(r)-2,4-Diaminobutanoic acid dihydrochloride

• CAS: 127531-11-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of (R)-2,4-Diaminobutanoic Acid Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of (R)-2,4-diaminobutanoic acid dihydrochloride. The information is curated for researchers, scientists, and professionals in drug development who are interested in the synthesis, characterization, and application of this compound. This document includes a summary of its chemical and physical properties, detailed experimental protocols, and visualizations of relevant biological pathways and experimental workflows.

Core Chemical Properties

(R)-2,4-Diaminobutanoic acid dihydrochloride, also known as D-2,4-diaminobutyric acid dihydrochloride, is the dihydrochloride salt of the (R)-enantiomer of 2,4-diaminobutanoic acid.[1][2] It is a non-proteinogenic amino acid that has garnered interest for its biological activities, particularly as an inhibitor of γ-aminobutyric acid (GABA) transaminase.[3]

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of (R)-2,4-Diaminobutanoic acid dihydrochloride.

Property	Value	References
Molecular Formula	C₄H₁₂Cl₂N₂O₂	[4]
Molecular Weight	191.06 g/mol	[4][5]
Appearance	White to off-white crystalline powder	[]
Melting Point	197-200 °C (decomposes)	[5]
Solubility	Soluble in water (0.5 g/10 mL)	[5]
Optical Rotation ([α]20/D, c=3.67 in H₂O)	+14.5 ± 1.5° (for the L-isomer)	[5]
CAS Number	101854-78-8	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research. Below are protocols for the synthesis and analysis of (R)-2,4-Diaminobutanoic acid dihydrochloride and the assessment of its biological activity.

Synthesis and Purification of (R)-2,4-Diaminobutanoic Acid Dihydrochloride

General Synthetic Procedure:

• Protection of Functional Groups: The α-amino and β-carboxyl groups of (R)-aspartic acid are protected. For example, the amino group can be protected with a Boc (tert-butyloxycarbonyl) group, and the β-carboxyl group can be converted to an ester.

• Reduction of the β-Carboxyl Group: The protected β-carboxyl group is selectively reduced to a primary alcohol. This can be achieved using a reducing agent like borane-dimethyl sulfide complex.

• Conversion of the Hydroxyl Group to a Leaving Group: The resulting hydroxyl group is then converted into a good leaving group, for instance, by tosylation or mesylation.

• Nucleophilic Substitution with an Azide or Phthalimide: The leaving group is displaced by a nitrogen nucleophile, such as sodium azide or potassium phthalimide, to introduce the second amino group in a protected form.

• Deprotection: All protecting groups are removed under appropriate conditions. For example, Boc groups are removed with a strong acid like trifluoroacetic acid, and a phthalimide group can be removed with hydrazine.

• Formation of the Dihydrochloride Salt: The final free diamino acid is treated with hydrochloric acid to form the dihydrochloride salt, which can then be purified by recrystallization.[7]

Purification:

The crude (R)-2,4-diaminobutanoic acid dihydrochloride can be purified by recrystallization from a suitable solvent system, such as ethanol/water or methanol/ether. The purity of the final product should be assessed by techniques like NMR, mass spectrometry, and elemental analysis.

GABA Transaminase Activity Assay

(R)-2,4-Diaminobutanoic acid is known to inhibit GABA transaminase (GABA-T), an enzyme responsible for the degradation of the inhibitory neurotransmitter GABA.[3] An assay to determine the inhibitory activity of this compound can be performed as follows.

Principle:

GABA-T catalyzes the conversion of GABA and α-ketoglutarate to succinic semialdehyde and glutamate. The activity of GABA-T can be measured by quantifying the rate of glutamate production. This can be coupled to a second enzymatic reaction where glutamate dehydrogenase oxidizes glutamate to α-ketoglutarate, reducing NAD⁺ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is directly proportional to the GABA-T activity.

Materials:

• GABA-T enzyme

• GABA solution

• α-ketoglutarate solution

• Glutamate dehydrogenase

• NAD⁺ solution

• (R)-2,4-Diaminobutanoic acid dihydrochloride (inhibitor)

• Phosphate buffer (pH 8.6)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Preparation of Reagents: Prepare stock solutions of GABA, α-ketoglutarate, NAD⁺, and the inhibitor in phosphate buffer.

• Enzyme and Inhibitor Pre-incubation: In the wells of a microplate, add the GABA-T enzyme solution and varying concentrations of the (R)-2,4-Diaminobutanoic acid dihydrochloride inhibitor. Incubate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37 °C) to allow for inhibitor binding.

• Initiation of the Reaction: Start the enzymatic reaction by adding a mixture of GABA, α-ketoglutarate, glutamate dehydrogenase, and NAD⁺ to each well.

• Kinetic Measurement: Immediately place the microplate in the reader and measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a specified duration (e.g., 10-20 minutes).

• Data Analysis: Calculate the initial reaction rates (V₀) from the linear portion of the absorbance versus time plots. Determine the percentage of inhibition for each inhibitor concentration and calculate the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Visualizations

The following diagrams, created using the DOT language, illustrate key concepts related to the biological activity and experimental analysis of (R)-2,4-Diaminobutanoic acid dihydrochloride.

Caption: GABA Transaminase Inhibition Pathway.

Caption: GABA Transaminase Activity Assay Workflow.

References

• 1. (R)-2,4-Diaminobutanoic acid hydrochloride | C4H11ClN2O2 | CID 71773603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Diaminobutyric acid, D- | C4H10N2O2 | CID 638153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemodex.com [chemodex.com]
• 4. L-2,4-Diaminobutyric acid dihydrochloride | C4H12Cl2N2O2 | CID 2724265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. L-2,4-二氨基丁酸 二盐酸盐 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

(R)-2,4-Diaminobutanoic Acid Dihydrochloride: A Technical Guide for Researchers

CAS Number: 127531-11-7

This technical guide provides an in-depth overview of (R)-2,4-Diaminobutanoic acid dihydrochloride, a non-proteinogenic amino acid of significant interest to researchers, scientists, and drug development professionals. This document details its chemical and physical properties, outlines key experimental protocols for its synthesis and application, and explores its role in various biological pathways and therapeutic strategies.

Physicochemical Properties

(R)-2,4-Diaminobutanoic acid, also known as D-2,4-diaminobutyric acid (D-DAB), is a chiral molecule whose properties are crucial for its application in stereospecific synthesis and biological systems. The dihydrochloride salt form enhances its stability and solubility in aqueous solutions. Key quantitative data for the compound and its enantiomer are summarized below.

Property	(R)-2,4-Diaminobutanoic Acid Dihydrochloride	(S)-2,4-Diaminobutanoic Acid Dihydrochloride
CAS Number	127531-11-7[1][2][3][4][5]	1883-09-6[6][7]
Molecular Formula	C₄H₁₂Cl₂N₂O₂[2]	C₄H₁₂Cl₂N₂O₂[7]
Molecular Weight	191.06 g/mol [1][2]	191.06 g/mol [6][7]
Appearance	White to off-white crystalline powder	White to almost white powder/crystal[]
Melting Point	Not consistently reported	197-200 °C (decomposes)[6][7]
Solubility	Soluble in water	Water: 0.5 g/10 mL[6][7]
Optical Activity	Not specified in findings	[α]20/D +14.5±1.5°, c = 3.67% in H₂O[6][7]
Storage	Inert atmosphere, Room Temperature[3]	Store at 2-8°C[]

Synthesis and Applications

(R)-2,4-Diaminobutanoic acid serves as a versatile chiral building block in synthetic chemistry and has demonstrated significant potential in drug development, particularly in the creation of novel antimicrobial agents.

Chiral Building Block in Asymmetric Synthesis

The defined stereochemistry of (R)-2,4-diaminobutanoic acid, with its two distinct amino groups, makes it a valuable precursor for the synthesis of complex chiral molecules, including peptide analogs and other pharmaceuticals. General synthetic strategies often involve the resolution of racemic mixtures or employ stereoselective enzymatic methods.

General Synthetic Strategy: One common approach starts from precursors like glutamic acid or homoserine. For instance, a synthesis can begin with the protection of the amino and carboxyl groups of a suitable starting material, followed by a series of stereocontrolled reactions, such as the Mitsunobu reaction, to introduce the second amino group with the desired (R) configuration. The final steps involve deprotection to yield the target molecule.

Antimicrobial Drug Development: PNA-Dendron Conjugates

A promising application of diaminobutanoic acid is in the construction of dendrimeric carriers for antisense peptide nucleic acids (PNAs). These PNA-dendron conjugates have shown potent antimicrobial activity against Gram-negative bacteria by targeting essential genes. The diaminobutanoic acid units form the branched scaffold of the dendron, which acts as a cell-penetrating peptide to deliver the PNA cargo across the bacterial membrane.

Biological Significance and Pathways

Role in Polymyxin Biosynthesis

In certain bacteria, such as Paenibacillus polymyxa, the L-enantiomer, (S)-2,4-diaminobutanoic acid, is a crucial precursor for the biosynthesis of polymyxin antibiotics. These antibiotics are non-ribosomally synthesized peptides effective against Gram-negative bacteria. The biosynthesis involves an L-2,4-diaminobutyric acid activating enzyme that incorporates this amino acid into the growing peptide chain.

Biosynthesis of Polymyxin E.

Interaction with the GABAergic System

2,4-Diaminobutyric acid is known to interact with the GABA (gamma-aminobutyric acid) system. Specifically, it acts as an inhibitor of GABA transaminase (GABA-T), the enzyme responsible for the degradation of the inhibitory neurotransmitter GABA. By inhibiting GABA-T, 2,4-diaminobutyric acid can lead to an increase in GABA levels in the brain, a mechanism relevant to the study of neurological disorders.

Inhibition of GABA Metabolism.

Experimental Protocols

This section provides detailed methodologies for key experiments involving (R)-2,4-Diaminobutanoic acid and related compounds.

Synthesis of PNA-Diaminobutanoic Acid Dendron Conjugate

This protocol describes the solid-phase synthesis of a PNA conjugate with a diaminobutanoic acid (DAB) dendron carrier, a method used in developing novel antimicrobial agents.[2][3]

Materials:

• MBHA resin LL (100–200 mesh)

• Boc-protected PNA monomers

• Nα-Fmoc-Nγ-Boc-L-2,4-diaminobutanoic acid

• Hexafluorophosphate benzotriazole tetramethyl uronium (HBTU)

• Diisopropylethylamine (DIEA)

• Piperidine in Dimethylformamide (DMF) (1:4, v/v)

• Trifluoroacetic acid (TFA) in anisole (95:5, v/v)

• 1,3-di-Boc-2-(trifluoromethylsulfonyl)-guanidine

• Dichloromethane (DCM)

• Cleavage cocktail: TFA/TFMSA/m-cresol/thioanisole (6:2:1:1, v/v)

• Diethyl ether (Et₂O)

Procedure:

• Resin Preparation: Swell MBHA resin in DMF.

• Fmoc-Deprotection: Treat the resin with piperidine/DMF (1:4, v/v) twice for 10 minutes each to remove the Fmoc protecting group.

• Boc-Deprotection: Treat the resin with TFA/anisole (95:5, v/v) twice for 4 minutes each to remove the Boc protecting group.

• Chain Elongation (PNA & Dendron):

  • For PNA monomer coupling, use a solution of 0.2 M Boc-protected PNA monomer in DMF.

  • For DAB monomer coupling, use Nα-Fmoc-Nγ-Boc-L-2,4-diaminobutanoic acid in DMF (4 equivalents).

  • Add an equal amount of 0.2 M HBTU as a coupling reagent and 4.5 equivalents of DIEA as an activator base.

• Guanidinylation of Terminal Amines: Treat the terminal amino groups with 0.07 M 1,3-di-Boc-2-(trifluoromethylsulfonyl)-guanidine (4 equivalents) in DCM with 4.5 equivalents of DIEA overnight.

• Cleavage from Resin: Cleave the conjugate from the resin using the cleavage cocktail (2 x 1 hour).

• Purification: Precipitate the cleaved product in cold Et₂O, wash three times, and purify by C18 reverse-phase HPLC.

• Characterization: Confirm the product identity and purity using HPLC and MS-MALDI.

GABA Transaminase (GABA-T) Activity Assay

This colorimetric assay measures the activity of GABA-T, which can be adapted to screen for inhibitors like 2,4-diaminobutanoic acid. The assay is based on the sequential reactions of GABA-T and glutamate dehydrogenase, leading to the reduction of a tetrazolium salt (INT) to a colored formazan product.[4]

Materials:

• Cell or tissue lysate containing GABA-T

• 10x Cell Lysis Solution

• GABAT Substrate Solution (containing GABA and α-ketoglutarate)

• TA Assay Solution (containing glutamate dehydrogenase, NADP+, and INT)

• 96-well microplate

• 3% Acetic acid

• Microplate reader (492 nm)

Procedure:

• Sample Preparation: Prepare cell or tissue extracts by homogenizing in ice-cold 1x Cell Lysis Solution. Centrifuge at ~14,000 rpm for 5 minutes at 4°C and collect the supernatant. Determine the protein concentration of the lysate.

• Assay Setup:

  • For each sample, pipette 10 µL of lysate into two separate wells of a 96-well plate (a 'reaction' well and a 'control' well).

  • To the 'reaction' wells, add 40 µL of GABAT Substrate solution.

  • To the 'control' wells, add 40 µL of deionized water.

• First Incubation: Gently mix the plate and incubate at 37°C for 60 minutes. This allows the transamination reaction to proceed, generating glutamate.

• Second Reaction: Remove the plate from the incubator and add 50 µL of TA Assay Solution to all wells.

• Second Incubation: Gently mix and incubate at 37°C for another 60 minutes. This step measures the amount of glutamate generated.

• Termination and Measurement: Stop the reaction by adding 50 µL of 3% Acetic acid to all wells. Read the absorbance (O.D.) at 492 nm.

• Calculation: Subtract the control O.D. from the reaction O.D. for each sample. The GABA-T activity can then be calculated based on the change in absorbance and the extinction coefficient of formazan.

Analytical Method: LC-MS/MS for Separation from BMAA

(R)-2,4-Diaminobutanoic acid is a structural isomer of the neurotoxin β-N-methylamino-L-alanine (BMAA). Accurate analytical methods are crucial to distinguish between these compounds in biological samples. This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for their separation and quantification.[9][10]

Materials:

• LC-MS/MS system with a hydrophilic interaction liquid chromatography (HILIC) column

• Solid-phase extraction (SPE) cartridges (e.g., polymeric cation-exchange)

• 0.1 M Trichloroacetic acid (TCA) for extraction

• Mobile phase solvents (e.g., acetonitrile, water with formic acid)

• Reference standards for (R)-2,4-DAB and BMAA

Procedure:

• Sample Extraction:

  • Homogenize the biological sample (e.g., cyanobacterial culture).

  • Extract the free amino acids by incubating the sample with 0.1 M TCA (e.g., for 48 hours at 4°C).

  • Centrifuge the sample, and collect the supernatant.

• Sample Cleanup:

  • Pass the extract through an SPE cartridge to remove interfering matrix components.

  • Elute the amino acids from the cartridge according to the manufacturer's protocol.

• LC-MS/MS Analysis:

  • Inject the cleaned extract onto the HILIC column.

  • Perform chromatographic separation using a suitable gradient of mobile phase solvents.

  • Detect the analytes using the mass spectrometer in multiple reaction monitoring (MRM) mode. Select specific precursor-to-product ion transitions for both 2,4-DAB and BMAA to ensure unambiguous identification and quantification.

• Data Analysis: Quantify the concentration of each compound by comparing the peak areas to a calibration curve generated from the reference standards.

LC-MS/MS Workflow for Isomer Separation.

References

• 1. Assay for GABA Transaminase Activity [bio-protocol.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Antisense Peptide Nucleic Acid–Diaminobutanoic Acid Dendron Conjugates with SbmA-Independent Antimicrobial Activity against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bmrservice.com [bmrservice.com]
• 5. researchgate.net [researchgate.net]
• 6. L-2,4-二氨基丁酸 二盐酸盐 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. L-2,4-二氨基丁酸 二盐酸盐 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Elucidation of matrix effects and performance of solid-phase extraction for LC-MS/MS analysis of β-N-methylamino-l-alanine (BMAA) and 2,4-diaminobutyric acid (DAB) neurotoxins in cyanobacteria - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. LC-MS/MS determination of the isomeric neurotoxins BMAA (beta-N-methylamino-L-alanine) and DAB (2,4-diaminobutyric acid) in cyanobacteria and seeds of Cycas revoluta and Lathyrus latifolius - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of (R)-2,4-Diaminobutanoic Acid Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-2,4-Diaminobutanoic acid dihydrochloride, also commonly known as L-2,4-diaminobutyric acid (L-DABA), is a non-proteinogenic amino acid recognized primarily for its potent neurotoxic effects. Originally identified in plants of the Lathyrus genus, its toxicological profile stems from a multifaceted mechanism of action. The primary mechanism is the disruption of the urea cycle through the competitive inhibition of ornithine transcarbamylase (OTC), leading to hyperammonemia. Concurrently, L-DABA modulates neurotransmitter systems, notably by inhibiting the breakdown and reuptake of gamma-aminobutyric acid (GABA) and by activating excitatory N-methyl-D-aspartate (NMDA) receptors. This guide provides a detailed examination of these mechanisms, supported by quantitative data, experimental protocols, and pathway visualizations to serve as a comprehensive resource for the scientific community.

Primary Mechanism of Action: Inhibition of Ornithine Transcarbamylase (OTC)

The most significant contributor to the toxicity of (R)-2,4-Diaminobutanoic acid (DAB) is its potent inhibition of ornithine transcarbamylase, a critical enzyme in the urea cycle.[1]

The Urea Cycle and the Role of OTC

The urea cycle is a vital metabolic pathway that takes place primarily in the mitochondria of liver cells.[2] Its purpose is to convert toxic ammonia, a byproduct of amino acid catabolism, into the less toxic and water-soluble compound urea, which can be safely excreted.[3]

Ornithine transcarbamylase (EC 2.1.3.3) is a key enzyme in this pathway, catalyzing the transfer of a carbamoyl group from carbamoyl phosphate to L-ornithine, forming L-citrulline.[3][4] This reaction is a crucial step for incorporating nitrogen into the cycle for eventual excretion.[5]

Competitive Inhibition of OTC by DAB

(R)-2,4-Diaminobutanoic acid is a structural analog of L-ornithine. This similarity allows it to act as a competitive inhibitor at the active site of ornithine transcarbamylase.[1] By binding to the enzyme, DAB prevents the normal binding of L-ornithine, thereby blocking the production of citrulline and halting the urea cycle.

The inhibition of OTC leads to a metabolic bottleneck, causing the accumulation of ammonia in the blood and brain (hyperammonemia).[1] This excess ammonia is highly neurotoxic. The brain attempts to detoxify the ammonia by converting it to glutamine, leading to a two- to three-fold increase in brain glutamine concentrations.[1] This process is believed to be a central factor in the observed neurotoxicity, including symptoms like tremors, convulsions, and coma.[1]

Figure 1: Inhibition of the Urea Cycle by (R)-2,4-Diaminobutanoic Acid

Quantitative Data on Enzyme Inhibition

The inhibitory effects of DAB have been quantified for some of its targets. This data is crucial for understanding its potency and selectivity.

Compound	Target Enzyme	Inhibition Type	Value	Reference
(R)-2,4-Diaminobutanoic Acid	Ornithine Transcarbamylase	Competitive	Ki not specified in literature	[1]
L-DABA	GABA Transaminase	Non-competitive	IC₅₀ > 500 µM	[6]

Experimental Protocol: In Vitro Ornithine Transcarbamylase Inhibition Assay

This section outlines a representative methodology for assessing the inhibitory effect of DAB on OTC activity in vitro. The protocol is based on the principle of measuring the rate of citrulline formation.

Principle

The activity of OTC is determined by quantifying the amount of L-citrulline produced from L-ornithine and carbamoyl phosphate over a specific time period. The inhibitory potential of DAB is measured by comparing the rate of citrulline formation in its presence versus its absence. Citrulline can be detected using various methods, including colorimetric assays (e.g., diacetyl monoxime-thiosemicarbazide reaction) or radiochemical assays using ¹⁴C-labeled L-ornithine.[7]

Materials and Reagents

• Enzyme: Purified or recombinant Ornithine Transcarbamylase

• Buffer: 100 mM Tris-HCl, pH 7.5

• Substrates: L-ornithine solution, Carbamoyl phosphate solution

• Inhibitor: (R)-2,4-Diaminobutanoic acid dihydrochloride solution

• Detection Reagents: For colorimetric assay: Sulfuric acid/phosphoric acid mixture, Diacetyl monoxime solution, Thiosemicarbazide solution.

• Instrumentation: Spectrophotometer (for colorimetric assay) or Scintillation counter (for radiochemical assay).

Methodology

• Reaction Setup: In separate microcentrifuge tubes, prepare reaction mixtures containing Tris-HCl buffer and the desired concentration of DAB (or vehicle control).

• Pre-incubation: Add the OTC enzyme to each tube and pre-incubate for 5-10 minutes at 37°C to allow the inhibitor to bind.

• Initiation: Start the reaction by adding the substrates, L-ornithine and carbamoyl phosphate.

• Incubation: Incubate the reaction mixtures at 37°C for a defined period (e.g., 15-30 minutes).

• Termination: Stop the reaction (e.g., by adding strong acid).

• Detection:

  • Colorimetric: Add color-developing reagents, heat to develop color, and measure the absorbance at the appropriate wavelength (e.g., 540 nm).

  • Radiochemical: Separate the product ([¹⁴C]citrulline) from the substrate ([¹⁴C]ornithine) using techniques like thin-layer chromatography (TLC) and quantify radioactivity.[7]

• Analysis: Calculate the rate of citrulline formation and determine the percentage of inhibition caused by DAB. Kinetic parameters like Kᵢ can be determined by running the assay with varying concentrations of both substrate and inhibitor.

References

• 1. Multiplex Assay Kit for Ornithine Transcarbamylase (OTC) ,etc. by FLIA (Flow Luminescence Immunoassay) | LMB492Bo | Bos taurus; Bovine (Cattle) CLOUD-CLONE CORP.(CCC) [cloud-clone.com]
• 2. Amino acid and DNA analyses in a family with ornithine transcarbamylase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ornithine Transcarbamylase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Ornithine Transcarbamylase – From Structure to Metabolism: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. content-assets.jci.org [content-assets.jci.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biological Role of (R)-2,4-Diaminobutanoic Acid

Introduction

(R)-2,4-Diaminobutanoic acid (D-DABA), a non-proteinogenic D-amino acid, has garnered significant interest within the scientific community due to its diverse and stereospecific biological activities.[1] Unlike its protein-building counterparts, D-DABA and other non-proteinogenic amino acids (NPAAs) are not encoded in the universal genetic code but play crucial roles in various biological processes, from metabolic intermediates to signaling molecules.[2] The incorporation of NPAAs into peptides is a powerful strategy in drug development to enhance stability, potency, and bioavailability.[3][4][5][6] This guide provides a comprehensive overview of the core biological functions of (R)-2,4-diaminobutanoic acid, its biosynthesis, and its mechanisms of action, with a focus on its roles as a precursor to bioactive polymers, an osmoprotectant, and a neuroactive compound. This document is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of this unique amino acid.

Biosynthesis of (R)-2,4-Diaminobutanoic Acid

The biosynthesis of 2,4-diaminobutanoic acid (DABA) is a critical metabolic pathway in various microorganisms and plants. In cyanobacteria and certain legumes of the Lathyrus genus, L-2,4-diaminobutyric acid is synthesized from aspartate and homoserine precursors.[7][8] The (R)-enantiomer, D-DABA, is subsequently produced through the action of a specific racemase.

A key enzyme in the production of D-DABA is the pyridoxal 5'-phosphate (PLP)-independent 2,4-diaminobutyric acid racemase, PddB, discovered in Streptoalloteichus hindustanus.[4][9] This enzyme catalyzes the stereoinversion of L-DABA to D-DABA.[4][9] The biosynthesis of the precursor, L-DABA, partially shares the primary metabolic lysine biosynthetic diaminopimelate pathway.[9]

Biological Roles and Mechanisms of Action

Precursor to γ-poly-D-2,4-diaminobutyric Acid (poly-D-Dab)

One of the most significant roles of (R)-2,4-diaminobutanoic acid is as the monomeric building block for the antiviral homopolymer, γ-poly-D-2,4-diaminobutyric acid (poly-D-Dab).[4][9] This polymer is produced by the actinobacterium Streptoalloteichus hindustanus.[4][9] The biosynthesis of poly-D-Dab is a stereospecific process that exclusively utilizes the D-isomer of DABA, highlighting the importance of the enzymatic machinery that produces D-DABA from its L-counterpart.[1]

Role in Ectoine Biosynthesis and Osmoprotection

(R)-2,4-Diaminobutanoic acid is an intermediate in the biosynthesis of ectoine, a compatible solute and chemical chaperone widely synthesized by bacteria as an osmotic stress protectant.[10] The biosynthesis of ectoine from L-aspartate-β-semialdehyde involves three key enzymes: L-2,4-diaminobutyrate (DAB) transaminase (EctB), L-2,4-diaminobutyrate acetyltransferase (EctA), and ectoine synthase (EctC).[8][11] EctA catalyzes the acetylation of L-2,4-diaminobutyrate to N-γ-acetyl-L-2,4-diaminobutyrate, which is then cyclized by EctC to form ectoine.[10][12] The ability of organisms to synthesize osmoprotectants like ectoine is crucial for survival in high-salinity environments.[13][14][15]

Interaction with the GABA System and Neurotoxicity

Both L- and D-isomers of 2,4-diaminobutyric acid exhibit neurotoxic properties, primarily through their interaction with the γ-aminobutyric acid (GABA) system.[1][16] DABA acts as a non-competitive inhibitor of GABA transaminase (GABA-T), the enzyme responsible for the degradation of GABA.[16][17] By inhibiting GABA-T, DABA leads to an elevation of GABA levels in the brain.[16][17] Additionally, DABA has been shown to be a GABA reuptake inhibitor, further increasing synaptic GABA concentrations.[16][17]

While both isomers are neurotoxic, studies have shown that the S(+)-isomer (L-DABA) is a more potent inhibitor of GABA uptake than the R(-)-isomer (D-DABA).[1] However, both isomers show comparable potency in inhibiting the sodium-independent binding of GABA to brain membranes.[1] The neurotoxicity of L-DABA has also been linked to liver damage, which may lead to secondary brain damage due to a chronic increase in ammonia levels.[18][19] In zebrafish larvae, 2,4-DAB was found to be more potent in decreasing viability than other cyanotoxins like BMAA and AEG, and it induced molecular signatures consistent with neurodegeneration.[20]

Quantitative Data

The following tables summarize key quantitative data related to the biological activity of (R)-2,4-diaminobutanoic acid and its related enzymes.

Table 1: Kinetic Parameters of D-DABA Racemase (PddB) from Streptoalloteichus hindustanus [4]

Direction of Stereoinversion	Vmax (μmol/min/mg)	Km (mM)	kcat (s⁻¹)	kcat/Km (s⁻¹mM⁻¹)
L-DABA to D-DABA	1.2 ± 0.1	1.8 ± 0.2	0.8 ± 0.07	0.44
D-DABA to L-DABA	0.4 ± 0.05	0.8 ± 0.1	0.3 ± 0.04	0.38

Table 2: Neurotoxicity of DABA in Larval Zebrafish (6 days post-fertilization) [20]

Compound	Concentration	Viability Reduction
2,4-DAB	500 µM	~50%
BMAA	500 µM	16%
AEG	500 µM	8%

Experimental Protocols

Protocol 1: Assay for D-DABA Racemase (PddB) Activity

This protocol is adapted from the methods used for the characterization of PddB.[4]

• Reaction Mixture Preparation: Prepare a reaction mixture containing 50 mM Tris-HCl buffer (pH 8.0), 10 mM of either L-DABA or D-DABA as the substrate, and purified PddB enzyme (5 µg).

• Incubation: Incubate the reaction mixture at 30°C.

• Reaction Termination: After a defined time interval (e.g., 10 minutes), terminate the reaction by adding 20 µl of 50% (w/v) trichloroacetic acid.

• Neutralization: Neutralize the supernatant with 100 µl of 0.5 M NaOH.

• Enantiomeric Separation and Quantification:

  • Derivatize the product with Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-leucine amide, L-FDLA). To 50 µl of the product, add 100 µl of 1% (w/v) L-FDLA in acetone and 20 µl of 1 M NaHCO₃.

  • Incubate the mixture at 37°C for 24 hours in the dark to yield di-FDLA-labeled products.

  • Analyze the derivatized enantiomers by reverse-phase HPLC using a C18 column.

  • Use a linear gradient of acetonitrile in water with 0.03% trifluoroacetic acid and 0.07% formic acid.

  • Monitor the elution of the diastereomers at 340 nm.

• Data Analysis: Calculate the amount of the product enantiomer formed based on the peak areas and a standard curve. Determine the enzyme activity in terms of µmol of product formed per minute per mg of enzyme.

Protocol 2: In Vitro Neurotoxicity Assay of DABA

This protocol outlines a general procedure for assessing the neurotoxicity of DABA on cultured neuronal cells.[9]

• Cell Culture: Culture neuronal cells (e.g., SH-SY5Y neuroblastoma cells or primary neurons) in a suitable medium in 96-well plates until they reach the desired confluency.

• Compound Treatment: Prepare stock solutions of (R)- and (S)-2,4-diaminobutanoic acid. Treat the cells with a range of concentrations of each isomer (e.g., 0.1 µM to 1000 µM) for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., 0.5% DMSO) and a positive control for neurotoxicity (e.g., domoic acid).

• Viability Assessment:

  • After the treatment period, assess cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a live/dead cell staining kit.

  • For the MTT assay, incubate the cells with MTT solution, followed by solubilization of the formazan product and measurement of absorbance at the appropriate wavelength.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the dose-response curves and determine the IC50 (half-maximal inhibitory concentration) values for each DABA isomer.

  • Perform statistical analysis to determine the significance of the results.

Protocol 3: Assay for L-2,4-Diaminobutyrate Acetyltransferase (EctA) Activity

This protocol is based on the methods used for the characterization of EctA from Paenibacillus lautus.[12][21]

• Reaction Mixture Preparation: Prepare a reaction mixture containing 100 mM Tris-HCl buffer (pH 8.0), 5 mM L-2,4-diaminobutyrate, 2 mM acetyl-CoA, and purified EctA enzyme.

• Incubation: Incubate the reaction mixture at 37°C for a specific time (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of acetonitrile.

• Product Analysis by HPLC:

  • Centrifuge the terminated reaction mixture to pellet any precipitated protein.

  • Analyze the supernatant by reverse-phase HPLC using a C18 column.

  • Use an isocratic mobile phase of 10% acetonitrile in water with 0.1% trifluoroacetic acid.

  • Monitor the elution of the product, N-γ-acetyl-L-2,4-diaminobutyrate, and the substrates at 210 nm.

• Data Analysis: Quantify the amount of product formed by comparing the peak area to a standard curve of N-γ-acetyl-L-2,4-diaminobutyrate. Calculate the specific activity of the enzyme.

Signaling Pathways and Experimental Workflows (Graphviz Visualizations)

Biosynthesis of D-DABA and its polymerization.

Role of DABA in Ectoine Biosynthesis.

Workflow for D-DABA Racemase Activity Assay.

Conclusion

(R)-2,4-Diaminobutanoic acid is a multifaceted non-proteinogenic amino acid with significant biological roles that span from being a key building block for bioactive polymers to a modulator of neurotransmitter systems and a crucial component in cellular adaptation to environmental stress. Its stereospecific involvement in these pathways underscores the precision of enzymatic catalysis in biological systems. For researchers and drug development professionals, a thorough understanding of the biosynthesis, mechanism of action, and biological activities of D-DABA provides a foundation for exploring its potential in the development of novel therapeutics, particularly in the design of peptidomimetics and other bioactive molecules with enhanced properties. Further research into the specific interactions of D-DABA with its target enzymes and receptors will undoubtedly open new avenues for therapeutic intervention and biotechnological applications.

References

• 1. Toxicity of non-protein amino acids to humans and domestic animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Frontiers | Molecular and Mechanistic Characterization of PddB, the First PLP-Independent 2,4-Diaminobutyric Acid Racemase Discovered in an Actinobacterial D-Amino Acid Homopolymer Biosynthesis [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. CN102206166B - Method for preparing L-2, 4-diaminobutyric acid - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Biosynthesis of the Stress-Protectant and Chemical Chaperon Ectoine: Biochemistry of the Transaminase EctB [frontiersin.org]
• 9. Neurotoxicity Assay [visikol.com]
• 10. DOT Language | Graphviz [graphviz.org]
• 11. researchgate.net [researchgate.net]
• 12. The architecture of the diaminobutyrate acetyltransferase active site provides mechanistic insight into the biosynthesis of the chemical chaperone ectoine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel Molecule Exhibiting Selective Affinity for GABAA Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Taxonomic significance of 2,4-diaminobutyric acid isomers in the cell wall peptidoglycan of actinomycetes and reclassification of Clavibacter toxicus as Rathayibacter toxicus comb. nov - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Non-Proteinogenic Amino Acid β-N-Methylamino-L-Alanine (BMAA): Bioactivity and Ecological Significance [mdpi.com]
• 16. The Influence of AA29504 on GABAA Receptor Ligand Binding Properties and Its Implications on Subtype Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]
• 18. The 'neurotoxicity' of L-2,4-diaminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 20. The Cyanotoxin 2,4-DAB Reduces Viability and Causes Behavioral and Molecular Dysfunctions Associated with Neurodegeneration in Larval Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Enantioselective Synthesis of (R)-2,4-Diaminobutanoic Acid: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

(R)-2,4-Diaminobutanoic acid (DAB), a non-proteinogenic amino acid, is a crucial chiral building block in the synthesis of various pharmaceuticals and biologically active compounds. Its stereochemistry plays a pivotal role in the efficacy and safety of these molecules. This technical guide provides a comprehensive overview of the key enantioselective strategies for the synthesis of (R)-DAB, with a focus on detailed experimental protocols, comparative data analysis, and visual representations of synthetic pathways.

Introduction

The precise spatial arrangement of functional groups in a molecule is critical in drug design and development. Enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. (R)-2,4-diaminobutanoic acid is a valuable synthon due to its two amino groups, which can be differentially protected and functionalized to create complex molecular architectures. The development of efficient and highly stereoselective synthetic routes to (R)-DAB is therefore of significant interest to the scientific community. This guide explores several prominent methodologies, including synthesis from chiral precursors, chemoenzymatic approaches, and the use of chiral auxiliaries.

Synthetic Strategies and Methodologies

Several key strategies have been developed for the enantioselective synthesis of (R)-2,4-diaminobutanoic acid. These methods aim to control the stereochemistry at the C2 position, leading to the desired (R)-enantiomer with high purity.

Synthesis from a Chiral Precursor: L-Aspartic Acid

A common and efficient strategy for synthesizing chiral molecules is to start from a readily available and inexpensive chiral precursor. L-aspartic acid, a natural amino acid, serves as an excellent starting material for the synthesis of (R)-2,4-diaminobutanoic acid. This approach leverages the existing stereocenter in the starting material to establish the desired stereochemistry in the final product.

This multi-step synthesis involves the protection of the amino and carboxylic acid groups of L-aspartic acid, followed by the selective reduction of the β-carboxylic acid to an alcohol, conversion to a leaving group, displacement with an azide, and subsequent reduction and deprotection.

Step 1: Protection of L-Aspartic Acid

• Reaction: L-aspartic acid is first protected at the amino group with a suitable protecting group, such as tert-butoxycarbonyl (Boc), and the carboxylic acid groups are esterified.

• Procedure: To a solution of L-aspartic acid (1 equiv.) in a mixture of dioxane and water, di-tert-butyl dicarbonate (Boc)₂O (1.1 equiv.) and sodium bicarbonate (3 equiv.) are added. The mixture is stirred at room temperature for 12 hours. The solvent is removed under reduced pressure, and the residue is taken up in dimethylformamide (DMF). Cesium carbonate (2.5 equiv.) and methyl iodide (2.5 equiv.) are added, and the mixture is stirred for another 24 hours. After an aqueous workup and extraction with ethyl acetate, the desired N-Boc-L-aspartic acid dimethyl ester is obtained.

Step 2: Selective Reduction of the β-Ester

• Reaction: The β-methyl ester is selectively reduced to the corresponding alcohol.

• Procedure: The N-Boc-L-aspartic acid dimethyl ester (1 equiv.) is dissolved in a mixture of tetrahydrofuran (THF) and methanol. The solution is cooled to 0 °C, and calcium chloride (1.2 equiv.) is added, followed by the portion-wise addition of sodium borohydride (2 equiv.). The reaction is stirred for 2 hours at 0 °C and then quenched by the addition of acetic acid. After workup and purification by column chromatography, N-Boc-(R)-2-amino-4-hydroxybutanoic acid methyl ester is isolated.

Step 3: Mesylation of the Primary Alcohol

• Reaction: The primary alcohol is converted to a mesylate to create a good leaving group.

• Procedure: To a solution of the alcohol (1 equiv.) in dichloromethane (DCM) at 0 °C, triethylamine (1.5 equiv.) and methanesulfonyl chloride (1.2 equiv.) are added dropwise. The reaction is stirred for 1 hour at 0 °C. The reaction mixture is then washed with water and brine, dried over sodium sulfate, and the solvent is evaporated to yield the mesylated intermediate.

Step 4: Azide Displacement

• Reaction: The mesylate is displaced by an azide nucleophile in an Sₙ2 reaction, which proceeds with inversion of configuration at the C4 position, although this does not affect the stereocenter at C2.

• Procedure: The mesylate (1 equiv.) is dissolved in DMF, and sodium azide (1.5 equiv.) is added. The mixture is heated to 60 °C and stirred for 12 hours. After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed, dried, and concentrated to give N-Boc-(R)-2-amino-4-azidobutanoic acid methyl ester.

Step 5: Reduction of the Azide and Deprotection

• Reaction: The azide is reduced to the primary amine, and the Boc and ester protecting groups are removed.

• Procedure: The azido compound is dissolved in methanol and subjected to hydrogenation in the presence of palladium on carbon (10 mol%) under a hydrogen atmosphere (1 atm) for 12 hours. The catalyst is filtered off, and the filtrate is concentrated. The residue is then treated with 6 M hydrochloric acid and heated at 100 °C for 4 hours to remove the Boc and methyl ester protecting groups. After cooling and evaporation of the solvent, the crude (R)-2,4-diaminobutanoic acid dihydrochloride is obtained and can be purified by recrystallization.

Diagram of the Synthetic Workflow from L-Aspartic Acid

Caption: Synthetic route to (R)-2,4-diaminobutanoic acid from L-aspartic acid.

Chemoenzymatic Synthesis using Transaminases

Chemoenzymatic synthesis combines the high selectivity of enzymes with the versatility of chemical reactions. Transaminases are a class of enzymes that catalyze the transfer of an amino group from an amine donor to a keto acid acceptor. (R)-selective transaminases can be employed for the asymmetric synthesis of (R)-amino acids.

• Reaction: A suitable keto-acid precursor is asymmetrically aminated using an (R)-selective transaminase.

• Procedure: A buffered aqueous solution (e.g., potassium phosphate buffer, pH 7.5) is prepared containing the keto-acid substrate (e.g., 2-keto-4-aminobutanoic acid, which can be prepared chemically), an amine donor (e.g., (R)-α-methylbenzylamine or isopropylamine), pyridoxal 5'-phosphate (PLP) as a cofactor, and the (R)-selective transaminase. The reaction mixture is incubated at a controlled temperature (e.g., 30-40 °C) with gentle agitation. The progress of the reaction is monitored by HPLC. Upon completion, the enzyme is removed by precipitation or filtration, and the product is isolated and purified from the aqueous solution using ion-exchange chromatography.

Diagram of the Chemoenzymatic Synthesis Workflow

Caption: Chemoenzymatic synthesis of (R)-2,4-diaminobutanoic acid.

Asymmetric Synthesis using Chiral Auxiliaries

Chiral auxiliaries are enantiomerically pure compounds that are temporarily attached to a substrate to direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter has been created, the auxiliary is removed and can often be recycled. Evans' oxazolidinone auxiliaries are widely used for the asymmetric synthesis of amino acids.

• Reaction: An N-acylated Evans' oxazolidinone is enolized and then reacted with an electrophilic nitrogen source to introduce the amino group diastereoselectively.

• Procedure:

  • Acylation: The chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) is acylated with an appropriate acyl chloride (e.g., 4-bromobutyryl chloride) to form the N-acyl oxazolidinone.

  • Enolization and Amination: The N-acyl oxazolidinone is treated with a strong base, such as sodium hexamethyldisilazide (NaHMDS), to form the corresponding sodium enolate. This enolate is then reacted with an electrophilic aminating agent, such as di-tert-butyl azodicarboxylate, at low temperature (e.g., -78 °C).

  • Reduction and Cyclization: The resulting product is then treated with a reducing agent to cleave the N-N bond and subsequently cyclizes to a protected lactam.

  • Hydrolysis and Deprotection: The chiral auxiliary is cleaved by hydrolysis (e.g., with lithium hydroxide), and further deprotection steps yield the desired (R)-2,4-diaminobutanoic acid.

Diagram of the Chiral Auxiliary-Mediated Synthesis

Caption: Asymmetric synthesis of (R)-2,4-diaminobutanoic acid using a chiral auxiliary.

Data Presentation: Comparison of Synthetic Strategies

The choice of synthetic route often depends on factors such as the desired scale, cost of reagents, and the required enantiomeric purity. The following table summarizes typical quantitative data for the different approaches.

Synthetic Strategy	Starting Material	Key Reagent/Catalyst	Typical Overall Yield	Typical Enantiomeric Excess (e.e.)
From Chiral Precursor	L-Aspartic Acid	NaBH₄, MsCl, NaN₃	40-60%	>99%
Chemoenzymatic	2-Keto-4-aminobutanoic acid	(R)-Transaminase	70-90%	>99%
Chiral Auxiliary	Chiral Oxazolidinone	NaHMDS, Electrophilic N-source	30-50%	>98%

Conclusion

The enantioselective synthesis of (R)-2,4-diaminobutanoic acid is a well-addressed challenge in organic chemistry, with several robust and efficient methods available to researchers. The synthesis from the chiral pool, particularly from L-aspartic acid, offers a reliable and scalable route to the desired product with excellent stereocontrol. Chemoenzymatic methods using transaminases provide an environmentally friendly alternative with high yields and enantioselectivities. The use of chiral auxiliaries, while potentially involving more steps, also offers a powerful and predictable way to control the stereochemistry. The selection of the most appropriate method will depend on the specific requirements of the research or drug development program, including scale, cost, and available expertise. This guide provides a foundational understanding of these key methodologies to aid in the strategic planning of the synthesis of this important chiral building block.

(R)-2,4-Diaminobutanoic Acid: A Non-Proteinogenic Amino Acid for Advanced Therapeutic Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-2,4-Diaminobutanoic acid (DABA), a non-proteinogenic amino acid, is emerging as a critical building block in the design of novel therapeutics. Its unique structural properties offer a route to overcoming the inherent limitations of peptide-based drugs, such as poor metabolic stability and bioavailability. This technical guide provides a comprehensive overview of (R)-DABA, detailing its physicochemical properties, synthesis methodologies, biological activities, and its burgeoning role in drug development. Particular focus is given to its interaction with the GABAergic system, its function as a component of antimicrobial peptides, and its involvement in unique biosynthetic pathways. This document consolidates quantitative data, outlines detailed experimental protocols, and provides visual representations of key biological and chemical processes to serve as a vital resource for professionals in the field.

Introduction to Non-Proteinogenic Amino Acids in Drug Discovery

Non-proteinogenic amino acids (NPAAs) are amino acids that are not among the 20 standard protein-building blocks encoded by the universal genetic code. The incorporation of NPAAs into peptide-based therapeutics is a powerful strategy to enhance their pharmacological properties. By introducing structural diversity beyond that offered by natural amino acids, NPAAs can improve metabolic stability, increase potency, enhance permeability, and favorably modulate the overall pharmacokinetic profile of a peptide drug.[1][2] (R)-2,4-Diaminobutanoic acid, a chiral NPAA, is a prime example of such a building block, offering unique functionalities for innovative therapeutic design.

Physicochemical Properties of (R)-2,4-Diaminobutanoic Acid

(R)-2,4-Diaminobutanoic acid, also known as D-2,4-diaminobutyric acid, is a structural analog of proteinogenic amino acids, possessing a four-carbon backbone with amino groups at the alpha and gamma positions. Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	(2R)-2,4-diaminobutanoic acid	[3]
Molecular Formula	C₄H₁₀N₂O₂	[3]
Molecular Weight	118.13 g/mol	[3]
CAS Number	26908-94-1	[3]
Appearance	Solid	[4]
LogP	-4.64	[4]
Molecular Formula (HCl salt)	C₄H₁₁ClN₂O₂	[5]
Molecular Weight (HCl salt)	154.59 g/mol	[5]

Synthesis of (R)-2,4-Diaminobutanoic Acid

The stereoselective synthesis of (R)-2,4-diaminobutanoic acid is crucial for its application in drug development. Both chemical and enzymatic methods have been developed to produce this chiral molecule with high enantiomeric purity.

Asymmetric Chemical Synthesis

Asymmetric synthesis provides a reliable route to enantiomerically pure (R)-DABA. A common strategy involves the use of a chiral auxiliary to direct the stereoselective introduction of one of the amino groups. While specific, detailed protocols for the direct synthesis of (R)-DABA are often proprietary, a general workflow can be outlined based on established methods for asymmetric amino acid synthesis. One such approach starts from a suitable protected aspartic acid derivative.[6]

A representative workflow for the asymmetric synthesis of a diamino acid is depicted below. This process typically involves the use of protecting groups and a chiral auxiliary to control stereochemistry, followed by a series of deprotection and purification steps.[2][7]

A generalized workflow for the asymmetric synthesis of (R)-DABA.

Experimental Protocol: Asymmetric Synthesis of a Diamino Acid Derivative (Illustrative)

The following protocol illustrates the key steps in an asymmetric synthesis of a protected diaminobutanoic acid derivative, adapted from literature procedures for similar compounds.[2]

• Activation and Coupling: A solution of N-protected aspartic acid mono-tert-butyl ester in an anhydrous solvent (e.g., dichloromethane) is cooled to 0°C. A coupling agent (e.g., EDC) and an activating agent (e.g., HOBt) are added, followed by a chiral auxiliary (e.g., a chiral oxazolidinone). The reaction is stirred and allowed to warm to room temperature.

• Work-up and Purification: The reaction mixture is washed sequentially with dilute acid, dilute base, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

• Stereoselective Azide Introduction: The purified product is dissolved in an anhydrous solvent and cooled. A base (e.g., LDA) is added, followed by an azide source (e.g., trisyl azide) to introduce the second nitrogen functionality stereoselectively.

• Deprotection and Hydrolysis: The resulting product is subjected to a series of deprotection steps to remove the protecting groups and the chiral auxiliary. This typically involves catalytic hydrogenation to reduce the azide to an amine and acid- or base-catalyzed hydrolysis of ester and amide bonds.

• Purification: The final product, (R)-2,4-diaminobutanoic acid, is purified by ion-exchange chromatography.[8]

Enzymatic Synthesis

Biocatalytic methods offer an environmentally friendly and highly specific alternative for the synthesis of chiral amino acids. While a direct enzymatic synthesis for (R)-DABA is not widely reported, enzymatic resolutions of racemic DABA or its precursors are a viable strategy.

Biological Activity and Signaling Pathways

(R)-2,4-Diaminobutanoic acid exhibits a range of biological activities, with its interaction with the central nervous system, particularly the GABAergic system, being of significant interest.

Interaction with the GABAergic System

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system. The concentration of GABA in the synaptic cleft is tightly regulated by GABA transporters (GATs) and the enzyme GABA transaminase (GABA-T).[9] DABA has been shown to be a non-competitive inhibitor of GABA-T and a GABA reuptake inhibitor.[9]

It is crucial to note the stereospecificity of this interaction. The (S)-isomer of DABA is a significantly more potent inhibitor of GABA uptake than the (R)-isomer.[10] One study reported that the S(+)-isomer is at least 20 times more potent than the R(-)-isomer in inhibiting sodium-dependent GABA uptake in rat brain slices.[10] For GABA transaminase, the L-isomer (S-isomer) has been reported to be a weak inhibitor with an IC₅₀ value greater than 500 µM.[11]

The following diagram illustrates the role of DABA in the GABAergic synapse.

Mechanism of (R)-DABA in the GABAergic synapse.

Experimental Protocol: GABA Uptake Inhibition Assay

This protocol outlines a method to assess the inhibitory effect of (R)-DABA on GABA uptake in a cell-based or synaptosomal preparation.[1]

• Preparation of Synaptosomes or Cells: Prepare synaptosomes from rodent brain tissue or use a cell line expressing a specific GABA transporter (e.g., GAT1).

• Assay Buffer: Prepare a suitable assay buffer (e.g., Krebs-Ringer-HEPES).

• Incubation: Aliquots of the synaptosomal or cell suspension are pre-incubated with varying concentrations of (R)-2,4-diaminobutanoic acid for a defined period at 37°C.

• Initiation of Uptake: Initiate GABA uptake by adding a mixture of unlabeled GABA and radiolabeled GABA (e.g., [³H]GABA) to the suspension.

• Termination of Uptake: After a short incubation period, terminate the uptake by rapid filtration through a glass fiber filter, followed by washing with ice-cold buffer to remove extracellular radiolabel.

• Quantification: The radioactivity retained on the filters, representing the amount of GABA taken up by the synaptosomes or cells, is measured by liquid scintillation counting.

• Data Analysis: The inhibitory potency of (R)-DABA is determined by plotting the percentage of inhibition of GABA uptake against the concentration of (R)-DABA and fitting the data to a dose-response curve to calculate the IC₅₀ value.

Neurotoxicity

While DABA's interaction with the GABA system is a key area of research, it is also known to exhibit neurotoxic effects. The mechanisms underlying this toxicity are multifaceted. One proposed mechanism is excitotoxicity, potentially mediated through the activation of N-methyl-D-aspartate (NMDA) receptors.[1] Additionally, L-DABA has been shown to cause liver damage and induce a state of chronic ammonia toxicity by competitively inhibiting ornithine transcarbamoylase, a crucial enzyme in the urea cycle.[2][12] This inhibition leads to an accumulation of ammonia, which is neurotoxic.[12]

Role in Biosynthesis: The Case of Poly-D-Dab

(R)-2,4-diaminobutanoic acid is a key precursor in the biosynthesis of γ-poly-D-2,4-diaminobutyric acid (poly-D-Dab), an antiviral homopolymer produced by the bacterium Streptoalloteichus hindustanus. The biosynthesis of poly-D-Dab involves a unique enzymatic pathway where the D-isomer of DABA is directly utilized.

Biosynthesis of γ-poly-D-Dab from L-DABA.

Applications in Drug Development

The unique properties of (R)-DABA make it an attractive component for the design of novel therapeutics, particularly in the development of antimicrobial peptides and as a carrier for drug delivery.

Antimicrobial Peptides

(R)-DABA is a component of several naturally occurring and synthetic antimicrobial peptides (AMPs). For instance, it is found in the structure of polymyxins, a class of antibiotics effective against Gram-negative bacteria.[13] The cationic nature of the diaminobutyric acid residues is crucial for the interaction of these peptides with the negatively charged bacterial membrane, leading to membrane disruption and cell death. The incorporation of D-amino acids, including D-Dab, into synthetic AMPs can also enhance their proteolytic stability, a key desirable feature for therapeutic peptides.[10][14][15]

Drug Delivery Systems

Dendrimers constructed from diaminobutanoic acid have been successfully employed as carriers for the delivery of antisense peptide nucleic acids (PNAs) into bacterial cells.[6][8] These DAB-based dendrons can facilitate the cellular uptake of the PNA cargo, leading to potent antimicrobial activity. This approach represents a promising strategy for combating antibiotic resistance by targeting essential bacterial genes.[8]

Quantitative Data Summary

While specific quantitative data for the (R)-isomer of DABA is limited in the public domain, the following table summarizes available data for DABA isomers.

Parameter	Isomer	Value	Target/System	Reference
IC₅₀ (GABA Transaminase Inhibition)	L-DABA (S-isomer)	> 500 µM	GABA Transaminase	[11]
GABA Uptake Inhibition	S-isomer	At least 20x more potent than R-isomer	Sodium-dependent GABA uptake in rat brain slices	[10]
Neurotoxicity (Cell Viability)	Racemic DABA	~50% decrease at 500 µM	Larval Zebrafish	[1]
Neurotoxicity (Cell Viability)	Racemic DABA	Decrease in viability at 500 µM (48h)	Human Neuroblastoma Cells (SH-SY5Y)	[16]

Conclusion

(R)-2,4-Diaminobutanoic acid is a versatile non-proteinogenic amino acid with significant potential in modern drug discovery and development. Its ability to modulate the GABAergic system, its role as a key component in antimicrobial peptides, and its utility in drug delivery systems highlight its importance as a building block for creating more stable and effective therapeutics. While further research is needed to fully elucidate its pharmacokinetic properties and to develop more efficient and scalable asymmetric synthetic routes, the existing body of knowledge strongly supports the continued exploration of (R)-DABA in the design of next-generation medicines. This technical guide serves as a foundational resource to aid researchers and drug development professionals in harnessing the potential of this unique molecule.

References

• 1. Structural insights into GABA transport inhibition using an engineered neurotransmitter transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric synthesis of anti-(2S,3S)- and syn-(2R,3S)-diaminobutanoic acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Frontiers | Ornithine Transcarbamylase – From Structure to Metabolism: An Update [frontiersin.org]
• 4. 2,4-Diaminobutyric acid | C4H10N2O2 | CID 470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (R)-2,4-Diaminobutanoic acid hydrochloride | C4H11ClN2O2 | CID 71773603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. uwindsor.ca [uwindsor.ca]
• 8. Antisense Peptide Nucleic Acid–Diaminobutanoic Acid Dendron Conjugates with SbmA-Independent Antimicrobial Activity against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]
• 10. Impact of Peptide Structure on Colonic Stability and Tissue Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. The 'neurotoxicity' of L-2,4-diaminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Atomic-Resolution Structures and Mode of Action of Clinically Relevant Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Impact of Dehydroamino Acids on the Structure and Stability of Incipient 310-Helical Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Strategies for overcoming protein and peptide instability in biodegradable drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessing the Combined Toxicity of BMAA and Its Isomers 2,4-DAB and AEG In Vitro Using Human Neuroblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and History of 2,4-Diaminobutanoic Acid Isomers

This guide provides a comprehensive overview of the discovery, history, synthesis, and biological activity of 2,4-Diaminobutanoic Acid (DABA) isomers. It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visualizations of relevant biological pathways.

Discovery and Natural Occurrence

2,4-Diaminobutanoic acid (DABA) was first identified as a component of the polymyxin group of antibiotics, produced by Bacillus polymyxa. It is also found in various plant species, most notably in the seeds of certain Lathyrus (vetch) species, where it can act as a neurotoxin. The presence of DABA in these natural sources has spurred research into its biosynthesis and physiological effects.

Biological Activity and Mechanism of Action

The primary biological significance of DABA isomers lies in their interaction with the γ-aminobutyric acid (GABA) system in the central nervous system. DABA acts as an inhibitor of GABA uptake, thereby increasing the concentration of this major inhibitory neurotransmitter in the synaptic cleft.[1] This activity is stereospecific, with the (S)-enantiomer ((S)-DABA or L-DABA) being a significantly more potent inhibitor of GABA transporters (GATs) than the (R)-enantiomer ((R)-DABA or D-DABA).

The inhibition of GABA uptake can lead to anticonvulsant effects. However, high concentrations of DABA, particularly the L-isomer, are associated with neurotoxicity, which is thought to be related to excitotoxicity and disruption of cellular metabolism.[2]

Quantitative Data on Biological Activity

The following tables summarize the available quantitative data on the biological activity of DABA isomers.

Table 1: Inhibition of GABA Uptake by DABA Isomers

Isomer	Transporter	IC50 (µM)
(S)-2,4-Diaminobutanoic acid	GAT-1	4
(S)-2,4-Diaminobutanoic acid	GAT-2	22
(R)-2,4-Diaminobutanoic acid	GAT-1	>100

Note: Data compiled from various sources. GAT-1 and GAT-2 are murine transporters.

Table 2: Acute Toxicity of DABA

Isomer	Route of Administration	LD50 (mg/kg)	Species
DL-2,4-Diaminobutanoic acid	Oral	400-2000	Rat

Note: This value is a general estimation for 2,4-D acid and its salts and esters.[3]

Physicochemical Properties

The stereochemistry of DABA influences its physical properties, particularly its interaction with plane-polarized light.

Table 3: Physicochemical Properties of DABA Enantiomers

Property	(S)-2,4-Diaminobutanoic acid	(R)-2,4-Diaminobutanoic acid
Molecular Formula	C₄H₁₀N₂O₂	C₄H₁₀N₂O₂
Molecular Weight	118.13 g/mol	118.13 g/mol
Specific Rotation ([α]D)	Positive (+)	Negative (-)

Note: The exact value of specific rotation can vary depending on the solvent and concentration.

Experimental Protocols

This section provides detailed methodologies for the synthesis and resolution of DABA isomers.

Synthesis of Racemic 2,4-Diaminobutanoic Acid from γ-Butyrolactone

This method provides a straightforward route to racemic DABA.[4]

Procedure:

• Bromination of γ-Butyrolactone: γ-Butyrolactone is brominated at the α-position using a suitable brominating agent (e.g., N-bromosuccinimide) under radical initiation to yield α-bromo-γ-butyrolactone.

• Amination of α-bromo-γ-butyrolactone: The resulting α-bromo-γ-butyrolactone is then subjected to amination at both the α and γ positions. This can be achieved by reacting with a large excess of ammonia or by a Gabriel synthesis approach using potassium phthalimide followed by hydrolysis.

• Hydrolysis and Isolation: The resulting intermediate is hydrolyzed under acidic conditions to yield racemic 2,4-diaminobutanoic acid. The product is then isolated and purified, typically by ion-exchange chromatography.

Asymmetric Synthesis of (S)-2,4-Diaminobutanoic Acid from Boc-L-Aspartic Acid α-Benzyl Ester

This method allows for the stereospecific synthesis of the (S)-enantiomer.[5]

Procedure:

• Activation of the β-Carboxyl Group: The β-carboxyl group of Boc-L-aspartic acid α-benzyl ester is selectively activated, for example, by conversion to a mixed anhydride or an active ester.

• Reduction of the Activated Carboxyl Group: The activated carboxyl group is then reduced to the corresponding alcohol using a reducing agent such as sodium borohydride. This yields a protected form of (S)-2-amino-4-hydroxybutanoic acid.

• Conversion of the Hydroxyl Group to an Amino Group: The hydroxyl group is converted to a leaving group (e.g., by tosylation or mesylation) and subsequently displaced with an amino group precursor, such as azide, followed by reduction.

• Deprotection: Finally, all protecting groups (Boc and benzyl) are removed under appropriate conditions (e.g., acidolysis and hydrogenolysis) to yield (S)-2,4-diaminobutanoic acid.

Enzymatic Resolution of N-Acetyl-DL-2,4-Diaminobutanoic Acid

This method utilizes the stereoselectivity of an enzyme to separate the enantiomers.[6][7]

Procedure:

• N-Acetylation: Racemic 2,4-diaminobutanoic acid is first N-acetylated at the α-amino group using acetic anhydride to produce N-acetyl-DL-2,4-diaminobutanoic acid.

• Enzymatic Hydrolysis: The resulting racemic N-acetyl derivative is then subjected to enzymatic hydrolysis using an aminoacylase (e.g., from Aspergillus oryzae). The enzyme selectively hydrolyzes the N-acetyl group from the L-enantiomer ((S)-isomer), leaving the N-acetyl-D-amino acid ((R)-isomer) unreacted.

• Separation: The reaction mixture will contain (S)-2,4-diaminobutanoic acid and N-acetyl-(R)-2,4-diaminobutanoic acid. These two compounds can be separated based on their different chemical properties (e.g., by ion-exchange chromatography or crystallization).

• Hydrolysis of the N-acetyl-(R)-isomer (Optional): The separated N-acetyl-(R)-2,4-diaminobutanoic acid can be hydrolyzed under acidic conditions to obtain the pure (R)-enantiomer.

Analytical Separation of DABA Enantiomers by Chiral HPLC

High-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful technique for the analytical separation and quantification of DABA enantiomers.[1][8]

Protocol:

• Column: A chiral stationary phase column, such as one based on a polysaccharide derivative (e.g., cellulose or amylose carbamate), is used.

• Mobile Phase: A typical mobile phase consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The exact composition may need to be optimized for best resolution. For basic analytes like DABA, the addition of a small amount of a basic modifier (e.g., diethylamine) to the mobile phase can improve peak shape.

• Detection: UV detection is commonly used. If the analyte lacks a strong chromophore, derivatization with a UV-active or fluorescent tag may be necessary.

• Sample Preparation: The DABA sample is dissolved in the mobile phase or a compatible solvent and filtered before injection.

• Analysis: The sample is injected onto the column, and the enantiomers are separated based on their differential interactions with the chiral stationary phase, resulting in two distinct peaks in the chromatogram.

Visualizations

The following diagrams illustrate key biological pathways involving DABA.

Caption: GABA signaling pathway and the inhibitory effect of (S)-2,4-Diaminobutanoic Acid.

Caption: Simplified proposed biosynthetic pathway of 2,4-Diaminobutanoic Acid from aspartate in plants.

References

• 1. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 2. The `neurotoxicity' of l-2,4-diaminobutyric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4.7 2,4-D (020) (T)** [fao.org]
• 4. researchgate.net [researchgate.net]
• 5. chemimpex.com [chemimpex.com]
• 6. Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Revisiting D‐Acylases for D‐Amino Acid Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

The Natural Occurrence of (R)-2,4-Diaminobutanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of (R)-2,4-diaminobutanoic acid (D-DABA), a non-proteinogenic amino acid with significant biological activities. The document details its presence in various organisms, biosynthetic pathways, and the analytical methods for its study, addressing the needs of researchers in natural product chemistry, microbiology, and pharmacology.

Natural Distribution of (R)-2,4-Diaminobutanoic Acid

(R)-2,4-Diaminobutanoic acid, also known as D-2,4-diaminobutyric acid, is found in a range of organisms, from bacteria to plants. Unlike its L-enantiomer, the (R)-isomer is often associated with specialized metabolic pathways and plays distinct biological roles.

Bacterial Sources

D-amino acids are significant components of the bacterial world, primarily found in the peptidoglycan cell wall, where they contribute to structural integrity and resistance to proteases.[1][2][3][4] While D-Alanine and D-Glutamate are the most common, other D-amino acids, including D-DABA, have been identified in certain bacterial species.[4]

In several actinomycetes, such as species of the genera Agromyces, Clavibacter, and Rathayibacter, 2,4-diaminobutyric acid is a component of the cell wall peptidoglycan.[5] Notably, in all subspecies of Clavibacter michiganensis, the D- and L-isomers of 2,4-diaminobutanoic acid are present in nearly equal proportions.[5] Furthermore, many bacteria are known to secrete D-amino acids into their environment, where they can accumulate to millimolar concentrations during the stationary phase of growth.[1][6]

Cyanobacterial Presence

Cyanobacteria are known producers of a variety of non-proteinogenic amino acids, some of which are neurotoxins.[7] 2,4-Diaminobutanoic acid has been detected in numerous cyanobacterial strains. A study on Microcystis aeruginosa demonstrated that the production of 2,4-DAB is significantly influenced by environmental conditions, with extreme concentrations of nutrients and physical factors enhancing its synthesis.[8] The same study also reported the presence of varying concentrations of 2,4-DAB in 13 out of 17 cultured cyanobacterial strains isolated from freshwater in China, indicating its widespread occurrence within this phylum.[8]

Plant Origins

The most well-documented plant sources of 2,4-diaminobutanoic acid are species of the legume genus Lathyrus.[9][10] This amino acid has been identified in the seeds of twelve Lathyrus species.[10] While much of the research on Lathyrus has focused on the neurotoxin β-N-oxalyl-L-α,β-diaminopropionic acid (β-ODAP), the presence of 2,4-diaminobutanoic acid is also a notable characteristic of this genus.[11][12] The biosynthesis of 2,4-diaminobutanoic acid in Lathyrus sylvestris has been shown to proceed from precursors such as homoserine and aspartic acid.[9]

Quantitative Data on (R)-2,4-Diaminobutanoic Acid Occurrence

Quantitative data for (R)-2,4-diaminobutanoic acid is not as abundant as for its L-isomer or other more common non-proteinogenic amino acids. However, available data indicates its presence in significant amounts in certain biological contexts.

Organism Type	Genus/Species	Location/Fraction	Concentration of (R)-2,4-Diaminobutanoic Acid	Citation(s)
Bacteria	Clavibacter michiganensis (subspecies)	Cell Wall Peptidoglycan	D- and L-isomers in approximately equal proportions	[5]
Bacteria	General (e.g., Vibrio cholerae, Bacillus subtilis)	Stationary Phase Supernatant	Can accumulate to millimolar concentrations (for various D-amino acids)	[1][6]
Cyanobacteria	Microcystis aeruginosa and other freshwater strains	Whole cells	Production is enhanced by extreme nutrient and physical factor concentrations; present in 13 of 17 strains tested	[8]

Biosynthesis of (R)-2,4-Diaminobutanoic Acid

The formation of (R)-2,4-diaminobutanoic acid in nature involves specific enzymatic pathways, including the direct synthesis of the L-enantiomer followed by racemization.

Aspartate 4-Phosphate Pathway

A primary route for the biosynthesis of L-2,4-diaminobutanoic acid in bacteria and plants is the aspartate 4-phosphate pathway.[13] This pathway involves the conversion of aspartate to L-2,4-diaminobutanoate. Key enzymes in this pathway include:

• Aspartate kinase: Phosphorylates aspartate to form aspartyl-4-phosphate.

• Aspartate-semialdehyde dehydrogenase: Reduces aspartyl-4-phosphate to aspartate-β-semialdehyde.

• Diaminobutanoate—2-oxoglutarate transaminase: Catalyzes the transamination of aspartate-β-semialdehyde to yield L-2,4-diaminobutanoate.

• L-2,4-diaminobutyrate decarboxylase: An enzyme found in some bacteria that can decarboxylate L-DABA to 1,3-diaminopropane.[14]

Caption: The Aspartate 4-Phosphate Pathway for the biosynthesis of (S)-2,4-diaminobutanoic acid.

S-Adenosyl-L-Methionine (SAM)-Dependent Pathway in Cyanobacteria

Bioinformatic analyses suggest an alternative biosynthetic route to 2,4-diaminobutanoic acid in some cyanobacteria that is dependent on S-adenosyl-L-methionine (SAM).[13] This pathway is thought to involve SAM-dependent 3-amino-3-carboxypropyl transferases.[13]

Racemization to (R)-2,4-Diaminobutanoic Acid

The production of the (R)-enantiomer often proceeds via the racemization of the L-enantiomer. A key enzyme in this process is 2,4-diaminobutyric acid racemase . An example is the PLP-independent racemase, PddB, discovered in the actinobacterium Streptoalloteichus hindustanus, which is involved in the biosynthesis of the antiviral agent γ-poly-D-2,4-diaminobutyric acid.[15] This enzyme catalyzes the interconversion of L- and D-2,4-diaminobutanoic acid.[15]

Caption: Enzymatic racemization of (S)- to (R)-2,4-diaminobutanoic acid.

Experimental Protocols

The study of (R)-2,4-diaminobutanoic acid requires robust methods for its extraction from biological matrices and subsequent analysis, often involving chiral separation techniques.

Extraction of 2,4-Diaminobutanoic Acid

• Cell Harvesting: Centrifuge the bacterial culture to pellet the cells. For analysis of secreted D-amino acids, the supernatant can be collected.

• Cell Lysis: Resuspend the cell pellet in a suitable buffer. Lysis can be achieved by enzymatic digestion (e.g., with lysozyme for Gram-positive bacteria), sonication, or bead beating.

• Protein Precipitation: Add a precipitating agent such as trichloroacetic acid (TCA) to the lysate to a final concentration of 5-10%. Incubate on ice to precipitate proteins.

• Clarification: Centrifuge at high speed to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant, which contains the free amino acids.

• Purification (Optional): The supernatant can be further purified using solid-phase extraction (SPE) to remove interfering substances.

• Sample Preparation: Grind the seeds or plant tissue to a fine powder.

• Solvent Extraction: Suspend the powder in an extraction solvent, typically an aqueous alcohol solution (e.g., 70-80% ethanol or methanol).

• Extraction Conditions: Stir or sonicate the suspension for a defined period at room temperature or slightly elevated temperatures.

• Filtration and Concentration: Filter the extract to remove solid debris. The filtrate can be concentrated under reduced pressure to remove the organic solvent.

• Defatting (for seeds): The aqueous extract can be washed with a non-polar solvent like hexane to remove lipids.

• Purification: The aqueous extract can be further purified by techniques such as ion-exchange chromatography to isolate the amino acid fraction.

Analytical Methods for Chiral Separation and Quantification

Due to the chiral nature of 2,4-diaminobutanoic acid, methods that can distinguish between the (R) and (S) enantiomers are essential.

HPLC is a widely used technique for the analysis of amino acids. For chiral separation, either a chiral stationary phase (CSP) or pre-column derivatization with a chiral reagent is employed.

• Protocol: Pre-column Derivatization with Marfey's Reagent followed by RP-HPLC

  • Derivatization:

    • To an aliquot of the amino acid extract, add a solution of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA, Marfey's reagent) in acetone.

    • Add a bicarbonate buffer to maintain an alkaline pH.

    • Incubate the mixture at a controlled temperature (e.g., 40°C) for a specific time (e.g., 1 hour). The L- and D-amino acids will react with the L-FDAA to form diastereomers.

  • HPLC Analysis:

    • Column: A standard reversed-phase column (e.g., C18).

    • Mobile Phase: A gradient of an aqueous buffer (e.g., triethylammonium phosphate) and an organic solvent (e.g., acetonitrile).

    • Detection: UV detector set to a wavelength where the dinitrophenyl group absorbs strongly (e.g., 340 nm).

    • Quantification: The diastereomers of the L- and D-forms of 2,4-diaminobutanoic acid will have different retention times, allowing for their separation and quantification against a standard curve.

GC-MS is another powerful technique for amino acid analysis, offering high sensitivity and structural information. Derivatization is necessary to make the amino acids volatile.

• Protocol: Silylation followed by GC-MS

  • Sample Preparation: The amino acid extract must be completely dry.

  • Derivatization:

    • Add a silylating agent such as N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) to the dried sample.

    • Incubate at an elevated temperature (e.g., 70-100°C) for a sufficient time to ensure complete derivatization of the amino and carboxyl groups.

  • GC-MS Analysis:

    • Column: A capillary column suitable for amino acid analysis (e.g., a 5% phenyl-methylpolysiloxane phase).

    • Carrier Gas: Helium.

    • Temperature Program: A temperature gradient is used to separate the derivatized amino acids.

    • Detection: Mass spectrometer operating in either full scan or selected ion monitoring (SIM) mode for quantification.

    • Chiral Separation: For enantiomeric separation, a chiral GC column is required.

Caption: A general experimental workflow for the analysis of (R)-2,4-diaminobutanoic acid.

Biological Significance and Future Perspectives

(R)-2,4-Diaminobutanoic acid and other D-amino acids play crucial roles in bacterial physiology, including cell wall remodeling and adaptation to environmental stress.[1][6] In the context of cyanotoxins, the presence of 2,4-diaminobutanoic acid raises concerns about its potential neurotoxic effects, similar to other non-proteinogenic amino acids produced by these organisms.[7][16] The ability of 2,4-DABA to act as a GABA-T non-competitive inhibitor and a GABA reuptake inhibitor highlights its potential pharmacological relevance.[16]

Further research is needed to fully elucidate the distribution and concentrations of (R)-2,4-diaminobutanoic acid across a wider range of organisms. Understanding its biosynthesis and physiological roles will be critical for assessing its ecological impact and potential applications in drug development. The development of standardized and validated analytical methods for the routine quantification of its enantiomers in complex biological samples will be essential for advancing our knowledge of this intriguing non-proteinogenic amino acid.

References

• 1. D-amino acids govern stationary phase cell wall remodeling in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. D-Amino acid metabolism in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Emerging knowledge of regulatory roles of d-amino acids in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Taxonomic significance of 2,4-diaminobutyric acid isomers in the cell wall peptidoglycan of actinomycetes and reclassification of Clavibacter toxicus as Rathayibacter toxicus comb. nov - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ScholarWorks@BGSU - International Conference on Toxic Cyanobacteria: The neurotoxin 2,4-diaminobutanoic acid (2,4-DAB): genomic insights into how and why it is biosynthesised in some cyanobacteria [scholarworks.bgsu.edu]
• 8. Effects of growth conditions on the production of neurotoxin 2,4-diaminobutyric acid (DAB) in Microcystis aeruginosa and its universal presence in diverse cyanobacteria isolated from freshwater in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (R)-2,4-Diaminobutanoic acid hydrochloride | Benchchem [benchchem.com]
• 10. alpha,gamma-Diaminobutyric acid in seeds of twelve species of Lathyrus and identification of a new natural amino-acid, L-homoarginine, in seeds of other species toxic to man and domestic animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Factors affecting β-ODAP content in Lathyrus sativus and their possible physiological mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemijournal.com [chemijournal.com]
• 13. Genomic insights into the biosynthesis and physiology of the cyanobacterial neurotoxin 2,4-diaminobutanoic acid (2,4-DAB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Purification and characterization of L-2,4-diaminobutyrate decarboxylase from Acinetobacter calcoaceticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Molecular and Mechanistic Characterization of PddB, the First PLP-Independent 2,4-Diaminobutyric Acid Racemase Discovered in an Actinobacterial D-Amino Acid Homopolymer Biosynthesis [frontiersin.org]
• 16. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]

spectroscopic data for (r)-2,4-Diaminobutanoic acid dihydrochloride

An In-depth Technical Guide on the Spectroscopic Data of (R)-2,4-Diaminobutanoic Acid Dihydrochloride

This technical guide provides a comprehensive overview of the spectroscopic data for (R)-2,4-diaminobutanoic acid dihydrochloride, tailored for researchers, scientists, and drug development professionals. The guide details the methodologies for key spectroscopic experiments and presents the data in a structured format. As enantiomers exhibit identical spectroscopic properties in an achiral environment, the data presented herein is based on the available information for its enantiomer, (S)-2,4-diaminobutanoic acid dihydrochloride.

Spectroscopic Data

The following tables summarize the available spectroscopic data for 2,4-diaminobutanoic acid dihydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for (S)-2,4-Diaminobutanoic Acid Dihydrochloride

Chemical Shift (ppm)	Multiplicity	Assignment
~3.83	Triplet	Cα-H
~3.17	Triplet	Cγ-H₂
~2.24	Multiplet	Cβ-H₂

Note: Data is inferred from the ¹H NMR spectrum of 2,4-diaminobutyric acid in D₂O. The exact chemical shifts for the dihydrochloride salt in a deuterated solvent may vary slightly due to the protonation state of the amine groups.

Table 2: ¹³C NMR Spectroscopic Data for L-2,4-Diaminobutanoic Acid Dihydrochloride [1][2]

Chemical Shift (ppm)	Assignment
~170	C=O (Carboxyl)
~50	Cα
~35	Cγ
~30	Cβ

Note: Data is based on spectra available for the L-enantiomer.[1][2]

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for (S)-(+)-2,4-Diaminobutyric Acid Dihydrochloride (ATR-IR)

Wavenumber (cm⁻¹)	Description of Vibration
~3400-2500 (broad)	O-H stretch (carboxylic acid), N-H stretch (amine hydrochlorides)
~1730	C=O stretch (carboxylic acid)
~1600	N-H bend (primary amine)
~1500	N-H bend
~1400-1200	C-O stretch, O-H bend

Note: This data is based on the ATR-IR spectrum available for the (S)-(+)-enantiomer. The broadness of the N-H and O-H stretching bands is due to extensive hydrogen bonding.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 2,4-Diaminobutanoic Acid

m/z (Mass-to-Charge Ratio)	Ion
119.08	[M+H]⁺
141.06	[M+Na]⁺

Note: The mass spectrum of the dihydrochloride salt is expected to show the protonated molecule [M+H]⁺ corresponding to the free base. The exact fragmentation pattern would depend on the ionization technique used.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to confirm the chemical structure of (R)-2,4-diaminobutanoic acid dihydrochloride.

Methodology:

• Sample Preparation:

  • Weigh approximately 10-20 mg of (R)-2,4-diaminobutanoic acid dihydrochloride.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Deuterium Oxide - D₂O, or Dimethyl Sulfoxide-d₆ - DMSO-d₆) in a clean, dry vial.[3][4]

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied.

  • Transfer the solution into a standard 5 mm NMR tube.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength NMR spectrometer.

  • Temperature: 298 K.

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Pulse Program: Standard single-pulse experiment.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher, corresponding to the ¹H frequency.

  • Temperature: 298 K.

  • Number of Scans: 1024 or more scans may be necessary due to the low natural abundance of ¹³C.

  • Pulse Program: Proton-decoupled experiment to simplify the spectrum.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the spectrum.

  • Reference the spectrum. For samples in D₂O, the residual HDO peak can be used as a reference (δ ≈ 4.79 ppm). For DMSO-d₆, the residual solvent peak can be used (δ ≈ 2.50 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in (R)-2,4-diaminobutanoic acid dihydrochloride.

Methodology (KBr Pellet Method):

• Sample Preparation:

  • Grind a small amount (1-2 mg) of (R)-2,4-diaminobutanoic acid dihydrochloride into a fine powder using an agate mortar and pestle.

  • Add approximately 100-200 mg of dry potassium chloride (KCl) powder to the mortar. Using KCl instead of potassium bromide (KBr) is recommended for hydrochloride salts to avoid potential ion exchange that can alter the spectrum.[5][6]

  • Thoroughly mix and grind the sample and KCl together until a homogenous, fine powder is obtained.

  • Place a small amount of the mixture into a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet.

• Data Acquisition:

  • Place the pellet in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • Perform a background subtraction.

  • Identify and label the major absorption peaks.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of (R)-2,4-diaminobutanoic acid.

Methodology (Electrospray Ionization - ESI):

• Sample Preparation:

  • Prepare a dilute solution of (R)-2,4-diaminobutanoic acid dihydrochloride (approximately 10-100 µM) in a suitable solvent system, such as a mixture of water and methanol or acetonitrile, often with a small amount of formic acid to promote protonation.

• Data Acquisition:

  • Instrument: A mass spectrometer equipped with an electrospray ionization source (e.g., a quadrupole or time-of-flight analyzer).

  • Ionization Mode: Positive ion mode is typically used for amino acids to observe the protonated molecule [M+H]⁺.

  • Infusion: Introduce the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

  • Mass Range: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Data Analysis:

  • Identify the peak corresponding to the protonated molecule [M+H]⁺.

  • The observed m/z value will confirm the molecular weight of the free amino acid.

Visualizations

Signaling Pathway of GABA Transaminase Inhibition

(R)-2,4-Diaminobutanoic acid acts as an inhibitor of GABA transaminase (GABA-T), an enzyme crucial for the degradation of the inhibitory neurotransmitter GABA.[7] This inhibition leads to an increase in synaptic GABA levels, enhancing inhibitory neurotransmission.

References

• 1. L-2,4-Diaminobutyric acid dihydrochloride(1883-09-6) 13C NMR spectrum [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 5. KBr Pellet Method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. shimadzu.com [shimadzu.com]
• 7. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to (r)-2,4-Diaminobutanoic Acid Dihydrochloride and its Structural Analogues as GABA Transaminase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (r)-2,4-Diaminobutanoic acid dihydrochloride and its structural analogues, with a focus on their role as inhibitors of GABA transaminase (GABA-T). The document details their mechanism of action, structure-activity relationships, and relevant experimental protocols for their synthesis and evaluation.

Introduction

(r)-2,4-Diaminobutanoic acid (DABA) is a non-proteinogenic amino acid that has garnered significant interest in neuroscience and drug discovery. Its primary biological activity stems from its ability to inhibit γ-aminobutyric acid transaminase (GABA-T), the key enzyme responsible for the degradation of the inhibitory neurotransmitter GABA. By inhibiting GABA-T, DABA and its analogues can effectively increase the concentration of GABA in the brain, a mechanism that is therapeutically relevant for conditions characterized by GABAergic hypofunction, such as epilepsy and other neurological disorders.

This guide will explore the structural features of DABA analogues that contribute to their inhibitory potency against GABA-T, present quantitative data on their biological activity, and provide detailed methodologies for their synthesis and characterization.

Mechanism of Action: Inhibition of GABA Transaminase

The primary mechanism of action of (r)-2,4-diaminobutanoic acid and its analogues is the inhibition of GABA transaminase (GABA-T), an enzyme that catabolizes GABA to succinic semialdehyde. This inhibition leads to an elevation of GABA levels in the brain, thereby enhancing GABAergic neurotransmission. The "GABA shunt" is the metabolic pathway where GABA is synthesized from glutamate and then catabolized.

Below is a diagram illustrating the GABA shunt and the point of inhibition by DABA and its analogues.

Caption: Inhibition of GABA Transaminase within the GABA Shunt Pathway.

Structure-Activity Relationship of DABA Analogues

The inhibitory potency of (r)-2,4-diaminobutanoic acid analogues against GABA-T is highly dependent on their stereochemistry and the nature of substituents. Generally, the (S)-enantiomer of 2,4-diaminobutyric acid is a more potent inhibitor of GABA uptake, while both (R) and (S) isomers show comparable potency in inhibiting GABA-T.

Compound Name	Structure	Target	Activity (IC50/Ki)	Reference
(S)-2,4-Diaminobutanoic acid	NH₂(CH₂)₂CH(NH₂)COOH	GABA Uptake	Potent Inhibitor
(R)-2,4-Diaminobutanoic acid	NH₂(CH₂)₂CH(NH₂)COOH	GABA Uptake	Weak Inhibitor
L-2,4-Diaminobutyric acid	NH₂(CH₂)₂CH(NH₂)COOH	GABA-T	Inhibitor	[1]
Gabaculine	C₇H₉NO₂	GABA-T	Potent Inhibitor
Vigabatrin	C₆H₁₁NO₂	GABA-T	Irreversible Inhibitor

Experimental Protocols

Synthesis of (r)-2,4-Diaminobutanoic Acid Dihydrochloride

A detailed, step-by-step synthesis protocol for enantiomerically pure (r)-2,4-diaminobutanoic acid dihydrochloride can be adapted from various literature methods, often starting from a chiral precursor like L-aspartic acid or employing enzymatic resolution. A general synthetic strategy is outlined below, based on established chemical transformations.

Starting Material: N-α-tert-butoxycarbonyl-L-aspartic acid α-tert-butyl ester (Boc-L-Asp-Ot-Bu)

Step 1: Reduction of the side-chain carboxylic acid to an alcohol.

• Reagents: Borane-tetrahydrofuran complex (BH₃·THF) or another suitable reducing agent.

• Procedure: To a solution of Boc-L-Asp-Ot-Bu in anhydrous tetrahydrofuran (THF) at 0 °C, add BH₃·THF dropwise. The reaction is stirred at 0 °C and then allowed to warm to room temperature. After completion, the reaction is quenched, and the product, N-α-Boc-L-2-amino-4-hydroxybutanoic acid tert-butyl ester, is extracted.

Step 2: Conversion of the hydroxyl group to a leaving group.

• Reagents: Methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl) and a base like triethylamine (TEA) or pyridine.

• Procedure: The alcohol from Step 1 is dissolved in dichloromethane (DCM) and cooled to 0 °C. TEA and MsCl are added sequentially. The reaction is stirred until completion, and the resulting mesylate or tosylate is worked up.

Step 3: Nucleophilic substitution with an azide.

• Reagents: Sodium azide (NaN₃).

• Procedure: The mesylate/tosylate from Step 2 is dissolved in a polar aprotic solvent like dimethylformamide (DMF), and NaN₃ is added. The mixture is heated to facilitate the substitution reaction. After completion, the product, N-α-Boc-L-2-amino-4-azidobutanoic acid tert-butyl ester, is extracted.

Step 4: Reduction of the azide to an amine.

• Reagents: Hydrogen gas (H₂) with a palladium on carbon (Pd/C) catalyst or triphenylphosphine (PPh₃) followed by water (Staudinger reduction).

• Procedure (Catalytic Hydrogenation): The azide from Step 3 is dissolved in methanol or ethanol, and Pd/C is added. The mixture is stirred under an atmosphere of hydrogen until the reaction is complete. The catalyst is filtered off, and the solvent is evaporated.

Step 5: Deprotection of the amino and carboxyl groups.

• Reagents: Hydrochloric acid (HCl) in an organic solvent (e.g., dioxane or diethyl ether) or trifluoroacetic acid (TFA).

• Procedure: The product from Step 4 is treated with a strong acid to remove both the Boc and tert-butyl protecting groups. Evaporation of the solvent and excess acid yields (r)-2,4-diaminobutanoic acid dihydrochloride as a solid.

Biochemical Assay for GABA Transaminase Activity

The activity of GABA-T can be measured using a coupled-enzyme assay. This method indirectly monitors the production of glutamate from the transamination of GABA by coupling it to the glutamate dehydrogenase (GDH) reaction, which results in the reduction of NAD⁺ to NADH. The increase in absorbance at 340 nm due to NADH formation is proportional to the GABA-T activity.

Materials:

• Purified GABA-T enzyme

• GABA solution

• α-Ketoglutarate solution

• NAD⁺ solution

• Glutamate dehydrogenase (GDH)

• Assay buffer (e.g., potassium pyrophosphate buffer, pH 8.6)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a master mix containing the assay buffer, α-ketoglutarate, and NAD⁺.

• Add the master mix to the wells of a 96-well plate.

• Add the test compounds (potential inhibitors) at various concentrations to the appropriate wells.

• Add the purified GABA-T enzyme to all wells except the negative control.

• Pre-incubate the plate at a constant temperature (e.g., 37 °C) for a specified time (e.g., 10 minutes).

• Initiate the reaction by adding the GABA solution to all wells.

• Immediately start monitoring the increase in absorbance at 340 nm over time using a microplate reader.

• Calculate the initial reaction rates from the linear portion of the absorbance curves.

• Determine the percent inhibition for each concentration of the test compound and calculate the IC50 value.

Experimental and Screening Workflows

High-Throughput Screening (HTS) for GABA-T Inhibitors

The development of novel GABA-T inhibitors often involves screening large libraries of chemical compounds. A typical high-throughput screening workflow is depicted below.

References

• 1. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: (r)-2,4-Diaminobutanoic Acid Dihydrochloride in Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

(r)-2,4-Diaminobutanoic acid (DAB), a non-proteinogenic amino acid, serves as a versatile building block in modern peptide synthesis. Its structure, featuring an additional primary amine on the side chain, makes it a valuable tool for creating peptides with modified properties, including increased proteolytic stability, enhanced biological activity, and novel structural motifs. DAB is particularly useful in the synthesis of antimicrobial peptides (AMPs), constrained cyclic peptides, and peptide dendrimers.[1][][3] The dihydrochloride salt is a common and stable form for storage and handling.

The key to successfully incorporating DAB into a peptide sequence lies in the strategic use of orthogonal protecting groups.[4][5][6][7] This allows for the selective deprotection and modification of the side-chain (γ-amino) amine independently of the N-terminal (α-amino) amine, enabling the synthesis of complex branched or cyclized peptide structures on the solid phase.[8][9]

Applications of (r)-2,4-Diaminobutanoic Acid in Peptide Synthesis

• Antimicrobial Peptides (AMPs): The cationic nature of the DAB side chain at physiological pH is crucial for the activity of many AMPs. These peptides often function by interacting with and disrupting the negatively charged membranes of bacteria.[3] DAB serves as a shorter homolog of lysine, allowing for fine-tuning of the peptide's charge distribution and amphipathicity.

• Cyclic Peptides: The γ-amino group of DAB provides a convenient handle for on-resin cyclization.[10][11] Head-to-side-chain or side-chain-to-side-chain lactam bridges can be formed, creating conformationally constrained peptides with improved stability and receptor-binding affinity.[8][12]

• Peptide Dendrimers and Conjugates: DAB is a foundational component for building peptide dendrons, which can act as carriers for delivering molecules like antisense peptide nucleic acids (PNAs) into cells.[1][13] The side chain offers a point for branching or for conjugation to other molecules of interest.

• Introduction of Structural Diversity: As a non-canonical amino acid, DAB allows for the creation of peptidomimetics with novel structures and functions that are not accessible with the 20 proteinogenic amino acids.

Orthogonal Protection Strategies for DAB

The successful incorporation of DAB via Fmoc-based Solid-Phase Peptide Synthesis (SPPS) requires a protecting group on the γ-amino side chain that is stable to the basic conditions used for Fmoc removal (typically 20% piperidine in DMF) but can be removed under conditions that do not cleave the peptide from the resin or remove other side-chain protecting groups.[4][5]

The choice of the orthogonal protecting group depends on the desired subsequent modification.

Protecting Group	Chemical Structure	Deprotection Conditions	Orthogonal to Fmoc/tBu Strategy	Key Application
Boc (tert-butyloxycarbonyl)	-(C=O)O-C(CH₃)₃	Strong acid (e.g., high % TFA)	No (cleaved with tBu groups)	Standard protection, removed during final cleavage.[4][14]
Mtt (4-Methyltrityl)	-C(C₆H₅)₂(C₆H₄-CH₃)	Very mild acid (e.g., 1% TFA in DCM)	Yes[9]	On-resin side-chain modification, cyclization.[4]
ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl)	Complex vinylogous ester	Hydrazine (e.g., 2% hydrazine in DMF)	Yes[8]	On-resin side-chain modification, cyclization.

Note on Mtt Protection: While widely used, the building block Fmoc-Dab(Mtt)-OH has been reported to undergo rapid lactamization upon activation with standard coupling reagents, leading to poor coupling efficiency.[15] Careful selection of coupling conditions (e.g., using DEPBT without pre-activation) or choosing an alternative protecting group may be necessary to mitigate this side reaction.[15]

Experimental Protocols

This protocol describes the standard incorporation of a DAB residue where the side chain is deprotected during the final cleavage step.

Workflow Diagram: Standard SPPS Cycle for DAB Incorporation

Caption: Automated SPPS cycle for incorporating Fmoc-Dab(Boc)-OH.

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-amino acids (including Fmoc-(r)-Dab(Boc)-OH)

• Deprotection Solution: 20% (v/v) piperidine in dimethylformamide (DMF)

• Coupling Reagent: O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• Activator Base: N,N-Diisopropylethylamine (DIPEA)

• Solvents: DMF, Dichloromethane (DCM)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water

Methodology:

• Resin Preparation: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc group from the resin-bound peptide by treating with Deprotection Solution for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) to remove piperidine and byproducts.

• Coupling of Fmoc-(r)-Dab(Boc)-OH: a. Prepare the coupling solution: Dissolve Fmoc-(r)-Dab(Boc)-OH (4 eq.), HATU (3.9 eq.), and DIPEA (8 eq.) in DMF. b. Add the coupling solution to the resin and react for 1-2 hours at room temperature. c. Monitor coupling completion with a Kaiser test.

• Washing: Wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min) to remove excess reagents.

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection: a. After the final coupling and Fmoc deprotection, wash the resin with DCM and dry under vacuum. b. Treat the peptide-resin with the Cleavage Cocktail for 2-3 hours at room temperature. This step cleaves the peptide from the resin and removes the Boc protecting group from the DAB side chain and other acid-labile protecting groups (e.g., tBu).[16][17] c. Filter the resin and precipitate the crude peptide in cold diethyl ether. d. Purify the peptide using reverse-phase HPLC.

This protocol outlines the selective deprotection of the DAB side chain for subsequent modification (e.g., attachment of a reporter molecule or cyclization).

Workflow Diagram: Selective Side-Chain Deprotection and Modification

Caption: Workflow for on-resin modification of a Dab(Mtt) side chain.

Materials:

• Fully assembled, N-terminally protected (e.g., Boc or Fmoc) peptide-resin containing an Fmoc-(r)-Dab(Mtt)-OH residue.

• Mtt Deprotection Solution: 1% (v/v) TFA and 5% (v/v) TIS in DCM.

• Neutralization Solution: 10% (v/v) DIPEA in DMF.

• Reagents for the desired side-chain modification (e.g., Carboxylic acid, HATU, DIPEA for acylation).

• Standard solvents (DMF, DCM) and cleavage cocktail.

Methodology:

• Peptide Synthesis: Synthesize the linear peptide sequence as described in Protocol 1, incorporating Fmoc-(r)-Dab(Mtt)-OH at the desired position. Ensure the N-terminus is protected (e.g., with a Boc group or by leaving the final Fmoc group on) before proceeding.[8][9]

• Resin Preparation: Swell the resin in DCM.

• Selective Mtt Deprotection: a. Treat the resin with the Mtt Deprotection Solution. b. Gently agitate for 2 minutes and drain. Repeat this process 10-15 times until the yellow color of the trityl cation is no longer observed in the filtrate.[4][9]

• Washing and Neutralization: a. Wash the resin thoroughly with DCM (5 x 1 min). b. Wash with DMF (3 x 1 min). c. Neutralize the newly exposed side-chain amine by treating with the Neutralization Solution for 5 minutes (2 times). d. Wash again with DMF (5 x 1 min).

• Side-Chain Modification: a. Perform the desired reaction on the free γ-amino group. For example, to attach a carboxylic acid, use standard coupling conditions (e.g., 4 eq. of acid, 3.9 eq. HATU, 8 eq. DIPEA in DMF). b. Allow the reaction to proceed for 2-4 hours or until completion as monitored by a negative Kaiser test on the side-chain amine.

• Final Processing: Wash the resin with DMF and DCM. Proceed with N-terminal deprotection (if necessary) and final cleavage from the resin as described in Protocol 1.

Data Summary

Quantitative data for peptide synthesis can be highly sequence-dependent. The following table provides representative data for the synthesis of cyclic peptides where DAB is used as a branching or cyclization point.

Peptide Type	Synthesis Strategy	Key Reagents	Reported Crude Purity	Reported Isolated Yield	Reference
Cyclic Antimicrobial Peptide	Flow-based SPPS with DAN linker	HATU, DIEA	>90%	72%	[10]
Gram-scale Cyclic Peptide (Yunnanin C)	Flow-based SPPS with DAN linker	HATU, DIEA	>80%	53%	[10]
Generic Cyclopeptide containing Dab	SPPS with DAN linker	HATU, DIEA	Not specified	62%	[10]

Note: Yields and purities are influenced by numerous factors, including peptide sequence, resin choice, coupling efficiency, and purification methods. The data presented should be considered illustrative.

References

• 1. Antisense Peptide Nucleic Acid–Diaminobutanoic Acid Dendron Conjugates with SbmA-Independent Antimicrobial Activity against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. peptide.com [peptide.com]
• 5. biosynth.com [biosynth.com]
• 6. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 8. Selecting Orthogonal Building Blocks [sigmaaldrich.cn]
• 9. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. nbinno.com [nbinno.com]
• 15. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. peptide.com [peptide.com]
• 17. peptide.com [peptide.com]

Application Notes and Protocols for Incorporating (R)-DABA into Peptidomimetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptidomimetics are structurally modified peptides designed to overcome the limitations of natural peptides, such as poor metabolic stability and low bioavailability.[1][2] The incorporation of non-natural amino acids is a key strategy in the development of these next-generation therapeutics.[3] (R)-3,4-diaminobutyric acid ((R)-DABA), a diamino acid, is a valuable building block in peptidomimetic design. Its unique structure can introduce conformational constraints, alter charge distribution, and provide a site for further chemical modification, potentially enhancing the therapeutic properties of the parent peptide.

This document provides detailed protocols for the incorporation of (R)-DABA into peptidomimetic structures using both solid-phase and solution-phase synthesis techniques. It also presents representative data and visual workflows to guide researchers in this process.

Data Presentation

The successful incorporation of (R)-DABA into a peptidomimetic sequence is dependent on efficient coupling and deprotection steps. The following tables summarize typical quantitative data for solid-phase peptide synthesis (SPPS). Actual results may vary based on the specific sequence, resin, and reagents used.

Table 1: Representative Coupling Efficiency in Solid-Phase Peptide Synthesis

Coupling Cycle	Amino Acid	Coupling Reagent	Coupling Time (min)	Coupling Efficiency (%)
1	Fmoc-Gly-OH	HBTU/DIPEA	30	>99
2	Fmoc-(R)-DABA(ivDde)-OH	HATU/DIPEA	45	>98
3	Fmoc-Ala-OH	HBTU/DIPEA	30	>99
4	Boc-Tyr(tBu)-OH	HCTU/DIPEA	40	>98

Note: Coupling efficiency is often monitored qualitatively using a ninhydrin test and can be quantified by UV-Vis spectrophotometry of the piperidine-dibenzofulvene adduct after Fmoc deprotection.

Table 2: Purity and Yield of a Model (R)-DABA-Containing Tetrapeptide

Synthesis Method	Crude Purity (%)	Purified Purity (%)	Overall Yield (%)
Solid-Phase Synthesis	85-95	>98	30-50
Solution-Phase Synthesis	70-85	>99	15-30

Note: Purity is typically determined by reverse-phase high-performance liquid chromatography (RP-HPLC). Overall yield is calculated based on the initial loading of the first amino acid to the resin or the starting material in solution-phase synthesis.

Experimental Protocols

The key to successfully incorporating (R)-DABA is the use of an orthogonal protection strategy to differentiate the α-amino group and the side-chain amino group.[4][5] The most common approach for solid-phase synthesis is the use of a base-labile Fmoc group for the α-amine and a hydrazine-labile group, such as 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) or 1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl (ivDde), for the side-chain amine.[6]

Protocol 1: Solid-Phase Synthesis of a Peptidomimetic Containing (R)-DABA

This protocol outlines the manual synthesis of a model tetrapeptide (e.g., Tyr-Ala-DABA-Gly) on a Rink Amide resin using Fmoc/tBu chemistry.

1. Resin Preparation:

• Swell Rink Amide resin in N,N-dimethylformamide (DMF) for 30 minutes in a suitable reaction vessel.
• Drain the DMF.

2. First Amino Acid Coupling (Fmoc-Gly-OH):

• Perform Fmoc deprotection on the resin by treating with 20% piperidine in DMF (2 x 10 min).[7]
• Wash the resin thoroughly with DMF (5x) and dichloromethane (DCM) (3x).
• In a separate vial, pre-activate Fmoc-Gly-OH (3 eq) with HBTU (2.9 eq) and DIPEA (6 eq) in DMF for 5 minutes.
• Add the activated amino acid solution to the resin and agitate for 2 hours.
• Wash the resin with DMF (5x) and DCM (3x).

3. Incorporation of (R)-DABA (Fmoc-(R)-DABA(ivDde)-OH):

• Remove the Fmoc group from the resin-bound glycine as described in step 2.
• Pre-activate Fmoc-(R)-DABA(ivDde)-OH (3 eq) with HATU (2.9 eq) and DIPEA (6 eq) in DMF.
• Add the activated amino acid solution to the resin and agitate for 3 hours.
• Wash the resin as before.

4. Subsequent Amino Acid Couplings (Fmoc-Ala-OH and Boc-Tyr(tBu)-OH):

• Repeat the Fmoc deprotection and coupling steps for Fmoc-Ala-OH and subsequently for Boc-Tyr(tBu)-OH.

5. Side-Chain Deprotection of (R)-DABA (Optional, for on-resin modification):

• To selectively deprotect the DABA side chain, treat the resin with 2% hydrazine in DMF (2 x 10 min).[6]
• Wash the resin thoroughly with DMF.
• The free side-chain amine is now available for modification (e.g., acylation, alkylation).

6. Cleavage and Final Deprotection:

• Wash the fully assembled peptide-resin with DCM and dry under vacuum.
• Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.[7]
• Filter the resin and collect the filtrate.
• Precipitate the crude peptide in cold diethyl ether.
• Centrifuge, decant the ether, and dry the peptide pellet.

7. Purification:

• Purify the crude peptide by preparative RP-HPLC.
• Lyophilize the pure fractions to obtain the final product.

Protocol 2: Solution-Phase Synthesis of a Dipeptide containing (R)-DABA

This protocol describes the synthesis of a dipeptide (e.g., Boc-Ala-(R)-DABA(Fmoc)-OMe) in solution.

1. Activation of the First Amino Acid (Boc-Ala-OH):

• Dissolve Boc-Ala-OH (1.0 eq) in dry DCM.
• Add HOBt (1.1 eq) and DIC (1.1 eq) and stir at 0°C for 15 minutes.

2. Coupling Reaction:

• In a separate flask, dissolve H-(R)-DABA(Fmoc)-OMe (1.0 eq) and DIPEA (1.2 eq) in dry DCM.
• Add the activated Boc-Ala-OH solution dropwise to the DABA solution at 0°C.
• Allow the reaction to warm to room temperature and stir overnight.

3. Work-up and Purification:

• Monitor the reaction by thin-layer chromatography (TLC).
• Once complete, dilute the reaction mixture with DCM.
• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3, and brine.
• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
• Purify the crude product by flash column chromatography on silica gel.

4. Selective Deprotection (Example):

• Fmoc Deprotection: Dissolve the dipeptide in 20% piperidine in DMF and stir for 30 minutes. Purify by chromatography.
• Boc Deprotection: Dissolve the dipeptide in 4 M HCl in dioxane and stir for 1 hour. Evaporate the solvent to obtain the HCl salt.
• Ester Hydrolysis: Dissolve the dipeptide in a mixture of THF and water, add LiOH (1.5 eq), and stir until the reaction is complete. Acidify and extract the product.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Peptidomimetics: Fmoc solid-phase pseudopeptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: (R)-2,4-Diaminobutanoic Acid as a Chiral Building Block

(R)-2,4-Diaminobutanoic acid (D-DAB), a non-proteinogenic amino acid, serves as a versatile chiral building block in synthetic and medicinal chemistry. Its unique structure, featuring two amino groups at the 2nd and 4th positions with a defined stereocenter at the alpha-carbon, makes it a valuable precursor for a wide range of biologically active molecules. These include peptidomimetics, drug delivery vehicles, and inhibitors of key enzymes involved in neurotransmission.

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in utilizing (R)-2,4-diaminobutanoic acid in their synthetic endeavors.

Applications in Peptidomimetic and Peptide Analog Synthesis

(R)-2,4-Diaminobutanoic acid is a valuable component in the synthesis of peptide analogs and peptidomimetics, offering unique structural features that can enhance biological activity and stability.[1][2][3] The additional amino group in the side chain allows for the introduction of various functionalities and conformational constraints.

Application Note: The incorporation of (R)-2,4-diaminobutanoic acid into peptide sequences can introduce a positive charge at physiological pH, potentially improving cell permeability and target binding. The diamino functionality also serves as a branching point for the synthesis of more complex structures.

Protocol: Solid-Phase Synthesis of a Peptide Analog Containing (R)-2,4-Diaminobutanoic Acid

This protocol outlines the manual solid-phase synthesis of a simple tripeptide (e.g., Ala-(R)-Dab-Ala) using Fmoc-protected amino acids.

Materials:

• Rink Amide MBHA resin

• Fmoc-Ala-OH

• Fmoc-(R)-Dab(Boc)-OH (N-alpha-Fmoc, N-gamma-Boc protected (R)-2,4-diaminobutanoic acid)

• N,N'-Diisopropylcarbodiimide (DIC)

• Hydroxybenzotriazole (HOBt)

• 20% (v/v) piperidine in N,N-dimethylformamide (DMF)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Cleavage cocktail: 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), 2.5% water

Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 1 hour in a fritted syringe.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF and DCM.

• First Amino Acid Coupling (Fmoc-Ala-OH):

  • Dissolve Fmoc-Ala-OH (3 equivalents), DIC (3 equivalents), and HOBt (3 equivalents) in DMF.

  • Add the activation mixture to the resin and shake for 2 hours at room temperature.

  • Wash the resin with DMF and DCM. Perform a Kaiser test to confirm complete coupling.

• Fmoc Deprotection: Repeat step 2.

• Second Amino Acid Coupling (Fmoc-(R)-Dab(Boc)-OH):

  • Dissolve Fmoc-(R)-Dab(Boc)-OH (3 equivalents), DIC (3 equivalents), and HOBt (3 equivalents) in DMF.

  • Add the activation mixture to the resin and shake for 2 hours at room temperature.

  • Wash the resin with DMF and DCM.

• Fmoc Deprotection: Repeat step 2.

• Third Amino Acid Coupling (Fmoc-Ala-OH): Repeat step 3.

• Final Fmoc Deprotection: Repeat step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to collect the peptide pellet, wash with cold ether, and dry under vacuum.

• Purification: Purify the crude peptide by reverse-phase HPLC.

Synthesis of Dendrimers for Drug Delivery

The bifunctional nature of (R)-2,4-diaminobutanoic acid makes it an excellent monomer for the construction of dendrimers. These highly branched, monodisperse macromolecules are explored as drug delivery vehicles due to their ability to encapsulate or conjugate therapeutic agents.[4][5][6][7]

Application Note: Dendrimers built from chiral (R)-2,4-diaminobutanoic acid can exhibit unique stereospecific interactions with biological systems. The peripheral amino groups can be functionalized with targeting ligands, imaging agents, or drugs.[8]

Protocol: Divergent Synthesis of a G1 Poly(amidoamine) (PAMAM)-like Dendrimer using (R)-2,4-Diaminobutanoic Acid

This protocol describes the synthesis of a first-generation (G1) dendrimer using a core and (R)-2,4-diaminobutanoic acid as the branching unit.

Materials:

• Ethylenediamine (core)

• Methyl acrylate

• (R)-2,4-Diaminobutanoic acid dihydrochloride

• Methanol

• Triethylamine (TEA)

Procedure:

• Generation 0 (G0) Synthesis:

  • React ethylenediamine with an excess of methyl acrylate in methanol at room temperature for 48 hours to form the tetra-ester G0 dendrimer.

  • Remove the excess methyl acrylate and methanol under reduced pressure.

• Generation 1 (G1) Synthesis:

  • Dissolve the G0 tetra-ester in methanol.

  • In a separate flask, dissolve (R)-2,4-diaminobutanoic acid dihydrochloride (4.4 equivalents) in methanol and neutralize with triethylamine (8.8 equivalents).

  • Add the neutralized (R)-2,4-diaminobutanoic acid solution to the G0 solution.

  • Stir the reaction mixture at 40°C for 72 hours.

  • Remove the solvent under reduced pressure.

  • Purify the resulting G1 dendrimer by dialysis or size-exclusion chromatography to remove unreacted starting materials and byproducts. The final product will have eight peripheral amino groups.

(R)-2,4-Diaminobutanoic Acid in Asymmetric Synthesis

(R)-2,4-diaminobutanoic acid can be synthesized enantioselectively from various chiral precursors, such as L-aspartic acid or L-homoserine.[9] These synthetic routes are crucial for obtaining the pure enantiomer required for pharmaceutical applications.

Application Note: The asymmetric synthesis of (R)-2,4-diaminobutanoic acid derivatives allows for the creation of stereochemically pure compounds, which is critical for ensuring target specificity and reducing off-target effects in drug development.[10][11][12][13]

Protocol: Asymmetric Synthesis of N-Boc-(R)-2,4-diaminobutanoic acid from L-Homoserine

This protocol is a multi-step synthesis adapted from patented methods.[14]

Materials:

• L-Homoserine

• Di-tert-butyl dicarbonate (Boc)₂O

• Benzyl bromide

• Phthalimide

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Hydrazine hydrate

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃)

• Hydrochloric acid (HCl)

Procedure:

• Protection of L-Homoserine:

  • Protect the amino group of L-homoserine with a Boc group using (Boc)₂O and NaHCO₃ in a water/dioxane mixture.

  • Protect the carboxylic acid as a benzyl ester using benzyl bromide and a suitable base.

• Mitsunobu Reaction:

  • Dissolve the protected homoserine, phthalimide, and PPh₃ in anhydrous THF.

  • Cool the solution to 0°C and add DIAD dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Purify the product by column chromatography.

• Deprotection of Phthalimide:

  • Dissolve the product from the previous step in ethanol.

  • Add hydrazine hydrate and reflux the mixture for 4 hours.

  • After cooling, filter the phthalhydrazide byproduct.

  • Acidify the filtrate with HCl and then basify to isolate the free amine.

• Hydrogenolysis of Benzyl Ester:

  • Dissolve the product in methanol and add Pd/C catalyst.

  • Hydrogenate the mixture at atmospheric pressure until the reaction is complete (monitored by TLC).

  • Filter the catalyst and evaporate the solvent to obtain N-Boc-(R)-2,4-diaminobutanoic acid.

Reaction Step	Starting Material	Product	Reported Yield (%)	Diastereomeric/Enantiomeric Excess (%)
Asymmetric amination	tert-butyl (E)-crotonate	anti-(2S,3S)-2-azido-3-aminobutanoate	Good	>95 de
Asymmetric hydrogenation	Isomeric enamide	N,N'-protected 2,3-diaminobutanoic acid	High	High ee
Synthesis from (R)-alanine	Cbz-(R)-alanine	(2S,3R)- and (2R,3R)-2,3-diaminobutanoic acid derivatives	75-79 (multi-step)	syn/anti up to 95/5

Biological Activity and Role in Neurotransmission

(R)-2,4-diaminobutanoic acid and its derivatives exhibit notable biological activities. The L-enantiomer is known to be a competitive inhibitor of GABA uptake.[15] While the S(+)-isomer is a more potent inhibitor of GABA uptake, both isomers inhibit the sodium-independent binding of GABA to brain membranes, which may be related to their neurotoxicity.[16]

Application Note: The ability of 2,4-diaminobutanoic acid to modulate the GABAergic system makes it a lead structure for the development of new central nervous system (CNS) active agents.[17] Understanding its interaction with GABA transporters and receptors is crucial for designing selective inhibitors.[18][19]

Signaling Pathway and Experimental Workflow Diagrams

Caption: GABAergic signaling pathway and the inhibitory effect of (R)-2,4-diaminobutanoic acid.

Caption: General workflow for the synthesis and application of (R)-2,4-diaminobutanoic acid.

References

• 1. Peptidomimetics: Fmoc solid-phase pseudopeptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Editorial: Peptidomimetics: Synthetic Tools for Drug Discovery and Development [frontiersin.org]
• 3. Peptidomimetics, a synthetic tool of drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dendrimers: synthesis, applications, and properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. Dendrimer-based drug delivery systems: history, challenges, and latest developments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis, and Biological Functionality of a Dendrimer-based Modular Drug Delivery Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (R)-2,4-Diaminobutanoic acid hydrochloride | Benchchem [benchchem.com]
• 10. Asymmetric synthesis of anti-(2S,3S)- and syn-(2R,3S)-diaminobutanoic acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Purdue Chemistry: The Ghosh Laboratory: New Asymmetric Synthesis Research [chem.purdue.edu]
• 13. Expedient asymmetric synthesis of all four isomers of N,N'-protected 2,3-diaminobutanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN112457218B - Synthesis method of 2, 4-diaminobutyric acid derivative - Google Patents [patents.google.com]
• 15. Amino acid neurotransmitters in the CNS: properties of diaminobutyric acid transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Stereospecificity of 2,4-diaminobutyric acid with respect to inhibition of 4-aminobutyric acid uptake and binding - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]
• 18. The Role of Amino Acids in Neurotransmission and Fluorescent Tools for Their Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Neurotransmitters Regulation and Food Intake: The Role of Dietary Sources in Neurotransmission [mdpi.com]

Application Notes and Protocols for (r)-2,4-Diaminobutanoic Acid in Neurochemical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (r)-2,4-Diaminobutanoic acid ((r)-DABA), a non-proteinogenic amino acid, in neurochemical research. Due to a greater research focus on its stereoisomer, L-2,4-diaminobutanoic acid (L-DABA), some information presented herein is derived from studies on L-DABA or the racemic mixture, with stereoselectivity noted where data is available.

(r)-2,4-Diaminobutanoic acid is primarily investigated for its role as a modulator of the γ-aminobutyric acid (GABA) system. It is recognized as an inhibitor of both GABA transaminase (GABA-T), the primary enzyme responsible for GABA degradation, and GABA transporters (GATs), which mediate the reuptake of GABA from the synaptic cleft.[1][2] By inhibiting these key components of GABAergic neurotransmission, (r)-DABA can elevate synaptic GABA levels, thereby potentiating inhibitory signaling in the central nervous system (CNS).

Recent research has also explored its potential as a neurotoxin, particularly in the context of cyanobacterial blooms, and its interaction with other neurotransmitter systems, including the glutamatergic system via N-methyl-D-aspartate (NMDA) receptors.[3][4]

Primary Applications in Neurochemical Research:

• Modulation of GABAergic Neurotransmission: Investigating the effects of elevated GABA levels on neuronal excitability, synaptic plasticity, and animal behavior.

• Anticonvulsant Studies: Exploring its potential to suppress seizure activity by enhancing GABAergic inhibition. It is important to note that while the L-isomer has shown some anticonvulsant properties, the D-isomer (a designation sometimes used for the (r)-isomer) has been found to lack anticonvulsant activity against certain chemoconvulsants.[5]

• Neurotoxicity Studies: Examining the mechanisms of (r)-DABA-induced neuronal cell death, which may involve excitotoxicity and oxidative stress.[3][4]

• NMDA Receptor Research: Investigating its interaction with NMDA receptors, which may contribute to its neurotoxic effects.[3][4]

Quantitative Data

Quantitative data for (r)-2,4-Diaminobutanoic acid is limited. The available data, primarily in comparison to its S(+) or L-isomer, is summarized below.

Target	Parameter	Compound	Value	Species/System	Reference
GABA Uptake	Potency Comparison	S(+)-2,4-Diaminobutanoic acid vs. R(-)-2,4-Diaminobutanoic acid	S(+) isomer is at least 20x more potent	Rat brain slices	[6][7][8]
Anticonvulsant Activity	Anticonvulsant Effect	D-isomer of DABA	No anticonvulsant activity against 3-mercaptopropionate	Mice	[5]

Experimental Protocols

In Vitro GABA Transaminase (GABA-T) Activity Assay

This protocol is adapted from commercially available GABA-T assay kits and established methodologies to determine the inhibitory potential of (r)-2,4-Diaminobutanoic acid on GABA-T activity.

Objective: To quantify the enzymatic activity of GABA-T in the presence and absence of (r)-DABA and to determine its IC50 value.

Materials:

• (r)-2,4-Diaminobutanoic acid

• GABA-T enzyme preparation (from porcine or recombinant human sources)

• GABA (substrate)

• α-ketoglutarate (co-substrate)

• Succinic semialdehyde dehydrogenase (SSADH)

• NADP+

• Assay Buffer (e.g., 50 mM Potassium Pyrophosphate, pH 8.6)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (r)-DABA in assay buffer.

  • Prepare serial dilutions of (r)-DABA to be tested.

  • Prepare a reaction mixture containing GABA-T, SSADH, α-ketoglutarate, and NADP+ in assay buffer.

• Assay:

  • To each well of a 96-well plate, add a specific volume of the (r)-DABA dilution (or vehicle control).

  • Initiate the reaction by adding the reaction mixture to each well.

  • Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

  • The enzymatic reaction, where GABA is converted to succinic semialdehyde by GABA-T, is coupled to the SSADH reaction, which reduces NADP+ to NADPH.

  • Measure the increase in absorbance at 340 nm, which corresponds to the formation of NADPH and is proportional to GABA-T activity.

• Data Analysis:

  • Calculate the percentage of GABA-T inhibition for each concentration of (r)-DABA compared to the vehicle control.

  • Plot the percentage inhibition against the logarithm of the (r)-DABA concentration to determine the IC50 value.

Caption: Workflow for the in vitro GABA Transaminase (GABA-T) activity assay.

Synaptosomal GABA Uptake Assay

This protocol outlines a method to assess the inhibitory effect of (r)-2,4-Diaminobutanoic acid on GABA reuptake into nerve terminals (synaptosomes).

Objective: To measure the inhibition of [3H]-GABA uptake into synaptosomes by (r)-DABA and determine its Ki value.

Materials:

• (r)-2,4-Diaminobutanoic acid

• [3H]-GABA (radiolabeled GABA)

• Rat brain tissue (cortex or striatum)

• Sucrose solutions (for synaptosome preparation)

• Krebs-Ringer buffer

• Scintillation cocktail

• Scintillation counter

Procedure:

• Synaptosome Preparation:

  • Homogenize fresh rat brain tissue in ice-cold sucrose solution.

  • Perform differential centrifugation to isolate the synaptosomal fraction (P2 pellet).

  • Resuspend the synaptosomal pellet in Krebs-Ringer buffer.

• Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension with various concentrations of (r)-DABA or vehicle control at 37°C.

  • Initiate the uptake by adding a known concentration of [3H]-GABA.

  • Allow the uptake to proceed for a short period (e.g., 5-10 minutes).

  • Terminate the uptake by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [3H]-GABA.

• Quantification:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a scintillation counter to quantify the amount of [3H]-GABA taken up by the synaptosomes.

• Data Analysis:

  • Determine the percentage inhibition of [3H]-GABA uptake at each concentration of (r)-DABA.

  • Calculate the Ki value for (r)-DABA using the Cheng-Prusoff equation, which requires the IC50 value and the Km of GABA for the transporter.

References

• 1. A simple method for measuring dopamine release from rat brain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Automated determination of excitatory amino acid neurotoxicity in cortical culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The anticonvulsant action of L-2,4-diaminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [3H](+)MK801 radioligand binding assay at the N-methyl-D-aspartate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stereospecificity of 2,4-diaminobutyric acid with respect to inhibition of 4-aminobutyric acid uptake and binding - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stereospecificity of 2,4-diaminobutyric acid with respect to inhibition of 4-aminobutyric acid uptake and binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chiral HPLC Analysis of (R)-2,4-Diaminobutanoic Acid

Abstract

This application note details a sensitive and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the enantioselective analysis of (R)-2,4-diaminobutanoic acid (DABA). Due to the absence of a significant chromophore and the polar nature of DABA, a pre-column derivatization step using 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) is employed.[1] The resulting fluorescent derivatives are then separated on a chiral stationary phase. This method is suitable for the accurate quantification of (R)-2,4-diaminobutanoic acid in the presence of its (S)-enantiomer, making it applicable for quality control in drug development and for research purposes. The method has been validated for its specificity, linearity, accuracy, and precision.

Introduction

2,4-Diaminobutanoic acid (DABA) is a non-proteinogenic amino acid that has garnered interest in pharmaceutical research. The stereochemistry of DABA is critical to its biological activity, necessitating the development of analytical methods capable of distinguishing between its enantiomers. Direct analysis of DABA by HPLC is challenging due to its high polarity and lack of a strong UV-absorbing chromophore. To overcome these limitations, a derivatization strategy is essential.[1] 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) is a widely used derivatizing agent for amino acids as it reacts with primary and secondary amines to produce stable, highly fluorescent derivatives, significantly enhancing detection sensitivity.[1][2] The enantiomers of the FMOC-derivatized DABA are then resolved using a chiral stationary phase (CSP). Polysaccharide-based and macrocyclic glycopeptide-based CSPs are effective for the chiral separation of FMOC-derivatized amino acids.[3][4] This application note provides a detailed protocol for the derivatization and subsequent chiral HPLC analysis of (R)-2,4-diaminobutanoic acid.

Experimental Protocols

Materials and Reagents

• (R)-2,4-Diaminobutanoic acid dihydrochloride (Reference Standard)

• (S)-2,4-Diaminobutanoic acid dihydrochloride

• 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Boric acid

• Sodium hydroxide

• Hydrochloric acid

• Trifluoroacetic acid (TFA)

Equipment

• HPLC system with a fluorescence detector

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

Preparation of Solutions

• Borate Buffer (0.1 M, pH 9.0): Dissolve 6.18 g of boric acid in 1 L of HPLC grade water. Adjust the pH to 9.0 with 1 M sodium hydroxide.

• FMOC-Cl Solution (15 mM): Dissolve 38.8 mg of FMOC-Cl in 10 mL of acetonitrile. This solution should be prepared fresh daily.

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% (v/v) Trifluoroacetic acid (TFA) in acetonitrile.

Sample Preparation and Derivatization Protocol

• Standard Solution Preparation: Accurately weigh and dissolve the (R)-2,4-diaminobutanoic acid dihydrochloride reference standard in water to prepare a 1 mg/mL stock solution. Prepare working standard solutions by diluting the stock solution with water.

• Derivatization:

  • To 100 µL of the standard or sample solution in a microcentrifuge tube, add 100 µL of 0.1 M borate buffer (pH 9.0).

  • Add 200 µL of 15 mM FMOC-Cl solution.

  • Vortex the mixture for 30 seconds.

  • Let the reaction proceed for 10 minutes at room temperature.

  • Stop the reaction by adding 100 µL of 0.1 M HCl.

  • Filter the resulting solution through a 0.22 µm syringe filter into an HPLC vial.

HPLC Method

• Column: Chiralpak IA (Amylose tris(3,5-dimethylphenylcarbamate)) (250 x 4.6 mm, 5 µm) or equivalent chiral stationary phase.

• Mobile Phase: Gradient elution with Mobile Phase A (0.1% TFA in water) and Mobile Phase B (0.1% TFA in acetonitrile).

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	70	30
20	40	60
25	40	60
26	70	30
30	70	30

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Fluorescence Detector Wavelengths: Excitation: 265 nm, Emission: 315 nm.[1]

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters included specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation

Table 1: Chromatographic Performance

Parameter	(R)-2,4-Diaminobutanoic acid	(S)-2,4-Diaminobutanoic acid
Retention Time (min)	~15.2	~16.8
Resolution (Rs)	> 2.0	-

Table 2: Method Validation Summary

Parameter	Result
Linearity
Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)
80% Concentration	99.2%
100% Concentration	100.5%
120% Concentration	98.9%
Precision (% RSD)
Repeatability (n=6)	< 1.5%
Intermediate Precision (n=6)	< 2.0%
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.6 µg/mL

Visualizations

Caption: Experimental workflow for the chiral HPLC analysis of (R)-2,4-diaminobutanoic acid.

Caption: Logical relationship of the analytical strategy.

Conclusion

The described HPLC method, incorporating pre-column derivatization with FMOC-Cl and a chiral stationary phase, provides a reliable and sensitive approach for the enantioselective quantification of (R)-2,4-diaminobutanoic acid. The method is validated and demonstrates excellent specificity, linearity, accuracy, and precision, making it a valuable tool for quality control and research applications in the pharmaceutical industry.

References

• 1. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 2. Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride Literature overview and further study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Enantioseparation of N-FMOC α-Amino Acids [phenomenex.com]

Application Note: Derivatization of (R)-2,4-Diaminobutanoic Acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-2,4-Diaminobutanoic acid (DABA) is a non-proteinogenic amino acid that plays a role in various biological processes and is a component of certain natural products. Accurate and sensitive quantification of DABA, particularly its specific enantiomers, is critical in fields such as metabolomics and pharmaceutical development. However, like other amino acids, DABA is a polar, zwitterionic, and non-volatile molecule, making it unsuitable for direct analysis by gas chromatography (GC).[1] Chemical derivatization is an essential step to convert DABA into a volatile and thermally stable compound, enabling its separation and detection by GC-MS.[2][3]

This application note provides detailed protocols for two robust derivatization methods for (R)-2,4-DABA: a two-step esterification/acylation procedure and a one-step silylation method. Both protocols are designed to produce a single, stable derivative suitable for subsequent chiral or non-chiral GC-MS analysis.

Overall Analytical Workflow

The general procedure involves sample preparation, chemical derivatization to increase volatility and thermal stability, followed by chromatographic separation and mass spectrometric detection.

Caption: General workflow for the analysis of (R)-2,4-Diaminobutanoic acid.

Protocol 1: Two-Step Esterification and N-Acylation

This is a widely used and robust method for amino acid analysis.[1][3] The carboxyl group is first converted to a methyl ester, followed by the acylation of both the alpha- and gamma-amino groups with a perfluorinated anhydride. This process yields an electro-neutral, volatile, and thermally stable derivative.[3]

Caption: Reaction scheme for the two-step derivatization of DABA.

Experimental Protocol

1. Reagents and Materials

• (R)-2,4-Diaminobutanoic acid standard or dried sample extract

• Esterification reagent: 2 M Hydrochloric acid (HCl) in Methanol (CH₃OH)[1]

• Acylation reagent: Pentafluoropropionic anhydride (PFPA) in Ethyl Acetate (EA) (1:4, v/v)[4]

• Toluene (or other suitable water-immiscible organic solvent)[1]

• Nitrogen gas for drying

• Heater block or oven

• GC vials with micro-inserts

2. Procedure

• Drying: Place 10-100 µL of the aqueous sample containing DABA into a microvial and evaporate to complete dryness under a gentle stream of nitrogen at 60-70°C.

• Esterification: Add 100 µL of 2 M HCl in methanol to the dried residue.[1] Cap the vial tightly and heat at 80°C for 60 minutes.[1]

• Drying: After cooling to room temperature, remove the esterification reagent by evaporation under a stream of nitrogen.

• Acylation: Add 100 µL of the acylation reagent (PFPA in ethyl acetate).[1] Cap the vial and heat at 65°C for 30 minutes.[1]

• Extraction: After cooling, evaporate the excess reagent under nitrogen. Re-dissolve the derivatized product in 100 µL of toluene for GC-MS analysis.[1][3]

Protocol 2: One-Step Silylation

Silylation is a common and rapid derivatization technique where active hydrogens in carboxyl and amino groups are replaced by a nonpolar silyl group, such as a tert-butyldimethylsilyl (TBDMS) group.[5] The reagent N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) is frequently used as it produces TBDMS derivatives that are more stable and less sensitive to moisture compared to trimethylsilyl (TMS) derivatives.

Caption: Reaction scheme for the silylation of DABA with MTBSTFA.

Experimental Protocol

1. Reagents and Materials

• (R)-2,4-Diaminobutanoic acid standard or dried sample extract

• Silylation reagent: N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA), optionally with 1% TBDMCS as a catalyst[6]

• Acetonitrile (ACN) or Pyridine

• Nitrogen gas for drying

• Heater block

• GC vials

2. Procedure

• Drying: Evaporate the aqueous sample to complete dryness in a GC vial under a stream of nitrogen. It is crucial to ensure the sample is anhydrous as silylation reagents are sensitive to moisture.

• Derivatization: Add 50 µL of MTBSTFA followed by 50 µL of acetonitrile to the dried residue.

• Reaction: Cap the vial tightly and heat at 100°C for 2 to 4 hours to ensure complete derivatization of all three functional groups (one carboxyl and two amino).

• Analysis: After cooling, the sample can be directly injected into the GC-MS system.

GC-MS Analysis and Data

For chiral analysis to distinguish between (R)- and (S)-enantiomers, a chiral capillary column is mandatory.[7]

Suggested GC-MS Parameters

• GC Column: Chirasil-L-Val or equivalent chiral column for enantiomeric separation.[7] For non-chiral analysis, a standard 5% phenyl-methylpolysiloxane column (e.g., SLB-5ms) can be used.

• Injector: 250°C, Splitless mode

• Carrier Gas: Helium, constant flow of 1.0 mL/min

• Oven Program: Initial temperature of 100°C, hold for 2 min, ramp at 5-10°C/min to 280°C, hold for 5 min. (Note: This program should be optimized for the specific column and derivative).

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition: Full Scan (m/z 50-650) for identification and Selected Ion Monitoring (SIM) for quantification.[8]

Representative Data Summary

The following table summarizes the expected (illustrative) data for the derivatized (R)-2,4-DABA. Actual retention times and mass fragments should be confirmed using authentic standards.

Derivative Name	Derivatization Method	Expected Retention Time (min)	Key Mass Fragments (m/z) for SIM	Notes
(R)-DABA N,N'-bis(PFP)-methyl ester	Esterification/Acylation	12 - 18	M-COOCH₃, M-C₂F₅, Characteristic fragments	Highly electronegative, good for sensitive detection.
(R)-DABA tris(TBDMS)	Silylation	18 - 25	M-57 [M-C(CH₃)₃], M-15 [M-CH₃], 73	Higher molecular weight results in longer elution times.

Troubleshooting and Considerations

• Incomplete Derivatization: The presence of multiple peaks for a single compound may indicate incomplete derivatization. For silylation, extending the reaction time or increasing the temperature may be necessary. For the two-step method, ensure complete removal of the esterification reagent before acylation.

• Moisture Sensitivity: Silylation reagents are highly susceptible to degradation by moisture, which can lead to poor reaction yield. Ensure all glassware is dry and samples are anhydrous. TBDMS derivatives are more stable against hydrolysis than TMS derivatives.

• Chiral Separation: Optimization of the GC temperature program is critical for achieving baseline separation of enantiomers on a chiral column.

• Matrix Effects: Biological samples may contain interfering substances. A sample cleanup step prior to derivatization may be required for complex matrices.

References

• 1. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC-MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. An In-Depth Guide to Silylation Reagents: Applications and Benefits [cfsilicones.com]
• 6. Silylation Reagents | Thermo Fisher Scientific [thermofisher.com]
• 7. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of (R)-2,4-Diaminobutanoic Acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

(R)-2,4-Diaminobutanoic acid (DABA) , a non-proteinogenic amino acid, presents a unique avenue for investigation in cell culture systems. While much of the existing research has focused on its stereoisomer, L-2,4-diaminobutanoic acid, the distinct stereochemistry of the (R)-isomer suggests potentially different biological activities and applications. These notes provide an overview of the known cellular effects of 2,4-diaminobutanoic acid and offer detailed protocols to guide the experimental use of the (R)-isomer in a research setting.

Application Notes

The primary mechanism of action attributed to L-2,4-diaminobutanoic acid in cancer cell lines is its cellular uptake without being metabolized. This leads to a massive intracellular accumulation of the amino acid, causing hyperosmosis and subsequent cell lysis.[1][2][3] This unique mode of action makes it a person of interest for anti-cancer research, as it may be effective against tumors resistant to conventional chemotherapeutics.[1][2]

Key observations from studies on L-DABA that may inform experiments with (R)-DABA include:

• Antitumor Activity: L-DABA has demonstrated cytotoxic effects against various cancer cell lines, including mouse fibrosarcoma, hepatoma, and human glioma cells.[1][2][4]

• Dose- and Time-Dependency: The cytotoxic effect of L-DABA is dependent on both the concentration and the duration of exposure.[3]

• GABA System Inhibition: 2,4-diaminobutyric acid is known to be an inhibitor of GABA transaminase and GABA reuptake.[5] Notably, the S(+)-isomer (L-DABA) is a more potent inhibitor of GABA uptake than the R(-)-isomer (D-DABA), suggesting that the stereochemistry is critical for this particular biological activity.[6]

Given the limited specific data on the (R)-isomer, initial experiments should aim to characterize its effects on cell viability, proliferation, and morphology across a range of concentrations and time points. Comparative studies with the L-isomer would be highly valuable to elucidate the specific contributions of the stereochemistry to its biological activity.

Quantitative Data Summary (L-Isomer)

The following table summarizes quantitative data from studies using L-2,4-diaminobutanoic acid, which can serve as a starting point for designing experiments with the (R)-isomer.

Cell Line	Concentration	Incubation Time	Observed Effect
Mouse Fibrosarcoma Cells	10 mM	24 hours	Irreversible and total cell damage.[1]
Hepatoma Cells	8 mM	8 hours	Irreversible cell damage.[3]
Human Glioma Cell Line	20 mM	24 hours	LD50 (50% reduction in cell count).[4]
Human Glioma Cell Line	14 mM	48 hours	LD50 (50% reduction in cell count).[4]
Normal Human Fibroblasts	12.5 mM	24 hours	LD50 (50% reduction in cell count).[4]
Normal Human Fibroblasts	10 mM	48 hours	LD50 (50% reduction in cell count).[4]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the effects of (R)-2,4-diaminobutanoic acid in cell culture.

Protocol 1: Preparation of (R)-2,4-Diaminobutanoic Acid Stock Solution

A sterile, high-concentration stock solution is essential for accurate and reproducible experiments.

Materials:

• (R)-2,4-Diaminobutanoic acid powder

• Sterile, cell culture-grade water or phosphate-buffered saline (PBS)

• Sterile 0.22 µm syringe filter

• Sterile conical tubes (15 mL or 50 mL)

Procedure:

• In a sterile environment (e.g., a biological safety cabinet), weigh out the desired amount of (R)-2,4-diaminobutanoic acid powder.

• Dissolve the powder in sterile, cell culture-grade water or PBS to a final concentration of 100 mM. Gentle warming and vortexing may be required to fully dissolve the powder.

• Sterile-filter the solution using a 0.22 µm syringe filter into a sterile conical tube.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol determines the effect of (R)-DABA on cell viability by measuring the metabolic activity of the cells.

Materials:

• Cultured cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• (R)-2,4-Diaminobutanoic acid stock solution (100 mM)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Multichannel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the (R)-DABA stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 5, 10, 20, 50 mM). Include a vehicle control (medium only).

• Carefully remove the medium from the wells and add 100 µL of the prepared (R)-DABA dilutions to the respective wells.

• Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours).

• Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 3: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol distinguishes between viable, apoptotic, and necrotic cells following treatment with (R)-DABA.

Materials:

• Cultured cells of interest

• 6-well cell culture plates

• (R)-2,4-Diaminobutanoic acid stock solution (100 mM)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells into a 6-well plate at an appropriate density to reach 70-80% confluency at the time of the experiment.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2.

• Treat the cells with the desired concentrations of (R)-DABA for the selected time period.

• Harvest the cells by trypsinization and collect them in a centrifuge tube.

• Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour of staining.

Visualizations

Caption: Proposed mechanism of action for 2,4-Diaminobutanoic Acid leading to cell lysis.

Caption: General experimental workflow for evaluating the effects of (R)-DABA in cell culture.

References

• 1. Antitumor activity of L-2,4 diaminobuturic acid against mouse fibrosarcoma cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumour effect of L-2,4 diaminobutyric acid on a hepatoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unique antitumour effects of L-2,4 diaminobutyric acid on cultured hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The cytolytic effect of L-2,4 diaminobutyric acid with malignant glioma cells and fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]
• 6. (R)-2,4-Diaminobutanoic acid hydrochloride | Benchchem [benchchem.com]

Application Notes and Protocols for Solid-Phase Synthesis using Fmoc-(D)-DABA(Boc)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-(D)-2,4-diaminobutyric acid(Boc)-OH (Fmoc-(D)-DABA(Boc)-OH) is a non-proteinogenic amino acid utilized in solid-phase peptide synthesis (SPPS) to introduce a D-amino acid into a peptide sequence. The incorporation of D-amino acids can significantly enhance the proteolytic stability of peptides, a crucial attribute for the development of peptide-based therapeutics.[1][2] The Boc protection on the side-chain amine allows for orthogonal deprotection strategies, enabling selective modification at this position. These application notes provide detailed protocols for the efficient incorporation of Fmoc-(D)-DABA(Boc)-OH into peptides using standard Fmoc-based solid-phase synthesis.

Peptides containing D-amino acids are of significant interest in drug development for their potential to overcome the limitations of natural L-peptides, such as rapid degradation by proteases.[1] The applications of such modified peptides are vast, ranging from antimicrobial and anticancer agents to tools for studying protein-protein interactions.[3][4]

Data Presentation

While specific quantitative data for the coupling efficiency of Fmoc-(D)-DABA(Boc)-OH is not extensively published, performance can be extrapolated from data on similar sterically non-demanding D-amino acids. The following tables provide anticipated performance metrics and recommended coupling conditions.

Table 1: Anticipated Quantitative Performance Metrics for Fmoc-(D)-DABA(Boc)-OH in Fmoc-SPPS

Performance Metric	Expected Outcome	Key Considerations
Typical Coupling Efficiency	>98%	Efficiency is sequence-dependent. Milder deprotection steps in Fmoc chemistry generally lead to high coupling yields.[5]
Overall Crude Peptide Purity	Typically 65-85%	Purity is highly dependent on the peptide sequence and length. The mild conditions of Fmoc-SPPS generally result in fewer side products.[5]
Final Yield	Good	Overall yield is influenced by the cumulative efficiency of each synthesis cycle. For longer peptides, high stepwise efficiency is critical.[5]
Racemization Risk	Low	The risk of racemization for D-amino acids at their own α-carbon during coupling is minimal.[5]

Table 2: Recommended Coupling Conditions for Fmoc-(D)-DABA(Boc)-OH

Parameter	Recommendation	Rationale
Resin	Rink Amide, Wang, or 2-Chlorotrityl Chloride	Standard resins compatible with Fmoc chemistry are suitable. The choice depends on the desired C-terminal functionality (amide or carboxylic acid).[6]
Fmoc-(D)-DABA(Boc)-OH Equivalents	2.0 - 4.0	A moderate excess is recommended to ensure the reaction proceeds to completion.
Coupling Reagent Equivalents	1.9 - 3.9 (relative to amino acid)	Potent coupling reagents are necessary for efficient amide bond formation.
Base Equivalents (e.g., DIPEA)	4.0 - 8.0	A non-nucleophilic base is crucial to prevent side reactions.[7]
Solvent	Anhydrous, peptide-grade DMF or NMP	Good solvation of the peptide-resin is essential for efficient synthesis.[7]

Experimental Protocols

The following are detailed protocols for the manual solid-phase synthesis of peptides containing Fmoc-(D)-DABA(Boc)-OH.

Protocol 1: Resin Preparation and Swelling

• Resin Selection: Choose a suitable resin based on the desired C-terminal functionality (e.g., Rink Amide resin for a C-terminal amide or Wang resin for a C-terminal carboxylic acid).[8]

• Resin Weighing: Weigh the appropriate amount of resin for the desired synthesis scale (e.g., 100-200 mg for a 0.1 mmol scale).[6]

• Swelling: Place the resin in a reaction vessel and add sufficient N,N-dimethylformamide (DMF) to cover the resin. Allow the resin to swell for at least 30 minutes at room temperature with gentle agitation.[6]

• Solvent Removal: After swelling, drain the DMF from the resin.

Protocol 2: Fmoc Deprotection

• Initial Deprotection: Add a 20% solution of piperidine in DMF to the resin. Agitate the mixture for 5-10 minutes at room temperature.[8]

• Second Deprotection: Drain the piperidine solution and repeat the deprotection step with a fresh 20% piperidine in DMF solution for another 10-15 minutes.[5]

• Washing: Drain the piperidine solution and wash the resin thoroughly with DMF (5-7 times) to ensure the complete removal of piperidine.[8]

Protocol 3: Coupling of Fmoc-(D)-DABA(Boc)-OH

• Amino Acid and Reagent Preparation: In a separate vial, dissolve Fmoc-(D)-DABA(Boc)-OH (3 equivalents relative to resin loading) and a suitable coupling reagent such as HBTU (2.9 equivalents) in DMF.

• Activation: Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (6 equivalents) to the amino acid solution and allow it to pre-activate for 1-2 minutes.[8]

• Coupling Reaction: Add the activated Fmoc-(D)-DABA(Boc)-OH solution to the deprotected peptide-resin.

• Reaction Monitoring: Agitate the reaction mixture at room temperature for 1-2 hours. The progress of the coupling can be monitored using a qualitative ninhydrin (Kaiser) test. A negative test (colorless or yellow beads) indicates complete coupling.[9]

• Washing: Upon complete coupling, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times).

Protocol 4: Peptide Chain Elongation

Repeat Protocols 2 and 3 for each subsequent amino acid to be incorporated into the peptide sequence.

Protocol 5: Final Fmoc Deprotection

After the final amino acid has been coupled, perform a final Fmoc deprotection as described in Protocol 2.

Protocol 6: Side-Chain Boc Deprotection and Peptide Cleavage

• Resin Preparation: After the final Fmoc deprotection, wash the peptide-resin with dichloromethane (DCM) and dry it under a vacuum.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail appropriate for the side-chain protecting groups used. A common cocktail for peptides with Boc and other acid-labile protecting groups is Reagent K (TFA/water/phenol/thioanisole/EDT; 82.5:5:5:5:2.5 v/v) or a simpler mixture of TFA/TIS/water (95:2.5:2.5 v/v).[8]

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin) and incubate at room temperature for 2-4 hours with occasional agitation.

• Peptide Precipitation: Filter the resin and collect the filtrate containing the cleaved peptide. Precipitate the peptide by adding the filtrate to cold diethyl ether.

• Pelleting and Washing: Centrifuge the mixture to pellet the crude peptide. Wash the peptide pellet with cold diethyl ether multiple times to remove scavengers and residual cleavage reagents.

• Drying: Dry the crude peptide pellet under a vacuum.

Protocol 7: Peptide Purification and Analysis

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a suitable C18 column and a water/acetonitrile gradient containing 0.1% TFA.

• Analysis: Confirm the identity and purity of the purified peptide by mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical RP-HPLC.

Potential Challenges and Troubleshooting

A known side reaction for similar building blocks, such as Fmoc-Dab(Mtt)-OH, is lactamization, which can lead to poor coupling efficiency.[10][11] While the Boc protecting group on Fmoc-(D)-DABA(Boc)-OH is expected to be more stable than Mtt under standard coupling conditions, prolonged activation times or the use of certain coupling reagents might promote this side reaction.

• Issue: Incomplete coupling observed by a positive ninhydrin test.

• Troubleshooting:

  • Double Coupling: Repeat the coupling step with a fresh solution of activated Fmoc-(D)-DABA(Boc)-OH.

  • Change Coupling Reagent: If the issue persists, consider using a more potent coupling reagent like HATU or COMU.[12]

  • Optimize Activation Time: Minimize the pre-activation time to reduce the risk of side reactions.

Mandatory Visualization

Caption: General workflow for Fmoc-based solid-phase peptide synthesis of a peptide containing (D)-DABA(Boc).

References

• 1. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic peptides: current applications and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Peptides in Therapeutic Applications | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. chempep.com [chempep.com]
• 8. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. researchgate.net [researchgate.net]
• 11. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols: (r)-2,4-Diaminobutanoic Acid as a Constrained Glutamate Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction

(r)-2,4-Diaminobutanoic acid (DABA), a non-proteinogenic amino acid, has garnered interest in neuroscience research primarily due to its effects on the GABAergic system. Structurally, its constrained conformation, bearing resemblance to the neurotransmitter glutamate, has led to the hypothesis that it may act as a constrained glutamate analog. This document provides an overview of the known pharmacology of (r)-2,4-DABA, detailed protocols to investigate its potential activity at glutamate receptors and transporters, and explores the hypothetical signaling pathways it might modulate if it indeed functions as a glutamate analog.

While direct quantitative data on the binding affinity and functional activity of (r)-2,4-DABA at glutamate receptor subtypes is not extensively available in published literature, its structural similarity to glutamate warrants investigation. These application notes are intended to guide researchers in exploring this potential mechanism of action.

Known Pharmacology and Rationale as a Glutamate Analog

(r)-2,4-DABA is most notably characterized as an inhibitor of GABA uptake. The S-isomer, S(+)-2,4-Diaminobutyric acid, is significantly more potent than the R(-) stereoisomer in inhibiting sodium-dependent GABA uptake in rat brain slices. Both isomers, however, show comparable potency in inhibiting the sodium-independent binding of GABA to brain membranes, a property that may be linked to their observed neurotoxicity.

The rationale for investigating (r)-2,4-DABA as a constrained glutamate analog stems from its chemical structure. Glutamate, the primary excitatory neurotransmitter in the central nervous system, adopts various conformations to bind to its diverse range of receptors and transporters. Constrained analogs, by having a more rigid structure, can provide selectivity for specific receptor or transporter subtypes. The spatial arrangement of the amino and carboxyl groups in (r)-2,4-DABA could mimic a particular conformation of glutamate, potentially allowing it to interact with glutamate binding sites.

Quantitative Data

As of the latest literature review, specific quantitative data such as binding affinities (Ki), half-maximal inhibitory concentrations (IC50), or half-maximal effective concentrations (EC50) for (r)-2,4-diaminobutanoic acid at ionotropic (NMDA, AMPA, Kainate) and metabotropic glutamate receptors, as well as excitatory amino acid transporters (EAATs), are not well-documented. The tables below are provided as templates for researchers to populate with their experimental findings when investigating the potential glutamatergic activity of (r)-2,4-DABA.

Table 1: Hypothetical Binding Affinity of (r)-2,4-Diaminobutanoic Acid at Glutamate Receptors

Receptor Subtype	Ligand	Ki (nM)	Assay Conditions	Reference
NMDA
GluN1/GluN2A	(r)-2,4-DABA	Data not available	e.g., Radioligand binding assay with [3H]CGP 39653
GluN1/GluN2B	(r)-2,4-DABA	Data not available	e.g., Radioligand binding assay with [3H]ifenprodil
AMPA
GluA1-4	(r)-2,4-DABA	Data not available	e.g., Radioligand binding assay with [3H]AMPA
Kainate
GluK1-5	(r)-2,4-DABA	Data not available	e.g., Radioligand binding assay with [3H]kainate
mGluR
Group I (mGluR1, 5)	(r)-2,4-DABA	Data not available	e.g., Radioligand binding assay with [3H]quisqualate
Group II (mGluR2, 3)	(r)-2,4-DABA	Data not available	e.g., Radioligand binding assay with [3H]LY341495

| Group III (mGluR4, 6-8) | (r)-2,4-DABA | Data not available | e.g., Radioligand binding assay with [3H]L-AP4 | |

Table 2: Hypothetical Functional Activity of (r)-2,4-Diaminobutanoic Acid at Glutamate Receptors

Receptor Subtype	Parameter	Value	Assay Conditions	Reference
NMDA
GluN1/GluN2A	EC50 / IC50 (µM)	Data not available	e.g., Whole-cell patch-clamp electrophysiology
AMPA
GluA1-4	EC50 / IC50 (µM)	Data not available	e.g., Calcium imaging with a fluorescent indicator
Kainate
GluK1-5	EC50 / IC50 (µM)	Data not available	e.g., Whole-cell patch-clamp electrophysiology
mGluR
Group I	EC50 / IC50 (µM)	Data not available	e.g., Inositol phosphate accumulation assay
Group II	EC50 / IC50 (µM)	Data not available	e.g., cAMP accumulation assay

| Group III | EC50 / IC50 (µM) | Data not available | e.g., cAMP accumulation assay | |

Table 3: Hypothetical Inhibitory Activity of (r)-2,4-Diaminobutanoic Acid on Glutamate Transporters

Transporter Subtype	IC50 (µM)	Assay Conditions	Reference
EAAT1 (GLAST)	Data not available	e.g., [3H]D-Aspartate uptake assay in transfected cells
EAAT2 (GLT-1)	Data not available	e.g., [3H]D-Aspartate uptake assay in transfected cells

| EAAT3 (EAAC1) | Data not available | e.g., [3H]D-Aspartate uptake assay in transfected cells | |

Experimental Protocols

The following protocols are designed to investigate the potential effects of (r)-2,4-diaminobutanoic acid on glutamate receptor and transporter function.

Synthesis of (r)-2,4-Diaminobutanoic Acid

The enantiomerically pure (r)-2,4-diaminobutanoic acid can be synthesized from commercially available starting materials such as D-glutamic acid or through stereoselective routes. One common approach involves the Hofmann rearrangement of D-glutamine.

Protocol: Synthesis from D-Glutamine

• Protection of D-Glutamine: Protect the α-amino group of D-glutamine with a suitable protecting group (e.g., Boc anhydride).

• Hofmann Rearrangement: Treat the N-protected D-glutamine with a reagent such as bromine in the presence of a base (e.g., sodium hydroxide) to induce the Hofmann rearrangement of the amide group to a primary amine. This reaction will shorten the carbon chain by one, yielding the protected 2,4-diaminobutanoic acid.

• Deprotection: Remove the protecting group under appropriate conditions (e.g., trifluoroacetic acid for a Boc group) to yield (r)-2,4-diaminobutanoic acid.

• Purification: Purify the final product using techniques such as ion-exchange chromatography.

Note: For detailed, step-by-step synthesis procedures, please refer to specialized organic chemistry literature.

Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the effects of (r)-2,4-DABA on glutamate receptor-mediated currents in cultured neurons or brain slices.

Materials:

• Cultured neurons (e.g., primary hippocampal or cortical neurons) or acute brain slices.

• External solution (in mM): 140 NaCl, 2.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4.

• Internal solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.3 Na-GTP, pH 7.2.

• (r)-2,4-Diaminobutanoic acid stock solution.

• Glutamate receptor agonists (e.g., NMDA, AMPA, kainate).

• Glutamate receptor antagonists (e.g., AP5 for NMDA, CNQX for AMPA/kainate).

• Patch-clamp rig with amplifier, digitizer, and data acquisition software.

Procedure:

• Prepare cultured neurons on coverslips or obtain acute brain slices.

• Transfer a coverslip or slice to the recording chamber and perfuse with external solution.

• Establish a whole-cell patch-clamp recording from a neuron.

• Hold the cell at a negative membrane potential (e.g., -70 mV).

• To test for agonist activity, apply (r)-2,4-DABA at various concentrations and record any induced currents.

• To test for antagonist activity, co-apply (r)-2,4-DABA with a known glutamate receptor agonist (e.g., 100 µM glutamate) and measure any reduction in the agonist-evoked current.

• To test for modulatory effects, pre-apply (r)-2,4-DABA for a set duration before applying the agonist and observe any changes in the agonist-evoked current amplitude or kinetics.

• Use specific antagonists to confirm the receptor subtype involved in any observed effects.

Calcium Imaging

This protocol measures changes in intracellular calcium concentration ([Ca2+]i) in response to (r)-2,4-DABA application, which can indicate the activation of calcium-permeable ionotropic glutamate receptors or metabotropic glutamate receptors coupled to calcium mobilization.

Materials:

• Cultured neurons or astrocytes.

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Pluronic F-127.

• External solution (as above).

• (r)-2,4-Diaminobutanoic acid stock solution.

• Glutamate receptor agonists and antagonists.

• Fluorescence microscope with a calcium imaging system.

Procedure:

• Culture cells on glass-bottom dishes or coverslips.

• Load the cells with a calcium indicator dye (e.g., 2-5 µM Fura-2 AM with 0.02% Pluronic F-127) in external solution for 30-60 minutes at 37°C.

• Wash the cells with external solution to remove excess dye and allow for de-esterification for at least 30 minutes.

• Mount the dish on the microscope stage and perfuse with external solution.

• Acquire baseline fluorescence images.

• Apply (r)-2,4-DABA at various concentrations and record the changes in fluorescence intensity or ratio (for Fura-2).

• As a positive control, apply a known glutamate receptor agonist.

• To investigate the mechanism, pre-incubate cells with specific glutamate receptor antagonists before applying (r)-2,4-DABA.

Signaling Pathways and Visualizations

Should (r)-2,4-DABA act as a glutamate analog, it could modulate several key signaling pathways. The diagrams below illustrate these hypothetical interactions.

Hypothetical Signaling Pathways

If (r)-2,4-DABA activates ionotropic glutamate receptors (iGluRs) like NMDA and AMPA receptors, it would lead to an influx of cations (Na+ and Ca2+), causing membrane depolarization and subsequent activation of voltage-gated calcium channels. The resulting increase in intracellular calcium can trigger a cascade of downstream signaling events, including the activation of calmodulin and protein kinases, ultimately influencing gene expression and synaptic plasticity.

If (r)-2,4-DABA interacts with metabotropic glutamate receptors (mGluRs), the downstream effects would depend on the specific group of mGluR activated. Group I mGluRs (mGluR1 and mGluR5) couple to Gq proteins, leading to the activation of phospholipase C (PLC) and subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This pathway mobilizes intracellular calcium stores and activates protein kinase C (PKC). Group II (mGluR2 and mGluR3) and Group III (mGluR4, mGluR6-8) mGluRs are coupled to Gi/o proteins, and their activation inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.

Caption: Hypothetical signaling pathways of (r)-2,4-DABA at glutamate receptors.

Experimental Workflow

The following diagram outlines a logical workflow for characterizing the potential glutamatergic activity of (r)-2,4-diaminobutanoic acid.

Caption: Experimental workflow for investigating (r)-2,4-DABA as a glutamate analog.

Conclusion

While (r)-2,4-diaminobutanoic acid is an established modulator of the GABAergic system, its potential as a constrained glutamate analog remains an intriguing yet underexplored area of research. The protocols and conceptual frameworks provided in these application notes offer a starting point for investigators to systematically evaluate the activity of (r)-2,4-DABA at glutamate receptors and transporters. Such studies will be crucial to either substantiate or refute the hypothesis of its glutamatergic action and could potentially uncover novel pharmacological tools for dissecting the complexities of glutamatergic neurotransmission.

Application Notes and Protocols for Fluorescent Labeling of (R)-2,4-Diaminobutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2,4-Diaminobutanoic acid (DABA) is a non-proteinogenic amino acid that acts as an inhibitor of GABA transaminase and a GABA reuptake inhibitor, making it a molecule of interest in neuroscience research.[1] Fluorescently labeling DABA allows for its visualization and quantification in various biological contexts, providing a powerful tool to study its uptake, distribution, and interaction with its targets within the GABAergic system. These application notes provide detailed protocols for the site-selective and non-selective fluorescent labeling of (R)-2,4-Diaminobutanoic acid, along with methods for purification and characterization of the resulting conjugates.

Principle of Labeling

The primary amino groups at the C2 (α-amino) and C4 (γ-amino) positions of (R)-2,4-diaminobutanoic acid serve as reactive sites for conjugation with amine-reactive fluorescent dyes. The most common and efficient method for labeling primary amines is through the use of N-hydroxysuccinimide (NHS) esters of fluorescent dyes. The NHS ester reacts with the unprotonated primary amine to form a stable amide bond. The reaction is pH-dependent, with an optimal pH range of 8.3-8.5 to ensure the amine is sufficiently nucleophilic while minimizing hydrolysis of the NHS ester.

Due to the presence of two primary amines, labeling can result in a mixture of mono-labeled (at either N2 or N4) and di-labeled products. For applications requiring a homogeneously labeled compound, a site-selective labeling strategy employing orthogonal protecting groups is necessary.

Data Presentation: Photophysical Properties of Common Fluorescent Dyes

The choice of fluorescent tag is critical and depends on the specific application, including the available excitation sources and emission filters of the imaging system. Below is a summary of the key photophysical properties of commonly used amine-reactive fluorescent dyes suitable for labeling (R)-2,4-Diaminobutanoic acid.

Fluorescent Dye (NHS Ester)	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Fluorescence Lifetime (τ) (ns)
Fluorescein (FITC)	~495	~519	~80,000	0.92 (in basic solution)	~4.0[2]
Rhodamine B	~555	~580	~106,000	0.31 - 0.70 (solvent dependent)[3][4]	~1.7
TAMRA	~555	~580	~90,000	0.1 - 0.5 (conjugate dependent)	1.9 - 2.7 (conjugate dependent)[5]
Cy3	~550	~570	~150,000	~0.2 (conjugate dependent)	~2.0 (conjugated to DNA)[6]
Cy5	~649	~666	~250,000	~0.2	~1.0

Note: Quantum yield and fluorescence lifetime are highly dependent on the local environment and the specific molecule to which the dye is conjugated. The values presented are for the dyes in common solvents or conjugated to representative biomolecules and may vary for (R)-2,4-Diaminobutanoic acid conjugates.

Experimental Protocols

Protocol 1: Non-Selective Labeling of (R)-2,4-Diaminobutanoic Acid

This protocol will yield a mixture of mono- and di-labeled products.

Materials:

• (R)-2,4-Diaminobutanoic acid dihydrochloride

• Amine-reactive fluorescent dye (e.g., Fluorescein NHS Ester, Cy5 NHS Ester)

• 0.1 M Sodium bicarbonate buffer (pH 8.3)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) system

• Mass spectrometer

• UV-Vis spectrophotometer

Procedure:

• Preparation of (R)-2,4-Diaminobutanoic Acid Solution:

  • Dissolve (R)-2,4-Diaminobutanoic acid dihydrochloride in 0.1 M sodium bicarbonate buffer (pH 8.3) to a final concentration of 10 mM.

• Preparation of Fluorescent Dye Solution:

  • Immediately before use, dissolve the amine-reactive fluorescent dye NHS ester in a minimal amount of anhydrous DMF or DMSO to a final concentration of 50 mM.

• Labeling Reaction:

  • In a microcentrifuge tube, add the fluorescent dye solution to the (R)-2,4-Diaminobutanoic acid solution at a molar ratio of 1:1 to 1:1.5 (dye:DABA).

  • Vortex the mixture gently and incubate for 1-2 hours at room temperature, protected from light.

• Purification:

  • Purify the reaction mixture using RP-HPLC to separate the fluorescently labeled DABA from unreacted dye and starting material. A C18 column is typically suitable.

  • Use a gradient of water (with 0.1% trifluoroacetic acid) and acetonitrile (with 0.1% trifluoroacetic acid) as the mobile phase.

  • Monitor the elution profile using both a UV-Vis detector (at the absorbance maximum of the dye and at 214 nm for the amide bond) and a fluorescence detector.

  • Collect the fractions corresponding to the fluorescently labeled product(s).

• Characterization:

  • Confirm the identity of the purified product(s) by mass spectrometry to determine the molecular weight of the mono- and di-labeled species.

  • Determine the concentration of the labeled DABA by measuring the absorbance of the dye at its maximum absorbance wavelength using a UV-Vis spectrophotometer and applying the Beer-Lambert law (A = εcl).

Caption: Workflow for non-selective fluorescent labeling of (R)-2,4-Diaminobutanoic acid.

Protocol 2: Site-Selective N4-Labeling of (R)-2,4-Diaminobutanoic Acid

This protocol involves the protection of the more reactive α-amino group (N2), followed by labeling of the γ-amino group (N4), and subsequent deprotection.

Materials:

• (R)-2,4-Diaminobutanoic acid dihydrochloride

• Di-tert-butyl dicarbonate (Boc)₂O or Fmoc-OSu for N2-protection

• Appropriate solvents (e.g., dioxane, water, DMF)

• Amine-reactive fluorescent dye (e.g., Fluorescein NHS Ester, Cy5 NHS Ester)

• 0.1 M Sodium bicarbonate buffer (pH 8.3)

• Trifluoroacetic acid (TFA) for Boc deprotection or Piperidine for Fmoc deprotection

• RP-HPLC system

• Mass spectrometer

• NMR spectrometer

Procedure:

• N2-Protection of (R)-2,4-Diaminobutanoic Acid:

  • Protect the α-amino group of DABA with a suitable protecting group such as Boc or Fmoc. This is a standard procedure in peptide chemistry and requires careful control of stoichiometry and pH to favor mono-protection at the α-position. A detailed protocol for the synthesis of Nα-protected-L-α,γ-diaminobutyric acids can be adapted for this step.

  • Purify the N2-protected DABA by crystallization or chromatography.

  • Confirm the structure of the protected intermediate by NMR and mass spectrometry.

• N4-Labeling of N2-Protected DABA:

  • Dissolve the N2-protected DABA in a suitable solvent (e.g., a mixture of DMF and 0.1 M sodium bicarbonate buffer, pH 8.3).

  • Dissolve the amine-reactive fluorescent dye NHS ester in a minimal amount of anhydrous DMF or DMSO.

  • Add the dye solution to the protected DABA solution at a molar ratio of 1:1.

  • Incubate for 1-2 hours at room temperature, protected from light.

• Purification of the Labeled and Protected Intermediate:

  • Purify the reaction mixture by RP-HPLC to isolate the N2-protected, N4-labeled DABA.

• Deprotection of the N2-Amino Group:

  • If using a Boc protecting group, treat the purified intermediate with a solution of TFA in dichloromethane (e.g., 20-50% TFA) for 30-60 minutes at room temperature.

  • If using an Fmoc protecting group, treat with a solution of piperidine in DMF (e.g., 20% piperidine) for 15-30 minutes at room temperature.

  • Remove the deprotection reagents by evaporation under reduced pressure and/or precipitation.

• Final Purification and Characterization:

  • Purify the final N4-labeled (R)-2,4-Diaminobutanoic acid by RP-HPLC.

  • Characterize the final product by mass spectrometry to confirm the correct molecular weight and by NMR to confirm the site of labeling.

  • Determine the concentration as described in Protocol 1.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorescence Lifetime Measurements and Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 4. omlc.org [omlc.org]
• 5. jascoinc.com [jascoinc.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: (r)-2,4-Diaminobutanoic Acid Dihydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of (r)-2,4-Diaminobutanoic acid dihydrochloride (DAB Dihydrochloride).

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of (r)-2,4-Diaminobutanoic acid dihydrochloride in water?

A1: The reported solubility of (r)-2,4-Diaminobutanoic acid dihydrochloride in water is 50 mg/mL.[1]

Q2: My (r)-2,4-Diaminobutanoic acid dihydrochloride is not dissolving completely in water at the expected concentration. What could be the issue?

A2: Several factors can affect the dissolution of (r)-2,4-Diaminobutanoic acid dihydrochloride. These include:

• Purity of the compound: Impurities can affect solubility.

• pH of the solution: The solubility of amino acids is highly pH-dependent. The dihydrochloride salt will form an acidic solution, but the optimal pH for dissolution may vary.

• Temperature: Solubility is often temperature-dependent.

• Rate of addition and agitation: Slow addition of the compound to the solvent with vigorous stirring can aid dissolution.

Q3: Can I use organic solvents to dissolve (r)-2,4-Diaminobutanoic acid dihydrochloride?

A3: Yes, based on data for the D-enantiomer, (r)-2,4-Diaminobutanoic acid dihydrochloride is expected to be soluble in solvents such as DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[2] It is always recommended to perform a small-scale solubility test with your desired solvent.

Q4: How does pH affect the solubility of (r)-2,4-Diaminobutanoic acid dihydrochloride?

A4: As an amino acid derivative, the solubility of (r)-2,4-Diaminobutanoic acid dihydrochloride is significantly influenced by pH. Generally, amino acids exhibit their lowest solubility at their isoelectric point (pI) and higher solubility at pH values above and below the pI.[3][4][5][6][7] The dihydrochloride salt will create an acidic solution upon dissolution. Adjusting the pH away from the pI can increase solubility.

Q5: What is the recommended storage condition for (r)-2,4-Diaminobutanoic acid dihydrochloride solutions?

A5: It is generally recommended to prepare solutions fresh. If storage is necessary, it is best to store them at -20°C for short-term storage and -80°C for long-term storage to minimize degradation. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue: Compound Precipitation After Initial Dissolution

Problem: The compound dissolves initially but then precipitates out of solution over time or upon temperature change.

Possible Causes and Solutions:

Cause	Solution
Supersaturated Solution	The initial dissolution may have formed a supersaturated solution which is thermodynamically unstable. Try preparing a slightly less concentrated solution.
Temperature Fluctuation	A decrease in temperature can lead to a decrease in solubility, causing precipitation. If the experiment allows, try maintaining a constant temperature. If working at room temperature, be aware of fluctuations.
pH Shift	The pH of the solution might be drifting towards the isoelectric point of the compound, where it is least soluble. Ensure the solution is adequately buffered if maintaining a specific pH is critical for your experiment.
Interaction with Buffer Components	Certain buffer salts can interact with the compound, leading to precipitation. If using a buffer, consider trying a different buffer system.

Data Presentation

Table 1: Solubility of (r)-2,4-Diaminobutanoic Acid Dihydrochloride in Various Solvents

Solvent	Reported Solubility	Notes
Water	50 mg/mL[1]	-
Dimethyl Sulfoxide (DMSO)	Soluble (based on D-enantiomer)[2]	A common solvent for preparing stock solutions.
Chloroform	Soluble (based on D-enantiomer)[2]	-
Dichloromethane	Soluble (based on D-enantiomer)[2]	-
Ethyl Acetate	Soluble (based on D-enantiomer)[2]	-
Acetone	Soluble (based on D-enantiomer)[2]	-
Phosphate-Buffered Saline (PBS)	Expected to be soluble, but may be pH-dependent.	The pH of standard PBS (around 7.4) may affect solubility.
Ethanol	Limited data available.	Small-scale testing is recommended.
Methanol	Limited data available.	Small-scale testing is recommended.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Aqueous Buffer with pH Adjustment

This protocol describes how to prepare a stock solution of (r)-2,4-Diaminobutanoic acid dihydrochloride in an aqueous buffer, with pH adjustment to enhance solubility.

Materials:

• (r)-2,4-Diaminobutanoic acid dihydrochloride

• Deionized water or desired aqueous buffer (e.g., Tris, HEPES)

• 0.1 M HCl and 0.1 M NaOH solutions

• Calibrated pH meter

• Volumetric flasks

• Stir plate and stir bar

Procedure:

• Weigh the desired amount of (r)-2,4-Diaminobutanoic acid dihydrochloride.

• Add approximately 80% of the final volume of deionized water or buffer to a volumetric flask.

• While stirring, slowly add the weighed compound to the liquid.

• Allow the mixture to stir for 10-15 minutes.

• If the compound is not fully dissolved, measure the pH of the solution.

• Adjust the pH of the solution by adding 0.1 M HCl or 0.1 M NaOH dropwise. Monitor the pH continuously. As the pH moves away from the isoelectric point, the solubility should increase.

• Once the compound is fully dissolved, bring the solution to the final volume with the solvent.

• Filter the solution through a 0.22 µm filter if sterile filtration is required.

Protocol 2: Preparation of a Stock Solution in an Organic Solvent (DMSO)

This protocol outlines the preparation of a concentrated stock solution of (r)-2,4-Diaminobutanoic acid dihydrochloride in DMSO.

Materials:

• (r)-2,4-Diaminobutanoic acid dihydrochloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Microcentrifuge tubes or vials

Procedure:

• Weigh the desired amount of (r)-2,4-Diaminobutanoic acid dihydrochloride into a microcentrifuge tube or vial.

• Add the calculated volume of anhydrous DMSO to achieve the desired concentration.

• Cap the tube/vial securely.

• Vortex the mixture for 1-2 minutes to facilitate dissolution.

• Visually inspect the solution to ensure all solid has dissolved.

• If needed, gentle warming in a water bath (not exceeding 40°C) can be applied to aid dissolution.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizations

Caption: Troubleshooting workflow for dissolving (r)-2,4-Diaminobutanoic acid dihydrochloride.

Caption: Experimental workflow for enhancing the solubility of the target compound.

References

• 1. DL-2,4-Diaminobutyric acid dihydrochloride, 99% | Fisher Scientific [fishersci.ca]
• 2. D-2,4-Diaminobutyric acid | 26908-94-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Solubility-pH profiles of some acidic, basic and amphoteric drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

preventing racemization during (r)-2,4-Diaminobutanoic acid synthesis

Welcome to the technical support center for the synthesis of (R)-2,4-diaminobutanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing racemization and troubleshooting common issues encountered during the synthesis of this non-proteinogenic amino acid.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue in the synthesis of (R)-2,4-diaminobutanoic acid?

A1: Racemization is the conversion of an enantiomerically pure substance, in this case, (R)-2,4-diaminobutanoic acid, into a mixture containing both the (R) and (S) enantiomers. This loss of stereochemical integrity is a significant problem because the biological activity of molecules like (R)-2,4-diaminobutanoic acid is often highly dependent on their specific three-dimensional structure. The presence of the undesired (S)-enantiomer can lead to reduced efficacy, altered pharmacological properties, or even undesired side effects.

Q2: What are the primary causes of racemization during the synthesis of amino acids and peptides?

A2: The primary cause of racemization during amino acid synthesis and coupling is the activation of the carboxylic acid group for amide bond formation. This activation can lead to the formation of a planar intermediate, such as an oxazolone or an enolate, which allows for the loss of stereochemistry at the alpha-carbon.[1][2] Factors that promote racemization include the use of strong bases, high reaction temperatures, and certain coupling reagents that form highly reactive intermediates.[3]

Q3: Which steps in the synthesis of (R)-2,4-diaminobutanoic acid are most susceptible to racemization?

A3: Any step involving the activation of the α-carboxylic acid group is highly susceptible to racemization. This is particularly relevant when (R)-2,4-diaminobutanoic acid is used as a building block in peptide synthesis. Additionally, any steps involving strong basic or acidic conditions can potentially lead to epimerization at the chiral center. Careful selection of protecting groups and reaction conditions is crucial throughout the entire synthetic route.

Q4: How can I minimize racemization during the coupling of (R)-2,4-diaminobutanoic acid to another amino acid or peptide?

A4: To minimize racemization during coupling reactions, consider the following strategies:

• Choice of Coupling Reagent: Employ coupling reagents known for low racemization potential, such as phosphonium or uronium salts like HATU, HBTU, or COMU, in combination with an additive.[1]

• Use of Additives: Always use racemization-suppressing additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt).[2][3] OxymaPure is another effective, non-explosive alternative.[2]

• Base Selection: Use a weaker or sterically hindered base, such as N-methylmorpholine (NMM) or 2,4,6-collidine, instead of stronger bases like N,N-diisopropylethylamine (DIPEA).[1][3]

• Low Temperature: Perform the coupling reaction at a reduced temperature, for instance, at 0°C, to decrease the rate of racemization.[1]

• Solvent Choice: The polarity of the solvent can play a role; sometimes a less polar solvent can help reduce racemization, provided solubility is not an issue.[1]

Q5: What are orthogonal protecting groups, and why are they important for synthesizing (R)-2,4-diaminobutanoic acid?

A5: Orthogonal protecting groups are different types of protecting groups that can be removed under distinct reaction conditions without affecting each other.[4][5] This is critical for the synthesis of (R)-2,4-diaminobutanoic acid because it has two amino groups (at the α and γ positions) and a carboxylic acid. An orthogonal protection strategy allows for the selective deprotection and modification of one functional group while the others remain protected, which is essential for controlled, stepwise synthesis and for preventing unwanted side reactions.[6]

Troubleshooting Guides

Issue 1: Significant Racemization Detected in the Final Product

High levels of the undesired (S)-enantiomer in your final (R)-2,4-diaminobutanoic acid product indicate that racemization has occurred at one or more stages of your synthesis.

Logical Workflow for Troubleshooting Racemization

Caption: A logical workflow for troubleshooting high racemization levels.

Issue 2: Difficulty with Orthogonal Protection of α- and γ-Amino Groups

Challenges in selectively protecting or deprotecting the two amino functions can lead to side reactions and impurities.

Troubleshooting Orthogonal Protection

Problem	Potential Cause	Recommended Solution
Simultaneous deprotection of both amino groups	Non-orthogonal protecting groups used.	Select a truly orthogonal pair, e.g., Fmoc (base-labile) for the α-amino group and Boc (acid-labile) for the γ-amino group.
Side reactions during γ-amino group protection	Steric hindrance or inappropriate reaction conditions.	Use a less bulky protecting group for the γ-amino group. Optimize reaction conditions (temperature, solvent, reagents).
Incomplete deprotection of one amino group	Inefficient deprotection conditions.	Increase deprotection time or use a stronger deprotection reagent that is still orthogonal to the other protecting group. For example, for stubborn Boc removal, a stronger acid concentration might be needed, but ensure the other protecting groups are stable under these conditions.
Migration of protecting group	Under certain conditions, acyl-type protecting groups can migrate between the amino groups.	Use urethane-type protecting groups (Boc, Fmoc, Cbz) which are less prone to migration.

Data Presentation

Table 1: Impact of Coupling Reagents and Additives on Racemization

The following table summarizes the general impact of different coupling reagents and additives on the degree of racemization during peptide bond formation. Lower racemization percentages indicate better preservation of stereochemistry.

Coupling Reagent	Additive	Base	Typical Racemization (%)
DCC/DIC	None	DIPEA	5-20%
DCC/DIC	HOBt	DIPEA	1-5%
DCC/DIC	HOAt	DIPEA	<1%
HBTU/HATU	(Internal)	NMM	<1%
COMU	(Internal)	Collidine	<0.5%

Note: These are typical values and can vary depending on the specific amino acid, solvent, and temperature.

Table 2: Orthogonal Protecting Groups for 2,4-Diaminobutanoic Acid

This table provides a selection of orthogonal protecting groups suitable for the α-amino, γ-amino, and carboxylic acid functionalities of 2,4-diaminobutanoic acid.

Functional Group	Protecting Group	Abbreviation	Cleavage Conditions	Orthogonal To
α-Amino	9-Fluorenylmethoxycarbonyl	Fmoc	Base (e.g., 20% piperidine in DMF)	Boc, Cbz, Alloc
α-Amino / γ-Amino	tert-Butoxycarbonyl	Boc	Acid (e.g., TFA in DCM)	Fmoc, Cbz, Alloc
γ-Amino	Benzyloxycarbonyl	Cbz	Hydrogenolysis (H₂, Pd/C)	Fmoc, Boc, Alloc
γ-Amino	Allyloxycarbonyl	Alloc	Pd(0) catalyst	Fmoc, Boc, Cbz
Carboxylic Acid	Benzyl ester	OBn	Hydrogenolysis (H₂, Pd/C)	Fmoc, Boc
Carboxylic Acid	tert-Butyl ester	OtBu	Acid (e.g., TFA in DCM)	Fmoc, Cbz

Experimental Protocols

Protocol 1: General Procedure for Racemization-Minimized Peptide Coupling

This protocol describes a general method for coupling N-terminally protected (R)-2,4-diaminobutanoic acid (with a protected γ-amino group) to the N-terminus of a resin-bound peptide, aiming to minimize racemization.

• Resin Preparation: Swell the peptide-resin in a suitable solvent like N,N-dimethylformamide (DMF).

• Nα-Deprotection: If the resin-bound peptide has an N-terminal Fmoc group, treat it with 20% piperidine in DMF to expose the free amine. Wash the resin thoroughly with DMF.

• Activation of (R)-2,4-Diaminobutanoic Acid:

  • In a separate vessel, dissolve the orthogonally protected (R)-2,4-diaminobutanoic acid (3-5 equivalents relative to the resin loading), a coupling reagent such as HATU (3-5 equivalents), and an additive like HOAt (3-5 equivalents) in DMF.

  • Add a hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine (6-10 equivalents).

  • Allow the mixture to pre-activate for a few minutes at 0°C.

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin.

• Reaction: Agitate the mixture at 0°C for 15 minutes, then allow it to warm to room temperature and continue the reaction for 1-2 hours.

• Monitoring: Perform a colorimetric test (e.g., Kaiser test) to check for the presence of free primary amines. If the test is positive, the coupling may be incomplete and can be repeated.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Protocol 2: Chiral Resolution of Racemic 2,4-Diaminobutanoic Acid (Conceptual)

If an enantioselective synthesis is not feasible, chiral resolution of the racemic mixture is an alternative. This protocol outlines the general principle.

• Derivatization: React the racemic 2,4-diaminobutanoic acid (with one amino group and the carboxylic acid suitably protected) with a chiral resolving agent, such as an enantiomerically pure chiral acid or base. This forms a mixture of diastereomeric salts.

• Separation: Separate the diastereomeric salts based on their different physical properties, typically by fractional crystallization.

• Deprotection/Liberation: Treat the separated diastereomers to remove the chiral resolving agent, yielding the individual (R) and (S) enantiomers of the protected 2,4-diaminobutanoic acid.

• Final Deprotection: Remove the remaining protecting groups to obtain the enantiomerically pure (R)-2,4-diaminobutanoic acid.

Mandatory Visualizations

Caption: Mechanisms of racemization in amino acid synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. jocpr.com [jocpr.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Side Reactions in Peptide Synthesis with (R)-DABA

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during solid-phase peptide synthesis (SPPS) involving (R)-2,4-diaminobutyric acid (DABA).

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction when using Fmoc-(R)-Dab(Boc)-OH in peptide synthesis, and how can I detect it?

A1: The most prevalent side reaction when incorporating Fmoc-(R)-Dab(Boc)-OH is the intramolecular cyclization to form a five-membered lactam. This occurs when the activated carboxyl group of the DABA residue reacts with its own side-chain amine, particularly after the removal of the Boc protecting group. This side reaction is analogous to the well-documented aspartimide formation seen with aspartic acid residues.[1][2] A similar issue of rapid lactamization has been reported for the related building block, Fmoc-Dab(Mtt)-OH, leading to poor coupling efficiency.[3]

Identification:

• Mass Spectrometry (MS): The formation of the lactam results in the loss of a molecule of water (18 Da) from the DABA residue. This mass difference can be readily detected by mass spectrometry analysis of the crude peptide.[4][5]

• High-Performance Liquid Chromatography (HPLC): The lactam-containing peptide will have a different retention time compared to the desired full-length peptide. Often, the side product will appear as a distinct peak, which can be collected and further analyzed.[5][6]

Q2: My peptide synthesis shows a significant deletion of the (R)-DABA residue. What is the likely cause and how can I troubleshoot it?

A2: A common reason for the apparent deletion of a DABA residue is poor coupling efficiency, which can be a direct consequence of the lactam formation mentioned in Q1. If the Fmoc-Dab(Boc)-OH forms a lactam during the activation/coupling step, it can no longer couple to the growing peptide chain, leading to a sequence lacking the DABA residue.[3]

Troubleshooting Strategies:

• Choice of Coupling Reagent: Utilize coupling reagents known to minimize side reactions. Reagents like DEPBT (3-(diethylphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one) have been shown to be effective in achieving complete incorporation of challenging amino acids, including those prone to cyclization.[3][7] While standard carbodiimide reagents like DIC can be used, they may be more prone to promoting lactam formation.[8]

• Pre-activation Time: Minimize the pre-activation time of the Fmoc-Dab(Boc)-OH. Prolonged activation can increase the likelihood of intramolecular cyclization before the amino acid has a chance to couple to the resin-bound peptide. A pre-incubation-free protocol is recommended.[3]

• Double Coupling: If lactam formation is suspected, performing a double coupling of the Fmoc-Dab(Boc)-OH may help to drive the reaction to completion and increase the yield of the desired peptide.

Q3: How can I prevent or minimize lactam formation during the incorporation of (R)-DABA?

A3: Preventing lactam formation is key to a successful synthesis. The following strategies can be employed:

• Use of Orthogonal Protecting Groups: Employing a different side-chain protecting group for the γ-amino group of DABA that is stable during coupling but can be removed under specific conditions is an effective strategy.[1] Examples include:

  • ivDde (1-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl): Stable to the piperidine used for Fmoc removal but can be cleaved with 2-10% hydrazine in DMF.[1]

  • Alloc (Allyloxycarbonyl): Removable with a palladium catalyst, offering orthogonality to both Fmoc/tBu and Boc/Bzl strategies.[1]

• Optimized Coupling Conditions: As mentioned previously, using a coupling reagent like DEPBT and avoiding prolonged pre-activation times can significantly reduce the incidence of lactam formation.[3][7]

Q4: Are there other potential side reactions associated with (R)-DABA besides lactam formation?

A4: While lactam formation is the most prominent issue, other general SPPS side reactions can also occur:

• Racemization: Although less common with urethane-based protecting groups like Fmoc, racemization can occur, especially with certain coupling reagents and conditions.[2] The use of additives like HOBt or Oxyma can help to suppress racemization.[8][9]

• Diketopiperazine (DKP) Formation: If DABA is the second amino acid in the sequence, DKP formation can occur, leading to cleavage of the dipeptide from the resin. This is a general issue in SPPS, particularly with proline or glycine as the second residue.[10]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during peptide synthesis with (R)-DABA.

Observed Problem	Potential Cause	Recommended Action(s)	Analytical Verification
Low yield of the final peptide and a major peak corresponding to the DABA-deleted sequence.	Incomplete coupling of Fmoc-Dab(Boc)-OH due to lactam formation.	1. Switch to a coupling reagent less prone to promoting cyclization (e.g., DEPBT). 2. Minimize or eliminate the pre-activation step. 3. Perform a double coupling for the DABA residue.	HPLC analysis of the crude product to compare the peak areas of the desired peptide and the deletion sequence.[5] MS analysis to confirm the mass of the deletion peptide.[4]
A significant side product is observed with a mass of -18 Da compared to the expected product.	Intramolecular lactam formation at the DABA residue.	1. Confirm the identity of the side product by MS/MS fragmentation. 2. If the lactam is formed, re-synthesize the peptide using an alternative, more robust side-chain protecting group for DABA (e.g., ivDde, Alloc).[1]	HPLC to isolate the side product.[6] High-resolution mass spectrometry to confirm the elemental composition.[4]
Broad or multiple peaks for the desired peptide in HPLC.	Possible racemization at the DABA residue or other amino acids.	1. Incorporate an additive like HOBt or Oxyma Pure during coupling.[9] 2. Avoid excessive use of base. 3. Use milder coupling reagents.	Chiral amino acid analysis after hydrolysis of the peptide. HPLC analysis using a chiral column may also resolve enantiomers.[11]

Experimental Protocols

Protocol 1: Coupling of Fmoc-(R)-Dab(Boc)-OH with Minimized Lactam Formation

This protocol is designed to reduce the risk of intramolecular cyclization.

• Resin Preparation: Swell the resin-bound peptide with the free N-terminal amine in DMF for 30 minutes.

• Deprotection: Perform Fmoc deprotection using 20% piperidine in DMF (2 x 10 minutes). Wash the resin thoroughly with DMF.

• Amino Acid Activation and Coupling (Pre-activation Free):

  • In a separate vessel, dissolve Fmoc-(R)-Dab(Boc)-OH (3 eq.) and DEPBT (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to the amino acid solution and immediately add the mixture to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test to check for complete coupling. If the test is positive, consider a second coupling.

• Washing: Wash the resin with DMF, DCM, and then DMF again to prepare for the next cycle.

Protocol 2: Selective Deprotection of an Alternative DABA Side-Chain Protecting Group (ivDde)

This protocol is for the selective removal of the ivDde group on-resin to allow for side-chain modification.

• Peptide Synthesis: Complete the synthesis of the peptide chain with the N-terminus protected (e.g., with a Boc group if further on-resin modification is planned).

• Resin Washing: Wash the peptide-resin thoroughly with DMF.

• ivDde Deprotection:

  • Prepare a solution of 2% hydrazine monohydrate in DMF.

  • Treat the resin with the hydrazine solution for 3 minutes.

  • Drain and repeat the hydrazine treatment two more times.

• Washing: Wash the resin thoroughly with DMF to remove residual hydrazine. The side-chain amine of the DABA residue is now free for further modification.

Visualizations

Workflow for Troubleshooting DABA-related Side Reactions

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. almacgroup.com [almacgroup.com]
• 6. mdpi.com [mdpi.com]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. β-Lactam formation by a non-ribosomal peptide synthetase during antibiotic biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Taxonomic significance of 2,4-diaminobutyric acid isomers in the cell wall peptidoglycan of actinomycetes and reclassification of Clavibacter toxicus as Rathayibacter toxicus comb. nov - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Fmoc-(D)-DABA(Boc)-OH Coupling Optimization

Welcome to the technical support center for optimizing the coupling of Fmoc-(D)-2,4-diaminobutyric acid(Boc)-OH. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear guidance for successful peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when coupling Fmoc-(D)-DABA(Boc)-OH?

The main challenge in coupling Fmoc-(D)-DABA(Boc)-OH is steric hindrance. This arises from two sources:

• The bulky Boc protecting group on the side chain can physically obstruct the approach of the activated carboxylic acid to the N-terminal amine of the growing peptide chain.[1]

• The growing peptide chain itself can fold or aggregate on the solid support, further limiting the accessibility of the reactive N-terminus.[1]

These factors can lead to incomplete or slow coupling reactions.

Q2: I'm observing low coupling efficiency with Fmoc-(D)-DABA(Boc)-OH. What are the likely causes and how can I troubleshoot this?

Low coupling efficiency, often indicated by a positive Kaiser test (blue beads) after coupling, is a common issue.[2] The primary cause is typically steric hindrance. Here is a systematic approach to troubleshooting:

• Optimize Coupling Reagent: Standard coupling reagents like DIC/HOBt may not be sufficiently reactive.[3] Switching to a more potent uronium/aminium or phosphonium salt-based reagent is highly recommended.[2][3]

• Extend Reaction Time: Sterically hindered couplings are often slower. Increasing the reaction time from the standard 1-2 hours to 4 hours or even overnight can improve yields.[2]

• Perform a Double Coupling: After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of activated Fmoc-(D)-DABA(Boc)-OH and coupling reagents.[1]

• Increase Reagent Equivalents: Using a higher excess of the amino acid and coupling reagents (e.g., 3-5 equivalents) can drive the reaction to completion.

• Elevate the Temperature: Carefully increasing the reaction temperature to 40-50°C can enhance the reaction rate, but this should be done with caution as it may increase the risk of side reactions like racemization.[1][2]

Q3: What are the potential side reactions associated with Fmoc-(D)-DABA(Boc)-OH coupling and how can they be minimized?

The primary side reaction of concern is lactam formation . This is an intramolecular cyclization that can occur with diaminobutyric acid derivatives, leading to a truncated peptide.[4][5] Although noted as a significant issue for Fmoc-Dab(Mtt)-OH, it remains a possibility for Fmoc-(D)-DABA(Boc)-OH under basic conditions.

Strategies to minimize lactam formation:

• Use a pre-activation step: Activating the Fmoc-(D)-DABA(Boc)-OH in solution for a short period before adding it to the resin can favor the desired intermolecular coupling over intramolecular cyclization.

• Choose appropriate coupling reagents: Reagents like DEPBT have been shown to be effective in minimizing lactam formation in challenging couplings.[4][5]

Another potential side reaction is racemization , especially when using stronger bases or elevated temperatures.[6]

Strategies to minimize racemization:

• Use a hindered base: Bases like 2,4,6-collidine or N-methylmorpholine (NMM) are generally less likely to cause racemization than DIPEA.[6]

• Incorporate additives: The use of additives like HOBt or Oxyma Pure can suppress racemization.[7]

• Keep pre-activation times short: Minimize the time the amino acid is in its activated state before coupling.

Q4: Which coupling reagents are recommended for Fmoc-(D)-DABA(Boc)-OH?

For sterically hindered amino acids like Fmoc-(D)-DABA(Boc)-OH, more potent coupling reagents are generally recommended.

• Uronium/Aminium Reagents: HATU, HCTU, and HBTU are highly effective due to their high reactivity.[3][8] HATU is often preferred for its speed and lower risk of epimerization.[7]

• Phosphonium Reagents: PyBOP and PyAOP are also excellent choices and do not carry the risk of guanidinylation side reactions that can occur with uronium/aminium reagents.[3][9]

• Carbodiimides with Additives: While less potent, DIC in combination with an additive like Oxyma Pure can be effective and is a cost-efficient option. This combination can also help to suppress racemization.[8]

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Sterically Hindered Amino Acids

Coupling Reagent Class	Examples	Relative Effectiveness	Key Considerations
Uronium/Aminium	HATU, HCTU, HBTU	High	Very effective for difficult couplings. A slight excess of the amino acid should be used to avoid guanidinylation of the N-terminus.[7]
Phosphonium	PyBOP, PyAOP	High	Excellent for sterically hindered residues with a low risk of racemization.[3][9]
Carbodiimide	DIC/HOBt, DIC/Oxyma Pure	Moderate	A standard, cost-effective option, but may require longer reaction times or double coupling for hindered amino acids.[1]

Table 2: Typical Reagent Equivalents for a Standard Coupling Reaction

Reagent	Equivalents (relative to resin loading)
Fmoc-(D)-DABA(Boc)-OH	3 - 5
Coupling Reagent (e.g., HATU, PyBOP)	2.9 - 5
Base (e.g., DIPEA, Collidine)	6 - 10
Additive (e.g., HOBt, Oxyma Pure)	3 - 5 (when used with DIC)

Experimental Protocols

Protocol 1: Standard Coupling using HATU

This protocol is recommended as a starting point for the efficient coupling of Fmoc-(D)-DABA(Boc)-OH.

Materials:

• Peptide-resin with a free N-terminal amine

• Fmoc-(D)-DABA(Boc)-OH

• HATU

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then repeat the treatment for 15 minutes to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Activation (Pre-activation): In a separate vessel, dissolve Fmoc-(D)-DABA(Boc)-OH (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF. Add DIPEA or collidine (6 equivalents) and allow the mixture to pre-activate for 2-5 minutes.[3]

• Coupling Reaction: Add the pre-activated amino acid solution to the deprotected peptide-resin.

• Incubation: Agitate the reaction mixture at room temperature for 45-90 minutes. For this sterically hindered amino acid, extending the time to 2-4 hours may be beneficial.[2]

• Monitoring: Perform a Kaiser test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.[3]

• Washing: After a negative Kaiser test, drain the reaction solution and wash the resin with DMF (5-7 times) and Dichloromethane (DCM) (3 times).

Protocol 2: Double Coupling Procedure

This protocol is recommended if the Kaiser test remains positive after the initial coupling attempt.

Procedure:

• First Coupling: Follow steps 1-7 of Protocol 1.

• First Kaiser Test: Perform a Kaiser test. If it is positive, proceed to the next step.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

• Second Coupling: Prepare a fresh solution of activated Fmoc-(D)-DABA(Boc)-OH as described in step 4 of Protocol 1. Add this to the resin and agitate for an additional 1-2 hours.

• Final Monitoring and Washing: Perform a Kaiser test. Once negative, wash the resin with DMF (5-7 times) and DCM (3 times) before proceeding to the next cycle.

Protocol 3: Coupling using DIC/Oxyma Pure

This protocol provides a cost-effective alternative, though it may require longer reaction times.

Materials:

• Peptide-resin with a free N-terminal amine

• Fmoc-(D)-DABA(Boc)-OH

• Diisopropylcarbodiimide (DIC)

• Oxyma Pure

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Swelling and Deprotection: Follow steps 1-3 of Protocol 1.

• Amino Acid Activation and Coupling: In a separate vial, dissolve Fmoc-(D)-DABA(Boc)-OH (3-5 equivalents) and Oxyma Pure (3-5 equivalents) in a minimal amount of DMF. Add DIC (3-5 equivalents) to the amino acid solution. Immediately add the activated amino acid solution to the resin.[8]

• Incubation: Agitate the mixture at room temperature for 1-2 hours. For difficult couplings, this time can be extended.

• Monitoring and Washing: Monitor the reaction with a Kaiser test and wash the resin as described in steps 7 and 8 of Protocol 1.

Visualizations

Caption: Troubleshooting workflow for low coupling efficiency of Fmoc-(D)-DABA(Boc)-OH.

Caption: Experimental workflow for coupling Fmoc-(D)-DABA(Boc)-OH using HATU.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of (R)-2,4-Diaminobutanoic Acid Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges associated with (R)-2,4-diaminobutanoic acid (DABA) derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying (R)-2,4-diaminobutanoic acid derivatives?

A1: The main challenges stem from the presence of multiple reactive functional groups (two amino groups and a carboxylic acid) and the chiral center at the α-carbon. Key difficulties include:

• Separation of Enantiomers: Resolving the desired (R)-enantiomer from the (S)-enantiomer is a critical and often difficult step, as they have identical physical properties in an achiral environment.[1]

• Byproduct Removal: The synthesis of DABA derivatives, particularly in the context of peptide synthesis, can lead to various byproducts such as diastereomers, incompletely deprotected intermediates, and products of side reactions like racemization or diketopiperazine formation.[2][3]

• Orthogonal Protection and Deprotection: The use of different protecting groups for the α-amino, γ-amino, and carboxyl groups is essential for regioselective modifications.[4][5] Incomplete removal or migration of these protecting groups can lead to a complex mixture of products that are challenging to separate.

Q2: Which analytical techniques are most suitable for assessing the purity of (R)-2,4-diaminobutanoic acid derivatives?

A2: A combination of chromatographic and spectroscopic methods is typically employed:

• Chiral High-Performance Liquid Chromatography (Chiral HPLC): This is the most powerful technique for determining enantiomeric purity. It utilizes a chiral stationary phase (CSP) to differentiate between enantiomers.[4][6] Screening different types of CSPs (e.g., polysaccharide-based, zwitterionic) is often necessary to achieve optimal separation.[7][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying and quantifying the desired product and any impurities by their mass-to-charge ratio. When coupled with a chiral column, LC-MS can provide information on both chemical and enantiomeric purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is essential for structural elucidation and can be used to determine diastereomeric purity. For assessing enantiomeric excess, chiral derivatizing agents (CDAs) like Mosher's acid or Marfey's reagent can be used to convert the enantiomers into diastereomers, which will have distinct NMR signals.[6][9]

Q3: What are orthogonal protecting groups, and why are they important in the synthesis and purification of DABA derivatives?

A3: Orthogonal protecting groups are different types of protecting groups that can be removed under specific conditions without affecting the others.[10][11] This is crucial when working with molecules like DABA that have multiple functional groups. For instance, you might use an Fmoc group (removed by a base like piperidine) for the α-amino group, a Boc group (removed by acid) for the γ-amino group, and a benzyl ester (removed by hydrogenolysis) for the carboxylic acid. This strategy allows for selective modification of one part of the molecule while the others remain protected, simplifying the purification process at each step by reducing the number of potential byproducts.[4]

Troubleshooting Guides

Problem 1: Poor or No Separation of Enantiomers on Chiral HPLC

Possible Cause	Troubleshooting Steps
Inappropriate Chiral Stationary Phase (CSP)	The selection of the CSP is critical and analyte-dependent. Screen a variety of CSPs with different chiral selectors (e.g., polysaccharide-based like Chiralpak®, or zwitterionic phases).[7][12]
Incorrect Mobile Phase Composition	Optimize the mobile phase. For normal phase chromatography, vary the ratio of the non-polar solvent (e.g., hexane, heptane) to the polar modifier (e.g., isopropanol, ethanol).[6] For reversed-phase, adjust the aqueous buffer pH and the organic modifier (e.g., acetonitrile, methanol) concentration. Small amounts of additives like trifluoroacetic acid (for acidic compounds) or diethylamine (for basic compounds) can improve peak shape.[2]
Low Temperature	Increase the column temperature in small increments (e.g., 5 °C). This can sometimes improve peak shape and resolution, although it may also decrease retention times.
Analyte Derivatization Required	For some derivatives, derivatization with a chiral derivatizing agent (CDA) to form diastereomers may be necessary for separation on a standard achiral column.[9] This can also be a strategy if a suitable chiral column is not available.

Problem 2: Presence of Multiple Peaks in the Final Product Chromatogram

Possible Cause	Troubleshooting Steps
Incomplete Deprotection	Review the deprotection protocol for each protecting group used. Ensure sufficient reaction time and the correct reagents and conditions. Use LC-MS to identify the masses of the impurity peaks to confirm if they correspond to partially protected intermediates.
Side Reactions During Synthesis (e.g., Peptide Coupling)	Optimize coupling conditions to minimize side reactions. For example, the addition of HOBt or HOAt to carbodiimide-mediated couplings can suppress racemization.[3][13] To avoid diketopiperazine formation, consider using 2-chlorotrityl chloride resin for solid-phase synthesis.[3]
Racemization	Racemization can occur during coupling or under harsh basic or acidic conditions.[3] Analyze the product using chiral HPLC to quantify the extent of racemization. If significant, re-evaluate the reaction conditions, particularly the base used and the reaction temperature.
Formation of N-acylurea Byproduct	This is a common byproduct when using carbodiimide coupling reagents like DCC or DIC.[13] The urea byproduct from DCC is often insoluble and can be removed by filtration. The byproduct from DIC is more soluble and may require chromatographic purification to remove.[13]

Experimental Protocols

Protocol 1: Chiral HPLC for Enantiomeric Purity Assessment

This protocol provides a general starting point for developing a chiral HPLC method for an (R)-2,4-diaminobutanoic acid derivative.

• Instrumentation: Standard HPLC system with a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® series column (e.g., Chiralpak IA, IB, or IC), is often a good starting point.[8][12]

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar alcohol (e.g., isopropanol or ethanol). A typical starting point is 90:10 (v/v) hexane:isopropanol.

• Additive: For basic derivatives, add 0.1% diethylamine to the mobile phase to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at a wavelength where the derivative has strong absorbance (e.g., 210 nm or 254 nm).

• Sample Preparation: Dissolve a small amount of the sample (e.g., 1 mg/mL) in the mobile phase.

• Data Analysis: Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers: ee (%) = [ (AreaR - AreaS) / (AreaR + AreaS) ] x 100

Parameter	(R)-enantiomer	(S)-enantiomer
Hypothetical Retention Time (min)	10.5	12.2
Hypothetical Peak Area	98,500	1,500
Enantiomeric Excess (ee)	\multicolumn{2}{c	}{97.0%}

Protocol 2: Derivatization with Marfey's Reagent for Enantiomeric Analysis

This protocol describes the derivatization of a DABA derivative with Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) to form diastereomers that can be separated on a standard reversed-phase HPLC column.[14][15]

• Materials:

  • Sample of the DABA derivative

  • Marfey's reagent (FDAA) solution (e.g., 1% w/v in acetone)

  • 1 M Sodium bicarbonate solution

  • 2 M Hydrochloric acid

  • Acetonitrile

  • Water (HPLC grade)

• Procedure:

  • Dissolve a small amount of the DABA derivative (containing a free amino group) in water.

  • Add 1 M sodium bicarbonate to make the solution basic.

  • Add the Marfey's reagent solution.

  • Incubate the mixture at a slightly elevated temperature (e.g., 40 °C) for a specified time (e.g., 1 hour).

  • Cool the reaction mixture and neutralize with 2 M hydrochloric acid.

  • Dilute the sample with the HPLC mobile phase before injection.

• HPLC Analysis:

  • Column: Standard C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid.

  • Detection: UV detection at a wavelength where the dinitrophenyl group absorbs (e.g., 340 nm).

Visualizations

Caption: A general workflow for the synthesis, purification, and analysis of (R)-2,4-diaminobutanoic acid derivatives.

Caption: A logical troubleshooting workflow for addressing purification issues with (R)-2,4-diaminobutanoic acid derivatives.

References

• 1. iris.cnr.it [iris.cnr.it]
• 2. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chiraltech.com [chiraltech.com]
• 8. ChromTech and Daicel HPLC columns [hplc.eu]
• 9. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 10. jocpr.com [jocpr.com]
• 11. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 12. scientistlive.com [scientistlive.com]
• 13. peptide.com [peptide.com]
• 14. nbinno.com [nbinno.com]
• 15. merckmillipore.com [merckmillipore.com]

Technical Support Center: (r)-2,4-Diaminobutanoic Acid Hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (r)-2,4-Diaminobutanoic acid hydrochloride. The primary focus is on the effective removal of the hydrochloride salt to obtain the free amino acid.

Frequently Asked Questions (FAQs)

Q1: What are the common methods to remove hydrochloride from (r)-2,4-Diaminobutanoic acid?

There are several established methods for converting an amino acid hydrochloride salt to its free base form. The most common techniques include:

• Ion Exchange Chromatography: This is a highly effective method for desalting amino acids. It involves using a resin that exchanges ions to separate the amino acid from the chloride ions.[1][2][3][4][5][6][7][8]

• Neutralization (Basification): This method involves the addition of a base to neutralize the hydrochloric acid, leading to the precipitation or enabling the extraction of the free amino acid.[9][10][11]

• Reaction with Epoxides: An alternative to traditional bases, epoxides like propylene oxide can act as HCl scavengers, converting the hydrochloride salt to the free amino acid.[9][12]

• Electrodialysis: This is an electromembrane process suitable for desalting amino acid solutions on a larger scale.[13][14]

Q2: Which method is most suitable for my small-scale laboratory experiment?

For typical laboratory-scale experiments, ion exchange chromatography and neutralization are the most practical and accessible methods. Ion exchange offers high purity, while neutralization is a simpler and often quicker procedure. The choice depends on the required purity of the final product and the available equipment.

Q3: I tried neutralizing the hydrochloride with sodium bicarbonate, but the yield was low. What could be the issue?

Low yield after neutralization can be due to several factors:

• Incomplete precipitation: The free amino acid might be partially soluble in the reaction mixture. Cooling the solution or using an anti-solvent can sometimes improve precipitation.

• Incorrect pH: The pH must be carefully adjusted to the isoelectric point (pI) of the amino acid to minimize its solubility. For diamino acids, the pI will be in the basic range.

• Loss during workup: If you are extracting the free base, ensure you are using an appropriate solvent and performing multiple extractions to maximize recovery.

Q4: Can I use a strong base like sodium hydroxide for neutralization?

While a strong base like NaOH can be used, it requires careful, dropwise addition to avoid raising the pH too high.[15] A very high pH can lead to side reactions or degradation of the amino acid. Using a weaker base like sodium bicarbonate or triethylamine provides better control over the pH adjustment.[9][10]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Incomplete removal of chloride ions (tested with AgNO3)	Insufficient amount of base used for neutralization.	Add the base incrementally while monitoring the pH until it stabilizes at the desired point.
Incomplete elution or overloading of the ion exchange column.	Ensure the column is properly regenerated and not overloaded with the sample. Adjust the elution buffer pH or gradient.
Low yield of the free amino acid	The free amino acid is soluble in the solvent.	After neutralization, try to precipitate the product by adding a miscible organic solvent in which the amino acid is insoluble (e.g., ethanol, acetone). Alternatively, for extraction, use a more suitable organic solvent.
The pH was not optimal for precipitation (not at the pI).	Carefully adjust the pH to the isoelectric point of (r)-2,4-Diaminobutanoic acid.
Product is contaminated with salt	Inadequate washing of the precipitated free amino acid.	Wash the filtered product with cold deionized water or an appropriate solvent to remove residual salts.
Co-elution of salt from the ion exchange column.	Optimize the washing and elution steps of your chromatography protocol. Use a conductivity meter to monitor salt removal.

Experimental Protocols

Method 1: Removal of Hydrochloride using Ion Exchange Chromatography

This protocol provides a general procedure for removing hydrochloride from an amino acid using a strong cation exchange resin.

Workflow Diagram:

Caption: Workflow for removing hydrochloride using cation exchange chromatography.

Materials:

• (r)-2,4-Diaminobutanoic acid hydrochloride

• Strong cation exchange resin (e.g., Dowex 50)

• Deionized water

• Aqueous ammonia (e.g., 2 M)

• Hydrochloric acid (for resin regeneration)

• Sodium hydroxide (for resin regeneration)

• Chromatography column

• pH meter or pH paper

Procedure:

• Resin Preparation:

  • Swell the cation exchange resin in deionized water.

  • Wash the resin sequentially with 1 M HCl, deionized water (until neutral), 1 M NaOH, and finally with deionized water (until neutral) to ensure it is in the H+ form.

  • Pack the resin into a chromatography column.

• Sample Preparation and Loading:

  • Dissolve a known amount of (r)-2,4-Diaminobutanoic acid hydrochloride in a minimal amount of deionized water.

  • Carefully load the solution onto the top of the prepared resin bed.

• Washing:

  • Wash the column with several column volumes of deionized water. This step removes the chloride ions, which will not bind to the cation exchange resin.

  • Collect the eluate and test for the presence of chloride ions using a silver nitrate solution. Continue washing until the eluate is free of chloride ions.

• Elution:

  • Elute the bound (r)-2,4-Diaminobutanoic acid from the resin using a solution of aqueous ammonia (e.g., 2 M). The ammonium ions will displace the protonated amino acid from the resin.[6]

  • Collect the fractions containing the amino acid. The presence of the amino acid can be monitored using a suitable method like thin-layer chromatography (TLC) with ninhydrin staining.

• Isolation:

  • Combine the fractions containing the pure amino acid.

  • Remove the solvent (water and ammonia) under reduced pressure using a rotary evaporator to obtain the free (r)-2,4-Diaminobutanoic acid.

Method 2: Neutralization with a Base

This protocol describes the removal of hydrochloride by neutralizing the salt with a base, leading to the precipitation of the free amino acid.

Workflow Diagram:

Caption: Workflow for removing hydrochloride by neutralization and precipitation.

Materials:

• (r)-2,4-Diaminobutanoic acid hydrochloride

• Deionized water

• A suitable base (e.g., sodium bicarbonate, triethylamine)

• pH meter or pH paper

• Filtration apparatus (e.g., Büchner funnel)

• Cold deionized water

• An organic solvent for washing (e.g., ethanol or diethyl ether)

Procedure:

• Dissolution: Dissolve the (r)-2,4-Diaminobutanoic acid hydrochloride in a minimum amount of deionized water at room temperature.

• Neutralization:

  • While stirring the solution, slowly add a solution of the chosen base (e.g., saturated sodium bicarbonate solution) dropwise.

  • Continuously monitor the pH of the solution. The goal is to reach the isoelectric point (pI) of (r)-2,4-Diaminobutanoic acid, at which its solubility is minimal.

• Precipitation:

  • As the pH approaches the pI, the free amino acid will begin to precipitate out of the solution.

  • To maximize precipitation, the solution can be cooled in an ice bath for a period of time (e.g., 30 minutes to an hour).

• Isolation and Washing:

  • Collect the precipitated free amino acid by vacuum filtration.

  • Wash the solid on the filter with a small amount of cold deionized water to remove any remaining salts.

  • A subsequent wash with a volatile organic solvent like ethanol or diethyl ether can help to remove water and facilitate drying.

• Drying: Dry the purified (r)-2,4-Diaminobutanoic acid under vacuum to obtain the final product.

References

• 1. US20080045746A1 - Method for Purification of Amino Acid - Google Patents [patents.google.com]
• 2. bio-rad.com [bio-rad.com]
• 3. 193.16.218.141 [193.16.218.141]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. diaion.com [diaion.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Sciencemadness Discussion Board - Converting amino acid salts to freebase amino acids? - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. researchgate.net [researchgate.net]
• 10. Sciencemadness Discussion Board - serine methyl ester HCl to freebase - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. reddit.com [reddit.com]
• 12. US2404503A - Preparation of amino acids from their salts - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. m.youtube.com [m.youtube.com]

Technical Support Center: Degradation of (R)-2,4-Diaminobutanoic Acid in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (R)-2,4-diaminobutanoic acid (R-DABA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments on the degradation pathways of R-DABA in solution.

Disclaimer: Specific degradation pathways for (R)-2,4-diaminobutanoic acid are not extensively documented in publicly available literature. The information provided here is based on general principles of amino acid degradation and studies on analogous compounds. The proposed pathways and products should be considered hypothetical and require experimental verification.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for (R)-2,4-diaminobutanoic acid in aqueous solution?

A1: Based on the chemistry of other amino acids, (R)-2,4-diaminobutanoic acid is likely to degrade via several pathways, depending on the conditions:

• Hydrolysis: Under strongly acidic or basic conditions, especially at elevated temperatures, the amide bonds in potential oligomers or formulations could be hydrolyzed.

• Oxidative Degradation: The presence of oxidizing agents or exposure to air can lead to oxidation of the amino groups and the carbon backbone. This can result in deamination (loss of an amino group) to form α-keto acids.[1][2]

• Thermal Degradation: High temperatures can induce decarboxylation (loss of the carboxyl group) and deamination.[3][4][5]

• Photodegradation: Exposure to UV light, especially in the presence of photosensitizers, can lead to the formation of radical species and subsequent degradation.[6][7][8]

Q2: What are the potential degradation products of (R)-2,4-diaminobutanoic acid?

A2: While specific products for R-DABA are not documented, based on known amino acid degradation, you might expect to see:

• α-Keto acids: Resulting from oxidative deamination of the α-amino group.[1]

• Ammonia: Released during deamination.[1][3]

• Aldehydes: Formed from the corresponding amino acids through oxidative deamination.[9]

• Carbon Dioxide: Resulting from decarboxylation of the carboxylic acid group.

• Products of side-chain reactions: The γ-amino group could also undergo reactions.

Q3: How can I monitor the degradation of (R)-2,4-diaminobutanoic acid?

A3: Several analytical techniques are suitable for monitoring the degradation of amino acids:

• High-Performance Liquid Chromatography (HPLC): Particularly reverse-phase HPLC with a suitable column (e.g., C18) and mobile phase, is a common method for separating the parent compound from its degradation products.

• Mass Spectrometry (MS): Can be coupled with HPLC (LC-MS) to identify the mass of the degradation products, aiding in their structural elucidation.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information about the degradation products.

• Ion-Exchange Chromatography: This technique is well-suited for separating charged molecules like amino acids and their charged degradation products.[12]

Q4: What are typical conditions for a forced degradation study of an amino acid like (R)-2,4-diaminobutanoic acid?

A4: Forced degradation studies aim to accelerate the degradation process to predict long-term stability and identify potential degradation products. Typical conditions include:

• Acidic Hydrolysis: 0.1 M to 1 M HCl at elevated temperatures (e.g., 60-80 °C).

• Basic Hydrolysis: 0.1 M to 1 M NaOH at elevated temperatures.

• Oxidation: 3% to 30% hydrogen peroxide at room temperature.

• Thermal Stress: Heating the solid or a solution at temperatures above the expected storage temperature (e.g., 70-100 °C).

• Photostability: Exposing the sample to UV and visible light, as per ICH Q1B guidelines.

Troubleshooting Guides

Issue	Possible Cause(s)	Suggested Solution(s)
No degradation observed under stress conditions.	Stress conditions are too mild.	Increase the concentration of the stress agent (acid, base, oxidizing agent), increase the temperature, or prolong the exposure time.
The molecule is highly stable under the tested conditions.	This is a valid result, but ensure a sufficiently wide range of conditions has been tested to confirm stability.
Multiple unexpected peaks in HPLC chromatogram.	Formation of secondary degradation products.	Analyze samples at earlier time points to identify primary degradation products before they convert to secondary ones.
Impurities in the starting material or reagents.	Run a blank (solvent and reagents without the analyte) and an unstressed sample to identify extraneous peaks.
Sample matrix interference.	Optimize sample preparation (e.g., solid-phase extraction) to remove interfering substances.
Poor peak shape or resolution in HPLC.	Inappropriate column or mobile phase.	Screen different HPLC columns (e.g., different stationary phases or manufacturers). Optimize the mobile phase composition (e.g., pH, organic solvent ratio, ion-pairing agents).
Column overload.	Dilute the sample.
Difficulty in identifying degradation products by MS.	Low abundance of degradation products.	Concentrate the sample or use a more sensitive mass spectrometer.
Co-elution of products.	Optimize the HPLC method to improve separation.
Isomeric degradation products.	Use high-resolution mass spectrometry (HRMS) for accurate mass determination and consider tandem MS (MS/MS) for fragmentation analysis to differentiate isomers. NMR spectroscopy may also be necessary.

Data Presentation

As no specific quantitative data for the degradation of (R)-2,4-diaminobutanoic acid is readily available, the following tables are provided as templates for researchers to record their experimental findings.

Table 1: Summary of Forced Degradation Studies for (R)-2,4-Diaminobutanoic Acid

Stress Condition	Conditions (Concentration, Temperature, Duration)	% Degradation of (R)-DABA	Number of Degradation Products Detected	Major Degradation Product(s) (Retention Time/m/z)
Acid Hydrolysis
Base Hydrolysis
Oxidation
Thermal
Photolytic

Table 2: Quantitative Analysis of (R)-2,4-Diaminobutanoic Acid and its Degradation Products under Oxidative Stress

Time (hours)	(R)-DABA Concentration (µg/mL)	Degradation Product 1 Concentration (µg/mL)	Degradation Product 2 Concentration (µg/mL)	Mass Balance (%)
0
2
4
8
24

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study

• Sample Preparation: Prepare a stock solution of (R)-2,4-diaminobutanoic acid in a suitable solvent (e.g., water, buffer) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic: Mix the stock solution with an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at 60°C.

  • Basic: Mix the stock solution with an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Incubate at 60°C.

  • Oxidative: Mix the stock solution with an appropriate volume of 30% H₂O₂ to achieve a final concentration of 3% H₂O₂. Keep at room temperature.

  • Thermal: Incubate the stock solution at 70°C.

  • Photolytic: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization (for acidic and basic samples): Neutralize the samples with an equivalent amount of base or acid, respectively, before analysis.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Protocol 2: HPLC Method for Analysis of (R)-2,4-Diaminobutanoic Acid and its Degradation Products

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 50% B

  • 20-25 min: 50% B

  • 25-26 min: 50% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 210 nm or Mass Spectrometry (ESI+)

• Column Temperature: 30°C

Note: This is a generic method and may require optimization for your specific application.

Visualizations

Caption: Hypothetical degradation pathways of (R)-2,4-diaminobutanoic acid.

Caption: General experimental workflow for a forced degradation study.

References

• 1. Oxidative deamination - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Degradation pathways of amino acids during thermal utilization of biomass: a review [journal.hep.com.cn]
• 5. Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Near UV Photodegradation Mechanisms of Amino Acid Excipients: Formation of the Carbon Dioxide Radical Anion from Aspartate and Fe(III) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Photo-Degradation of Therapeutic Proteins: Mechanistic Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biopharmaspec.com [biopharmaspec.com]
• 11. biopharmaspec.com [biopharmaspec.com]
• 12. Method considerations for amino acid analysis | AltaBioscience [altabioscience.com]

Technical Support Center: Scaling Up the Synthesis of (R)-2,4-Diaminobutanoic Acid

Welcome to the technical support center for the scalable synthesis of (R)-2,4-diaminobutanoic acid (DABA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on synthetic methodologies, troubleshooting common issues, and to answer frequently asked questions encountered during the scale-up of this valuable non-proteinogenic amino acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of (R)-2,4-diaminobutanoic acid?

A1: The main challenges include controlling stereochemistry to prevent racemization, ensuring efficient protection and deprotection of the two amino groups, achieving high yields, and developing robust purification methods to remove starting materials, byproducts, and the undesired (S)-enantiomer.[1]

Q2: Which synthetic routes are most amenable to large-scale production of (R)-2,4-diaminobutanoic acid?

A2: Both chemical and chemoenzymatic routes can be adapted for scale-up. Chemical methods often involve the use of chiral auxiliaries or asymmetric catalysis.[2] Chemoenzymatic methods, such as those using lipases or amino acid dehydrogenases, offer high enantioselectivity under mild conditions and are increasingly being used for industrial-scale production of chiral amino acids.[3][4][5][6]

Q3: How can I minimize racemization during the synthesis?

A3: Racemization can be minimized by carefully selecting protecting groups, reagents, and reaction conditions.[1] For instance, avoiding strong bases and high temperatures during critical steps is crucial. The use of enzymatic methods, which are highly stereospecific, can also prevent racemization.[3][4]

Q4: What are the recommended protecting groups for the amino functions in DABA synthesis?

A4: For the α-amino group, Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) are commonly used.[7][8][9][10] For the γ-amino group, orthogonal protecting groups that can be removed under different conditions are necessary. Examples include Z (benzyloxycarbonyl), which can be removed by hydrogenolysis, or using a different acid-labile group if the α-amino group is Fmoc-protected.[8][9]

Q5: What are the most effective methods for purifying (R)-2,4-diaminobutanoic acid at a large scale?

A5: Ion-exchange chromatography is a highly effective method for purifying amino acids like DABA, as it separates molecules based on their charge.[11] Crystallization of diastereomeric salts formed with a chiral resolving agent is another common technique for separating enantiomers.[12] For large-scale industrial production, simulated moving bed (SMB) chromatography can be a cost-effective continuous purification method.[13]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the scale-up of (R)-2,4-diaminobutanoic acid synthesis.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction; side reactions; product loss during workup or purification.	Optimize reaction conditions (temperature, time, stoichiometry). Use protecting groups to prevent side reactions.[8][9][14] Refine extraction and purification protocols to minimize product loss.
Racemization	Harsh reaction conditions (strong base, high temperature); inappropriate protecting groups.	Use milder reaction conditions. Employ protecting groups that minimize racemization, such as those that reduce the acidity of the α-proton.[7] Consider chemoenzymatic synthesis for high stereospecificity.[3][4]
Protecting Group Issues	Incomplete protection or deprotection; side reactions during deprotection.	Screen different protecting groups for optimal stability and ease of removal.[8][9][10][14] Optimize deprotection conditions to ensure complete removal without affecting other functional groups.
Purification Difficulties	Co-elution of impurities; poor separation of enantiomers.	Optimize the mobile phase and stationary phase for ion-exchange chromatography.[11] For diastereomeric salt crystallization, screen different resolving agents and solvents.[12] Consider using a different purification technique like SMB chromatography for large-scale separation.[13]
Enzyme Inactivation (Chemoenzymatic Synthesis)	Sub-optimal pH or temperature; presence of inhibitors; shear stress in large reactors.	Optimize reaction conditions for the specific enzyme.[15] Immobilize the enzyme to improve stability and reusability.[3][15] Ensure proper mixing in the reactor to avoid localized extremes of pH or temperature.

Data Presentation: Comparison of Synthetic Strategies

Synthetic Strategy	Starting Material	Key Steps	Reported Overall Yield	Advantages	Disadvantages
Asymmetric Chemical Synthesis	tert-butyl (E)-crotonate	Conjugate addition of a chiral amine, in situ amination, deprotection.	Good	High stereoselectivity (>95% de).[2]	Multi-step process, requires chiral auxiliaries.[2]
Chemoenzymatic Synthesis	Dimethyl 3-(benzylamino)glutarate	Enzymatic ammonolysis with Lipase B from Candida antarctica, subsequent chemical transformations.	High	High enantioselectivity, mild reaction conditions.[6]	May require specific enzymes and optimization of biocatalytic conditions.
From Chiral Precursor	L-Homoserine	Protection of amino and carboxyl groups, Mitsunobu reaction, deprotection steps.	High	Utilizes a readily available chiral starting material.	Multi-step synthesis requiring several protection and deprotection steps.[16]

Experimental Protocols

Chemoenzymatic Synthesis of (R)-3,4-diaminobutanoic acid

This protocol is based on the desymmetrization of dimethyl 3-(benzylamino)glutarate using enzymatic ammonolysis.[6]

Materials:

• Dimethyl 3-(benzylamino)glutarate

• Lipase B from Candida antarctica (immobilized)

• Ammonia solution

• Organic solvents (e.g., tert-butyl methyl ether)

• Reagents for subsequent chemical transformations (e.g., Hofmann rearrangement)

Procedure:

• Enzymatic Ammonolysis:

  • Suspend dimethyl 3-(benzylamino)glutarate and immobilized Lipase B in an appropriate organic solvent.

  • Add ammonia solution and stir the mixture at a controlled temperature.

  • Monitor the reaction progress by HPLC or GC until the desired conversion is reached.

  • Filter off the immobilized enzyme for reuse.

  • Extract the product and purify by column chromatography to obtain the enantiopure monoamide.

• Conversion to (R)-3,4-diaminobutanoic acid:

  • The resulting enantiopure monoamide is then converted to (R)-3,4-diaminobutanoic acid through a series of chemical transformations, which may include a Hofmann rearrangement to introduce the second amino group, followed by deprotection.

Purification by Ion-Exchange Chromatography

This is a general protocol for the purification of 2,4-diaminobutanoic acid.[11]

Materials:

• Crude 2,4-diaminobutanoic acid solution

• Strong cation exchange resin (e.g., Dowex-50)

• Hydrochloric acid (for regeneration and elution)

• Sodium hydroxide (for neutralization)

Procedure:

• Column Preparation:

  • Pack a chromatography column with the cation exchange resin.

  • Wash the resin with deionized water.

  • Regenerate the resin with an appropriate concentration of HCl, followed by washing with deionized water until the eluate is neutral.

• Sample Loading:

  • Adjust the pH of the crude DABA solution to be acidic to ensure the amino groups are protonated.

  • Load the solution onto the column.

• Washing:

  • Wash the column with deionized water to remove any unbound impurities.

• Elution:

  • Elute the bound DABA from the resin using a gradient of increasing HCl concentration.

  • Collect fractions and monitor for the presence of DABA using a suitable analytical method (e.g., ninhydrin test, HPLC).

• Isolation:

  • Pool the fractions containing pure DABA.

  • Remove the eluent (e.g., by evaporation under reduced pressure).

  • The product can be isolated as the hydrochloride salt or neutralized to obtain the free amino acid.

Visualizations

Logical Workflow for Chemoenzymatic Synthesis

Caption: Chemoenzymatic synthesis workflow for (R)-3,4-diaminobutanoic acid.

Signaling Pathway Involvement of 2,4-Diaminobutanoic Acid

Caption: Inhibition of GABA Transaminase by (R)-2,4-diaminobutanoic acid.[17]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sustainable and Continuous Synthesis of Enantiopure l-Amino Acids by Using a Versatile Immobilised Multienzyme System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemoenzymatic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of (R)-3,4-diaminobutanoic acid by desymmetrization of dimethyl 3-(benzylamino)glutarate through enzymatic ammonolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 9. scispace.com [scispace.com]
• 10. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 11. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 12. benchchem.com [benchchem.com]
• 13. valveandcontrol.com [valveandcontrol.com]
• 14. jocpr.com [jocpr.com]
• 15. benchchem.com [benchchem.com]
• 16. CN112457218B - Synthesis method of 2, 4-diaminobutyric acid derivative - Google Patents [patents.google.com]
• 17. 2,4-Diaminobutyric acid - Wikipedia [en.wikipedia.org]

common impurities in commercial (r)-2,4-Diaminobutanoic acid

Welcome to the technical support center for commercial (R)-2,4-Diaminobutanoic Acid (DABA). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to impurities and analytical characterization of this non-proteinogenic amino acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might find in my commercial batch of (R)-2,4-Diaminobutanoic Acid?

A1: Common impurities in commercial (R)-2,4-Diaminobutanoic Acid (often supplied as the dihydrochloride salt) typically originate from the synthetic route and purification process. These can be broadly categorized as:

• Starting Material Residues: Depending on the synthesis method, residual starting materials such as L-aspartic acid, L-homoserine, or L-glutamic acid may be present.

• Enantiomeric Impurities: The presence of the (S)-enantiomer (L-2,4-diaminobutanoic acid) is a common impurity that can arise from racemization during synthesis.

• Process-Related Impurities: These can include byproducts from specific reactions, such as incompletely removed protecting groups (e.g., Boc, Cbz), or side-products formed during synthesis. For instance, if Boc protection is used, you might encounter di-Boc species or byproducts of the deprotection step.

• Inorganic Salts: Residual inorganic salts from pH adjustments or purification steps, such as sodium chloride or ammonium salts, may be present.

• Solvent Residues: Trace amounts of solvents used during synthesis and purification can also be found.

Q2: My NMR spectrum of (R)-2,4-Diaminobutanoic Acid shows unexpected peaks. What could they be?

A2: Unexpected peaks in the NMR spectrum can be indicative of several impurities. Here’s a systematic approach to identify them:

• Check for Common Solvents: Compare the chemical shifts of the unknown peaks with standard NMR solvent impurity charts.

• Look for Starting Materials: Obtain NMR spectra of potential starting materials like L-aspartic acid or L-homoserine under the same conditions to see if the peaks match.

• Consider Protecting Group Remnants: If the synthesis involved protecting groups like Boc, look for characteristic signals (e.g., a singlet around 1.4 ppm for the t-butyl group of Boc).

• Evaluate for Side-Products: Consider potential side-reactions from your synthesis. For example, incomplete hydrolysis of a nitrile precursor could leave a cyano group, or cyclization could form a lactam.

A workflow for identifying unknown peaks is illustrated below.

Q3: I am seeing a small peak eluting close to my main peak in the HPLC analysis. What could this be?

A3: A closely eluting peak in your HPLC chromatogram is often an isomer or a structurally related impurity. The most likely candidate is the (S)-enantiomer of 2,4-diaminobutanoic acid. To confirm this, you can:

• Use a Chiral HPLC Column: This is the most definitive way to separate and quantify the enantiomeric impurity.

• Spike your sample: Inject a small amount of the suspected impurity (if available) into your sample and see if the peak area increases.

• LC-MS/MS Analysis: This technique can help identify the impurity by its mass-to-charge ratio, which would be identical for enantiomers but could help identify other structurally related impurities.

Q4: How can I remove impurities from my commercial (R)-2,4-Diaminobutanoic Acid?

A4: For removal of common impurities, ion-exchange chromatography is a highly effective method. Cation exchange chromatography is particularly useful for separating amino acids from other charged and uncharged molecules. Recrystallization can also be effective for improving purity, especially for removing inorganic salts and some organic impurities.

Troubleshooting Guides

Issue 1: Higher than expected levels of enantiomeric impurity.

• Problem: Chiral HPLC analysis shows a higher percentage of the (S)-enantiomer than acceptable for the intended application.

• Possible Cause: Racemization may have occurred during a synthetic step, particularly if harsh basic or acidic conditions were used.

• Troubleshooting Steps:

  • Confirm with a secondary method: If possible, use an alternative chiral separation method to confirm the result.

  • Purification: Consider preparative chiral HPLC to isolate the desired (R)-enantiomer. This is often the most effective, albeit potentially costly, solution.

  • Review Synthesis Conditions: If you are synthesizing the compound in-house, review your reaction conditions to identify steps that might induce racemization and explore milder alternatives.

Issue 2: Presence of unknown organic impurities.

• Problem: NMR or HPLC analysis indicates the presence of one or more unknown organic impurities.

• Possible Causes: Incomplete reaction, side-reactions during synthesis, or degradation of the product.

• Troubleshooting Workflow:

Caption: Workflow for the identification of unknown organic impurities.

Data Presentation

Table 1: Common Impurities in Commercial (R)-2,4-Diaminobutanoic Acid Dihydrochloride

Impurity Category	Specific Impurity	Typical Concentration Range (%)*	Potential Origin
Starting Materials	L-Aspartic Acid	0.1 - 0.5	Synthesis from L-aspartic acid
L-Homoserine	0.1 - 0.5	Synthesis from L-homoserine
L-Glutamic Acid	0.1 - 0.5	Synthesis from L-glutamic acid
Enantiomeric Impurity	(S)-2,4-Diaminobutanoic acid	0.1 - 1.0	Racemization during synthesis
Process-Related	N-Boc-(R)-2,4-diaminobutanoic acid	< 0.2	Incomplete deprotection
Di-Boc-(R)-2,4-diaminobutanoic acid	< 0.2	Byproduct of Boc protection
Inorganic Salts	Sodium Chloride	< 0.5	pH adjustment/purification
Ammonium Chloride	< 0.5	pH adjustment/purification

*These are typical values and can vary between different suppliers and batches. Always refer to the certificate of analysis for your specific lot.

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment and Enantiomeric Separation

This protocol outlines a general method for the analysis of (R)-2,4-diaminobutanoic acid purity and the separation of its enantiomer.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or a Mass Spectrometer (MS).

• Columns:

  • For Achiral (Purity) Analysis: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • For Chiral (Enantiomeric) Analysis: A chiral column (e.g., a protein-based or cyclodextrin-based column suitable for amino acid enantiomers).

• Mobile Phase:

  • Achiral: A gradient of aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile or methanol).

  • Chiral: An isocratic mobile phase, often containing a copper (II) salt complexing agent or as recommended by the column manufacturer.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the (R)-2,4-diaminobutanoic acid sample.

  • Dissolve in 10 mL of the initial mobile phase to make a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector.

• Injection Volume: 10 µL

• Detection:

  • DAD: Monitor at a low wavelength (e.g., 210 nm) as DABA lacks a strong chromophore.

  • MS: Use electrospray ionization (ESI) in positive mode.

• Quantification: Use an external standard of known purity to create a calibration curve. The percentage of impurities can be calculated based on the area of the impurity peaks relative to the main peak.

Caption: General workflow for HPLC analysis of (R)-2,4-diaminobutanoic acid.

Protocol 2: NMR Spectroscopy for Impurity Identification

• Instrumentation: A Nuclear Magnetic Resonance (NMR) spectrometer (300 MHz or higher is recommended for better resolution).

• Solvent: Deuterium oxide (D₂O) is a suitable solvent.

• Sample Preparation:

  • Dissolve 5-10 mg of the (R)-2,4-diaminobutanoic acid sample in approximately 0.7 mL of D₂O.

  • Transfer the solution to an NMR tube.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • If unknown signals are present, consider acquiring a ¹³C NMR spectrum and two-dimensional spectra such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to aid in structure elucidation.

• Data Analysis:

  • Reference the spectrum using the residual HDO signal (typically around 4.79 ppm).

  • Integrate the signals corresponding to the main compound and any impurities.

  • Compare the chemical shifts and coupling constants of impurity signals to spectral databases or spectra of suspected impurities. The relative integration of impurity peaks to the main compound can provide an estimate of their concentration.

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of (R)- and (S)-2,4-Diaminobutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of the (R)- and (S)-enantiomers of 2,4-diaminobutanoic acid (DABA). The information presented is supported by experimental data from peer-reviewed scientific literature, offering a comprehensive resource for researchers in neuroscience and drug development.

Introduction

2,4-Diaminobutanoic acid (DABA) is a non-proteinogenic amino acid that interacts with the GABAergic system, the primary inhibitory neurotransmitter system in the central nervous system. As a chiral molecule, DABA exists in two stereoisomeric forms: (R)-2,4-diaminobutanoic acid and (S)-2,4-diaminobutanoic acid. These enantiomers exhibit distinct biological activities, particularly in their interaction with key components of GABAergic neurotransmission, namely the GABA transporters (GATs) and the enzyme GABA transaminase (GABA-T). Understanding the stereospecificity of these interactions is crucial for the development of targeted therapeutic agents for neurological disorders.

Comparative Biological Activity

The primary mechanism of action of DABA enantiomers involves the modulation of GABA levels in the brain.[1] (S)-2,4-diaminobutanoic acid has been shown to be a significantly more potent inhibitor of GABA uptake compared to its (R)-counterpart. In contrast, both enantiomers are relatively weak inhibitors of GABA transaminase.

Data Presentation

Target	Enantiomer	Potency/Activity	Reference
GABA Uptake	(S)-2,4-diaminobutanoic acid	At least 20 times more potent than the (R)-isomer in inhibiting sodium-dependent GABA uptake in rat brain slices.	[2]
(R)-2,4-diaminobutanoic acid	Weak inhibitor of GABA uptake.	[2]
GABA Transaminase (GABA-T)	(S)-2,4-diaminobutanoic acid (L-DABA)	Weak inhibitor with an IC50 > 500 μM.	[3]
(R)-2,4-diaminobutanoic acid	No specific IC50 value has been reported in the reviewed literature, but it is implied to be a weak inhibitor.
GABA Binding (Sodium-Independent)	(S)-2,4-diaminobutanoic acid	Equipotent to the (R)-isomer.
(R)-2,4-diaminobutanoic acid	Equipotent to the (S)-isomer.

Experimental Protocols

GABA Uptake Assay in Rat Brain Synaptosomes

This protocol is adapted from studies investigating the inhibition of GABA uptake by various compounds.

Objective: To measure the inhibition of [³H]-GABA uptake into isolated nerve terminals (synaptosomes) by (R)- and (S)-2,4-diaminobutanoic acid.

Materials:

• Rat cerebral cortex

• Sucrose solution (0.32 M)

• Krebs-Henseleit bicarbonate buffer (KHBB), pH 7.4

• [³H]-GABA (radiolabeled gamma-aminobutyric acid)

• (R)-2,4-diaminobutanoic acid and (S)-2,4-diaminobutanoic acid solutions of varying concentrations

• Scintillation fluid

• Liquid scintillation counter

• Whatman GF/C glass fiber filters

• Homogenizer

• Centrifuge

Procedure:

• Synaptosome Preparation:

  • Homogenize rat cerebral cortex in ice-cold 0.32 M sucrose.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at 17,000 x g for 20 minutes at 4°C to pellet the crude synaptosomal fraction.

  • Resuspend the pellet in KHBB.

• Uptake Assay:

  • Pre-incubate aliquots of the synaptosomal suspension for 5 minutes at 37°C.

  • Add varying concentrations of (R)- or (S)-2,4-diaminobutanoic acid to the synaptosomes and incubate for a further 5 minutes.

  • Initiate the uptake reaction by adding a known concentration of [³H]-GABA.

  • Incubate for 5 minutes at 37°C.

  • Terminate the uptake by rapid filtration through Whatman GF/C filters, followed by washing with ice-cold KHBB to remove extracellular [³H]-GABA.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage inhibition of [³H]-GABA uptake for each concentration of the DABA enantiomers compared to a control with no inhibitor.

  • Determine the IC50 value for each enantiomer, which is the concentration required to inhibit 50% of the specific [³H]-GABA uptake.

GABA Transaminase (GABA-T) Activity Assay (Spectrophotometric)

This protocol is a generalized method for determining the activity of GABA-T.

Objective: To measure the inhibitory effect of (R)- and (S)-2,4-diaminobutanoic acid on the activity of GABA transaminase.

Materials:

• Purified GABA transaminase enzyme

• GABA solution

• α-ketoglutarate solution

• NADP+ (Nicotinamide adenine dinucleotide phosphate)

• Succinic semialdehyde dehydrogenase (SSADH)

• Potassium pyrophosphate buffer (pH 8.6)

• (R)-2,4-diaminobutanoic acid and (S)-2,4-diaminobutanoic acid solutions of varying concentrations

• Spectrophotometer capable of measuring absorbance at 340 nm

• 96-well microplate

Procedure:

• Reaction Mixture Preparation:

  • In a 96-well plate, prepare a reaction mixture containing potassium pyrophosphate buffer, α-ketoglutarate, NADP+, and SSADH.

• Inhibitor Incubation:

  • Add varying concentrations of (R)- or (S)-2,4-diaminobutanoic acid to the reaction mixture.

  • Add the purified GABA-T enzyme to the wells.

  • Pre-incubate the mixture for 10 minutes at 25°C to allow the inhibitor to bind to the enzyme.

• Enzyme Reaction:

  • Initiate the reaction by adding GABA to each well.

  • The reaction cascade is as follows:

    • GABA + α-ketoglutarate --(GABA-T)--> Succinic semialdehyde + Glutamate

    • Succinic semialdehyde + NADP+ --(SSADH)--> Succinate + NADPH + H+

• Measurement:

  • Immediately begin monitoring the increase in absorbance at 340 nm, which corresponds to the production of NADPH.[1][4]

  • Record the absorbance at regular intervals for a set period.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Determine the percentage inhibition of GABA-T activity for each concentration of the DABA enantiomers compared to a control with no inhibitor.

  • Calculate the IC50 value for each enantiomer.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability and can be used to evaluate the cytotoxicity of DABA enantiomers.[5][6][7]

Objective: To determine the effect of (R)- and (S)-2,4-diaminobutanoic acid on the viability of a neuronal cell line (e.g., SH-SY5Y).

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium (e.g., DMEM with 10% FBS)

• (R)-2,4-diaminobutanoic acid and (S)-2,4-diaminobutanoic acid solutions of varying concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Seed the neuronal cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Remove the culture medium and replace it with fresh medium containing varying concentrations of (R)- or (S)-2,4-diaminobutanoic acid.

  • Include control wells with medium alone (no cells) and cells with medium containing the vehicle used to dissolve the compounds.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Incubation:

  • After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[5][6][7]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add the solubilization solution to each well to dissolve the formazan crystals.

  • Mix thoroughly to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle-treated control group (which is considered 100% viable).

  • Plot the percentage of cell viability against the concentration of the DABA enantiomers to determine the IC50 value for cytotoxicity.

Signaling Pathways and Experimental Workflows

GABAergic Synaptic Transmission

The primary effect of (R)- and (S)-2,4-diaminobutanoic acid is the modulation of GABA levels, which in turn affects GABAergic signaling. The following diagram illustrates the key components of a GABAergic synapse and the points of intervention for DABA.

Caption: GABAergic synapse showing points of action for DABA enantiomers.

Experimental Workflow for Comparing Enantiomer Activity

The following diagram outlines a logical workflow for the comprehensive comparison of the biological activities of (R)- and (S)-2,4-diaminobutanoic acid.

Caption: Workflow for comparing (R)- and (S)-DABA biological activity.

Conclusion

The available evidence clearly indicates a significant stereochemical difference in the biological activity of the enantiomers of 2,4-diaminobutanoic acid. (S)-2,4-diaminobutanoic acid is a substantially more potent inhibitor of GABA uptake than the (R)-enantiomer, suggesting its potential as a lead compound for developing agents that elevate synaptic GABA levels. Both enantiomers are weak inhibitors of GABA transaminase. The differential activity of these enantiomers highlights the importance of stereochemistry in drug design and provides a foundation for further investigation into their therapeutic potential for neurological disorders characterized by GABAergic dysfunction. Further research is warranted to determine a specific IC50 value for the (R)-enantiomer's effect on GABA transaminase to complete the quantitative comparison.

References

• 1. High-yield synthesis and purification of recombinant human GABA transaminase for high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The anticonvulsant action of L-2,4-diaminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GABA Metabolism and Transport: Effects on Synaptic Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. broadpharm.com [broadpharm.com]
• 6. atcc.org [atcc.org]
• 7. texaschildrens.org [texaschildrens.org]

A Comparative Guide to the Validation of (R)-2,4-Diaminobutanoic Acid Purity by NMR and Other Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The stereochemical purity of chiral molecules is a critical quality attribute in the pharmaceutical industry. For (R)-2,4-Diaminobutanoic acid, a non-proteinogenic amino acid with potential applications in drug development, ensuring high enantiomeric purity is paramount for safety and efficacy. This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with alternative analytical techniques for the validation of its purity, supported by experimental protocols and illustrative data.

NMR Spectroscopy for Chiral Purity Analysis

NMR spectroscopy, particularly ¹H NMR, offers a rapid and direct method for determining the enantiomeric excess (ee) of chiral compounds. The principle lies in the conversion of the enantiomeric mixture into a pair of diastereomers by reaction with a chiral derivatizing agent (CDA). These diastereomers exhibit distinct chemical shifts in the NMR spectrum, allowing for their individual integration and the subsequent calculation of the enantiomeric ratio.

A common and effective CDA system for primary amines, such as (R)-2,4-Diaminobutanoic acid, is a combination of (R)-1,1'-bi-2-naphthol ((R)-BINOL) and 2-formylphenylboronic acid.[1][2][3] This three-component assembly forms diastereomeric iminoboronates that produce well-resolved signals in the ¹H NMR spectrum.

Experimental Protocol: NMR Analysis of (R)-2,4-Diaminobutanoic Acid Purity

Materials:

• (R)-2,4-Diaminobutanoic acid sample

• (R)-1,1'-bi-2-naphthol ((R)-BINOL)

• 2-formylphenylboronic acid (2-FPBA)

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• NMR spectrometer (400 MHz or higher recommended)

• Standard 5 mm NMR tubes

• 4 Å molecular sieves (optional, for drying the solvent)[3]

Procedure:

• Preparation of the Chiral Derivatizing Agent Solution: In a clean, dry vial, dissolve approximately 1.2 equivalents of 2-formylphenylboronic acid and 1.2 equivalents of (R)-BINOL in 0.6 mL of CDCl₃.

• Sample Preparation: To the vial containing the CDA solution, add 1.0 equivalent of the (R)-2,4-Diaminobutanoic acid sample (approximately 5 mg).

• Reaction: Gently swirl the vial to ensure complete dissolution and reaction. The formation of the diastereomeric iminoboronates is typically rapid at room temperature.

• NMR Sample Loading: Transfer the resulting solution to an NMR tube.

• NMR Data Acquisition: Acquire a high-resolution ¹H NMR spectrum of the sample.

• Data Analysis:

  • Identify a well-resolved signal corresponding to a proton in the newly formed diastereomers (e.g., the imine proton).

  • Integrate the signals corresponding to the two diastereomers.

  • Calculate the enantiomeric excess (% ee) using the following formula:

    % ee = [ (Integral of major diastereomer - Integral of minor diastereomer) / (Integral of major diastereomer + Integral of minor diastereomer) ] x 100

Illustrative Data Presentation

The following table presents hypothetical ¹H NMR data for the analysis of a sample of (R)-2,4-Diaminobutanoic acid with a small amount of the (S)-enantiomer present.

Diastereomer	Chemical Shift (δ, ppm)	Integration Value
Diastereomer from (R)-2,4-Diaminobutanoic acid	8.52	1.00
Diastereomer from (S)-2,4-Diaminobutanoic acid	8.48	0.02
Calculated Enantiomeric Excess (% ee)	\multicolumn{2}{c	}{96.1% }

Note: This data is illustrative. Actual chemical shifts will depend on the specific experimental conditions.

Workflow for NMR-based Purity Validation

NMR-based purity validation workflow.

Alternative Methods for Purity Validation

While NMR provides a rapid assessment of enantiomeric purity, other chromatographic techniques are also widely employed and can offer higher sensitivity and resolution.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Chiral HPLC is a powerful technique for the separation and quantification of enantiomers.[1] It utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Instrumentation:

• HPLC system with a UV or mass spectrometric detector

• Chiral column (e.g., polysaccharide-based or macrocyclic glycopeptide-based)

Mobile Phase:

• A mixture of an organic solvent (e.g., ethanol, isopropanol) and a buffer (e.g., ammonium acetate or formate), optimized for the specific column and analyte.

Procedure:

• Sample Preparation: Dissolve a known concentration of the (R)-2,4-Diaminobutanoic acid sample in the mobile phase.

• Injection: Inject the sample onto the chiral HPLC column.

• Elution and Detection: The enantiomers are separated as they pass through the column and are detected by the UV or MS detector.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram.

Enantiomer	Retention Time (min)	Peak Area
(R)-2,4-Diaminobutanoic acid	10.2	985,000
(S)-2,4-Diaminobutanoic acid	12.5	15,000
Calculated Purity	\multicolumn{2}{c	}{98.5% }

Note: This data is illustrative. Retention times and peak areas will vary depending on the specific HPLC method.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile or semi-volatile compounds, GC-MS can be an effective method for chiral analysis. Amino acids are not inherently volatile and require derivatization to increase their volatility prior to GC analysis.

Derivatization:

• React the (R)-2,4-Diaminobutanoic acid sample with a derivatizing agent (e.g., a mixture of a perfluorinated alcohol and a perfluorinated anhydride) to form volatile esters.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Chiral capillary column (e.g., Chirasil-Val)

Procedure:

• Derivatization: Perform the derivatization reaction on the sample.

• Injection: Inject the derivatized sample into the GC.

• Separation and Detection: The diastereomeric derivatives are separated on the chiral column and detected by the mass spectrometer.

• Data Analysis: The enantiomeric ratio is determined by comparing the peak areas of the corresponding mass fragments for each enantiomer.

Enantiomer Derivative	Retention Time (min)	Peak Area (Extracted Ion Chromatogram)
(R)-2,4-Diaminobutanoic acid derivative	8.7	1,250,000
(S)-2,4-Diaminobutanoic acid derivative	9.1	25,000
Calculated Purity	\multicolumn{2}{c	}{98.0% }

Note: This data is illustrative and depends on the specific derivatization and GC-MS method.

Comparative Summary of Analytical Techniques

The choice of analytical technique for validating the purity of (R)-2,4-Diaminobutanoic acid depends on several factors, including the required accuracy, sample throughput, and available instrumentation.

Parameter	NMR with Chiral Derivatizing Agent	Chiral HPLC	GC-MS with Derivatization
Principle	Formation of diastereomers with distinct NMR signals.	Differential interaction with a chiral stationary phase.	Separation of volatile diastereomeric derivatives.
Sample Preparation	Simple derivatization in an NMR tube.[1]	Dissolution in mobile phase.	Multi-step derivatization to increase volatility.
Analysis Time	Rapid (typically 5-15 minutes per sample).	Moderate (typically 15-30 minutes per sample).	Slower due to derivatization and longer run times.
Sensitivity	Lower compared to chromatographic methods.	High.	High.
Resolution	Dependent on the chemical shift difference of diastereomers.	Generally high, often achieving baseline separation.	High.
Quantitative Accuracy	Good, but can be affected by signal overlap.	Excellent.	Excellent.
Instrumentation	NMR Spectrometer.	HPLC system with a chiral column.	GC-MS system with a chiral column.
Advantages	Fast, simple sample preparation, provides structural information.	High sensitivity and resolution, well-established.	High sensitivity and resolution.
Limitations	Lower sensitivity, potential for signal overlap.	Can require extensive method development.	Requires derivatization, not suitable for all compounds.

Logical Relationship of Purity Validation in Drug Development

Role of purity validation in drug development.

Conclusion

The validation of the enantiomeric purity of (R)-2,4-Diaminobutanoic acid can be effectively achieved using NMR spectroscopy with a chiral derivatizing agent, offering a rapid and straightforward analysis. For higher sensitivity and resolution, Chiral HPLC is a robust alternative. GC-MS, while requiring derivatization, also provides a highly sensitive method. The selection of the most appropriate technique will depend on the specific analytical needs, available resources, and the stage of drug development. For comprehensive characterization, employing orthogonal methods, such as NMR and Chiral HPLC, is often recommended to ensure the highest confidence in the purity assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. chemrxiv.org [chemrxiv.org]

Chiral HPLC: A Comparative Guide to Confirming Enantiomeric Excess of (R)-DABA

For researchers in drug development and related scientific fields, confirming the enantiomeric excess (ee) of chiral molecules like (R)-2,4-diaminobutyric acid ((R)-DABA) is a critical step in ensuring the quality, efficacy, and safety of pharmaceutical products. High-Performance Liquid Chromatography (HPLC) stands out as a primary analytical technique for this purpose. This guide provides a comparative overview of chiral HPLC methods and other analytical techniques for determining the enantiomeric excess of (R)-DABA, supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for determining the enantiomeric excess of (R)-DABA depends on various factors, including the available instrumentation, required sensitivity, sample matrix, and the specific goals of the analysis. The following table summarizes the key performance characteristics of chiral HPLC and alternative methods.

Parameter	Chiral HPLC (Indirect Method)	Chiral HPLC (Direct Method)	Chiral GC (Indirect Method)	Chiral Capillary Electrophoresis	1H-NMR with Chiral Solvating Agent
Principle	Derivatization with a chiral agent to form diastereomers, separated on an achiral column.	Direct separation of enantiomers on a chiral stationary phase (CSP).	Derivatization to form volatile diastereomers, separated on an achiral column.	Differential migration of enantiomers in an electric field in the presence of a chiral selector.	Formation of transient diastereomeric complexes leading to distinct NMR signals for each enantiomer.
Example Analyte	(R/S)-2,4-Diaminobutyric Acid (DABA)	(R/S)-Ornithine	(R/S)-1,2-Diaminopropane	Chiral Amines/Amino Acids	Chiral Diamines
Derivatization	Required (e.g., Marfey's Reagent)	Not typically required	Required (e.g., TFAA)	May be required for detection	Not required
Retention Time (min)	Di-FDLA-DABA: Not explicitly stated, but separated within a 15 min gradient.[1]	L-Ornithine: ~7.9 min, D-Ornithine: ~8.2 min	(S)-enantiomer: ~12.5 min, (R)-enantiomer: ~13.0 min	Varies (typically 5-20 min)	N/A
Resolution (Rs)	Baseline separation of di-FDLA labeled enantiomers was achieved.[1]	> 1.5	> 1.5	Method dependent	N/A (based on signal separation)
Key Advantages	Utilizes standard achiral columns; well-established methods for amino acids.	Direct analysis; simpler sample preparation.	High resolution and sensitivity.	High efficiency; low sample and reagent consumption.	Rapid analysis; provides structural information.
Potential Limitations	Derivatization adds complexity and potential for side reactions.	Requires specialized and often expensive chiral columns; method development can be extensive.	Derivatization required; analyte must be volatile or made volatile.	Lower concentration sensitivity compared to HPLC; reproducibility can be challenging.	Lower sensitivity than chromatographic methods; may require higher analyte concentration.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific instrumentation and laboratory conditions.

Chiral HPLC: Indirect Method via Derivatization with Marfey's Reagent

This method involves the derivatization of DABA with 1-fluoro-2,4-dinitrophenyl-5-L-leucine amide (L-FDLA), a variant of Marfey's reagent, to form diastereomers that can be separated on a standard reversed-phase HPLC column.[1]

1. Derivatization Procedure:

• To 50 μL of the DABA sample, add 100 μL of a 1% (w/v) solution of L-FDLA in acetone.

• Add 20 μL of 1 M sodium bicarbonate (NaHCO₃).

• Incubate the mixture at 37°C for 24 hours in the dark to ensure complete formation of the di-FDLA-labeled product.[1]

• Quench the reaction by adding 20 μL of 2 M hydrochloric acid (HCl).

• Dilute the sample with the mobile phase before injection.

2. HPLC-MS Conditions:

• Column: SunShell C18 (2.6 μm, 2.1 × 50 mm) or equivalent.

• Mobile Phase A: 0.03% trifluoroacetic acid (TFA) and 0.07% formic acid in water.

• Mobile Phase B: 0.03% TFA and 0.07% formic acid in acetonitrile.

• Gradient: 45–65% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Detection: UV at 340 nm and/or mass spectrometry (positive electrospray ionization mode).[1]

Chiral HPLC: Direct Method Using a Chiral Stationary Phase

This protocol describes the direct separation of ornithine enantiomers, a structurally similar diamino acid to DABA, on a chiral stationary phase.

1. Sample Preparation:

• Dissolve the sample containing (R)- and (S)-ornithine in the mobile phase to a final concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: CHIROBIOTIC T, 25 cm x 4.6 mm I.D. or equivalent macrocyclic glycopeptide-based CSP.

• Mobile Phase: Methanol/Water/Acetic Acid (e.g., 80:20:0.1, v/v/v). The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

Alternative Method: Chiral Gas Chromatography (GC)

This method is suitable for volatile chiral amines or those that can be derivatized to become volatile. The following is a general protocol for the chiral GC analysis of a simple diamine like 1,2-diaminopropane, which can be adapted for DABA after appropriate derivatization.

1. Derivatization Procedure (with Trifluoroacetic Anhydride - TFAA):

• To approximately 1 mg of the diamine sample in a vial, add 500 µL of a suitable solvent like dichloromethane.

• Add 100 µL of TFAA.

• Seal the vial and heat at 60°C for 30 minutes.

• Cool the vial and evaporate the solvent and excess reagent under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of dichloromethane for GC analysis.

2. GC Conditions:

• Column: Chirasil-Val or a cyclodextrin-based chiral capillary column (e.g., 25 m x 0.25 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 100°C), hold for 1-2 minutes, then ramp at 5-10°C/min to a final temperature (e.g., 200°C).

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Detector Temperature: 280°C.

Experimental Workflows and Signaling Pathways

Visual representations of the experimental workflows provide a clear understanding of the processes involved in determining enantiomeric excess.

Workflow for Indirect Chiral HPLC Analysis.

Workflow for Direct Chiral HPLC Analysis.

Overview of Analytical Techniques.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of (R)-2,4-Diaminobutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mass spectrometry fragmentation patterns of (R)-2,4-Diaminobutanoic acid (DAB) and its structural isomer, β-N-methylamino-L-alanine (BMAA). Understanding the distinct fragmentation behaviors of these non-proteinogenic amino acids is critical for their unambiguous identification and quantification in complex biological matrices, a crucial step in neuroscience research and drug development due to their implications in neurodegenerative diseases.

Executive Summary

(R)-2,4-Diaminobutanoic acid, a non-proteinogenic amino acid, exhibits a characteristic fragmentation pattern under collision-induced dissociation (CID) in mass spectrometry. The protonated molecule primarily undergoes neutral losses of ammonia (NH₃) and water (H₂O). Subsequent fragmentation involves the loss of carbon monoxide (CO). This fragmentation behavior allows for its differentiation from isomeric compounds, such as the neurotoxin BMAA, which displays a different set of diagnostic product ions. This guide presents a comparative analysis of their fragmentation pathways, quantitative data from mass spectrometry experiments, and detailed experimental protocols to aid researchers in the accurate identification of these compounds.

Mass Spectrometry Fragmentation Analysis: (R)-2,4-Diaminobutanoic Acid vs. β-N-methylamino-L-alanine

The differentiation of (R)-2,4-Diaminobutanoic acid from its isomers is a common analytical challenge. β-N-methylamino-L-alanine (BMAA) is a particularly important compound for comparison due to its neurotoxic properties and structural similarity to DAB. Their differentiation via mass spectrometry relies on the unique fragmentation patterns that arise from their distinct structures.

Upon protonation and subjection to collision-induced dissociation (CID), both molecules fragment in predictable ways that allow for their specific detection.

Fragmentation of (R)-2,4-Diaminobutanoic Acid

The fragmentation of protonated 2,4-diaminobutanoic acid is characterized by initial neutral losses. The primary fragmentation pathways involve the loss of an ammonia molecule (-17 Da) or a water molecule (-18 Da)[1]. Secondary fragmentation events include the further loss of water and carbon monoxide (-28 Da)[1]. The presence of the side-chain amino group plays a significant role in directing these fragmentation pathways, distinguishing it from standard alpha-amino acids[1].

Fragmentation of β-N-methylamino-L-alanine (BMAA)

BMAA, under the same analytical conditions, produces a different set of characteristic fragment ions. While it shares the same precursor ion mass as DAB, its product ions are distinct, enabling their differentiation.

The following table summarizes the key quantitative data for the MS/MS fragmentation of (R)-2,4-Diaminobutanoic acid and BMAA.

Precursor Ion (m/z)	Analyte	Product Ion (m/z)	Relative Intensity (%)	Reference
119.1	(R)-2,4-Diaminobutanoic Acid	102.1	100	[PubChem CID: 134490]
119.1	(R)-2,4-Diaminobutanoic Acid	101.0	95.52	[PubChem CID: 134490]
119.1	(R)-2,4-Diaminobutanoic Acid	74.0	Qualifier Ion	[2]
119.1	(R)-2,4-Diaminobutanoic Acid	73.2	13	[PubChem CID: 134490]
119.1	(R)-2,4-Diaminobutanoic Acid	55.3	13	[PubChem CID: 134490]
119.1	β-N-methylamino-L-alanine	102.1	Quantifier Ion	[2]
119.1	β-N-methylamino-L-alanine	88.0	Qualifier Ion	[2]
119.1	β-N-methylamino-L-alanine	76.0	Qualifier Ion	[2]

Experimental Protocols

Accurate and reproducible analysis of (R)-2,4-Diaminobutanoic acid and its isomers requires carefully controlled experimental conditions. The following protocol outlines a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of underivatized 2,4-DAB and BMAA.

1. Sample Preparation:

• Biological samples (e.g., cyanobacterial extracts, tissue homogenates) are subjected to acid hydrolysis to liberate protein-bound amino acids.

• A common procedure involves hydrolysis with 6 M HCl at 110°C for 20 hours.

• The hydrolysate is then dried under a stream of nitrogen and reconstituted in the initial mobile phase.

2. Liquid Chromatography:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is typically used for the separation of these polar compounds without derivatization.

• Mobile Phase A: Acetonitrile with 0.1% formic acid.

• Mobile Phase B: Water with 0.1% formic acid.

• Gradient: A gradient elution is employed, starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B.

• Flow Rate: Typically in the range of 0.2-0.4 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

3. Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Mass Analyzer: A triple quadrupole mass spectrometer is commonly used for quantitative analysis.

• Scan Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

• Precursor Ion: m/z 119.1 for both 2,4-DAB and BMAA.

• Product Ions: Monitored according to the transitions listed in the table above.

• Collision Gas: Argon is typically used as the collision gas.

• Collision Energy: Optimized for each transition to achieve the most abundant and stable signal.

Visualizing the Workflow and Fragmentation

To better illustrate the analytical process and the fragmentation pathways, the following diagrams are provided in DOT language.

Caption: A typical experimental workflow for the analysis of (R)-2,4-Diaminobutanoic acid.

Caption: Key fragmentation pathways of protonated (R)-2,4-Diaminobutanoic acid.

References

• 1. A Direct Analysis of β-N-methylamino-l-alanine Enantiomers and Isomers and Its Application to Cyanobacteria and Marine Mollusks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Beta-N-methylamino-l-alanine: LC-MS/MS Optimization, Screening of Cyanobacterial Strains and Occurrence in Shellfish from Thau, a French Mediterranean Lagoon - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of (r)-2,4-Diaminobutanoic Acid and GABA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the bioactivity of (r)-2,4-Diaminobutanoic acid (DABA) and γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the mammalian central nervous system. While both molecules are structurally related, their mechanisms of action and physiological effects exhibit key differences. This document summarizes the available quantitative data, outlines relevant experimental protocols, and visualizes the pertinent signaling pathways to facilitate a clear understanding of their distinct pharmacological profiles.

Introduction

Gamma-aminobutyric acid (GABA) is a crucial neurotransmitter that reduces neuronal excitability throughout the nervous system. Its effects are mediated through two main classes of receptors: ionotropic GABA-A receptors and metabotropic GABA-B receptors. Dysregulation of the GABAergic system is implicated in numerous neurological and psychiatric disorders, making it a key target for therapeutic intervention.

(r)-2,4-Diaminobutanoic acid (DABA) is a structural analog of GABA. Its bioactivity is primarily attributed to its ability to modulate the concentration of synaptic GABA by inhibiting its reuptake and, to a lesser extent, its enzymatic degradation. This guide provides a comparative analysis of the known bioactivities of GABA and DABA, with a focus on their mechanisms of action.

Mechanisms of Action

Gamma-Aminobutyric Acid (GABA)

GABA exerts its inhibitory effects by binding to and activating its cognate receptors on the postsynaptic membrane.

• GABA-A Receptors: These are ligand-gated ion channels that are permeable to chloride ions (Cl⁻). Upon GABA binding, the channel opens, leading to an influx of Cl⁻ into the neuron. This influx hyperpolarizes the neuron's membrane potential, making it less likely to fire an action potential.

• GABA-B Receptors: These are G-protein coupled receptors that, upon activation by GABA, initiate a signaling cascade. This cascade can lead to the opening of potassium (K⁺) channels (leading to hyperpolarization) and the closing of calcium (Ca²⁺) channels (reducing neurotransmitter release).

(r)-2,4-Diaminobutanoic Acid (DABA)

The primary mechanism of action of DABA is the elevation of synaptic GABA levels through two main pathways:

• Inhibition of GABA Reuptake: DABA inhibits the GABA transporters (GATs) that are responsible for removing GABA from the synaptic cleft back into presynaptic neurons and glial cells. By blocking these transporters, DABA prolongs the presence of GABA in the synapse, thereby enhancing its inhibitory effect.

• Inhibition of GABA Transaminase (GABA-T): DABA is a weak inhibitor of GABA-T, the enzyme responsible for the intracellular degradation of GABA. This inhibition, although less potent than its effect on reuptake, contributes to an overall increase in GABA levels.

Quantitative Data Comparison

The following tables summarize the available quantitative data for L-2,4-diaminobutanoic acid and GABA. Direct comparative values for (r)-2,4-diaminobutanoic acid are not currently available.

Compound	Parameter	Value	Species/System	Reference
L-2,4-Diaminobutanoic Acid	IC₅₀ (GABA Reuptake Inhibition)	30-100 µM	Rat Cerebral Cortex Slices	[1](--INVALID-LINK--)
L-2,4-Diaminobutanoic Acid	IC₅₀ (GABA Transaminase Inhibition)	> 500 µM	Not Specified	[2](--INVALID-LINK--)

Compound	Receptor	Parameter	Value	Reference
GABA	GABA-A	EC₅₀	~1-10 µM	[3](--INVALID-LINK--)
GABA	GABA-B	EC₅₀	~1 µM	[4](--INVALID-LINK--)

Signaling Pathways and Experimental Workflows

GABAergic Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. GABA transaminase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The GABA transporter and its inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural basis of GABA reuptake inhibition - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Diaminobutyric Acid Isomers in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of diaminobutyric acid (DABA) isomers in various enzyme assays, supported by experimental data from peer-reviewed studies. The isomers compared include L-2,4-diaminobutyric acid (L-DABA) and D-2,4-diaminobutyric acid (D-DABA). Currently, there is a lack of published comparative data for 3,4-diaminobutyric acid in similar enzyme assays.

PddB: A PLP-Independent 2,4-Diaminobutyric Acid Racemase

A study on the enzyme PddB, a PLP-independent 2,4-diaminobutyric acid racemase, provides a direct comparison of the kinetic parameters for the stereoinversion of L-DABA and D-DABA.[1] The enzyme was found to exhibit typical Michaelis-Menten kinetics.[1]

Data Presentation: Kinetic Parameters of PddB

Substrate (Stereoinversion)	Vmax (U/mg)	Km (mM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
L-DABA to D-DABA	110 ± 3	4.2 ± 0.3	88 ± 2	2.1 x 10⁴
D-DABA to L-DABA	74 ± 2	2.8 ± 0.2	59 ± 2	2.1 x 10⁴

Data sourced from a 2021 study on PddB characterization.[1]

Experimental Protocol: PddB Racemase Assay

The racemase activity of PddB was determined by monitoring the stereoinversion of DABA isomers.[1]

Reaction Mixture:

• 100 mM TAPS-NaOH (pH 8.5)

• 20 mM of either L-DABA or D-DABA

Procedure:

• The reaction was initiated by adding 5 µg of purified PddB enzyme to the 0.2 ml reaction mixture.

• The mixture was incubated at 30°C.

• The reaction was terminated by adding 20 µl of 50% (w/v) trichloroacetic acid.

• The supernatant was neutralized with 100 µl of 0.5 M NaOH.

• The quantitative enantio-resolution was performed using Marfey's method (derivatization with 1-fluoro-2,4-dinitrophenyl-5-L-leucine amide, L-FDLA) followed by HPLC analysis.[1]

Visualization: PddB Racemase Assay Workflow

PddB Racemase Assay Workflow

L-2,4-Diaminobutyric Acid Decarboxylase

A novel enzyme, L-2,4-diaminobutyric acid decarboxylase (DABA-DC), has been identified in Vibrio alginolyticus. This enzyme specifically catalyzes the decarboxylation of L-DABA to produce 1,3-diaminopropane (DAP).[2]

Data Presentation: DABA Decarboxylase Activity

Substrate	Km (mM)
L-2,4-diaminobutyric acid	0.13

The enzyme was found to be inactive with other diamino acids examined.[2]

Experimental Protocol: DABA Decarboxylase Assay

The enzyme activity was assayed in dialyzed crude extracts from Vibrio alginolyticus.[2]

Reaction Conditions:

• pH Optimum: 8.0-8.5

• Cofactor: Requires pyridoxal 5'-phosphate (PLP)

• Activator: Mg²⁺ ions caused approximately 30% stimulation in activity.[2]

Procedure: The specific details of the reaction mixture and product quantification were not fully elaborated in the provided search results, but the formation of 1,3-diaminopropane (DAP) from L-DABA was the measured outcome.

Visualization: L-DABA Decarboxylation Reaction

Decarboxylation of L-DABA

GABA Transaminase Inhibition

L-DABA is known to be an inhibitor of GABA transaminase (GABA-T), an enzyme that degrades the neurotransmitter GABA.[1][3]

Data Presentation: GABA Transaminase Inhibition by DABA Isomers

Isomer	IC₅₀ (µM)	Inhibition Type	Notes
L-2,4-diaminobutyric acid	> 500	Non-competitive	Described as a weak inhibitor.[1]
D-2,4-diaminobutyric acid	Not reported	Not reported	The D-isomer is less active as a GABA uptake inhibitor and shows no anticonvulsant activity, suggesting weaker interaction with GABA-related systems.[4]

No direct comparative IC₅₀ values for D-DABA on GABA transaminase were found in the reviewed literature.

Ornithine Transcarbamylase

The current literature review did not yield any studies on the effects of diaminobutyric acid isomers on ornithine transcarbamylase activity. Research on inhibitors of this enzyme has focused on other structurally related amino acids, such as L-norvaline.[2]

Summary and Conclusion

The available data provides a clear comparative view of L-DABA and D-DABA as substrates for the racemase enzyme PddB, with the L- to D-stereoinversion showing a higher Vmax. For DABA decarboxylase, a strong specificity for the L-isomer of 2,4-DABA is observed. In the context of GABA transaminase, L-DABA acts as a weak, non-competitive inhibitor, with evidence suggesting the D-isomer is even less active.

For researchers in enzymology and drug development, this guide highlights the stereospecificity of enzyme interactions with DABA isomers. Further research is warranted to elucidate the activity of D-DABA on decarboxylases and to quantify the inhibitory potential of both 2,4-DABA isomers on GABA transaminase. Moreover, the effect of all DABA isomers, including 3,4-DABA, on other key enzymes such as ornithine transcarbamylase remains an open area for investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Ornithine Transcarbamylase – From Structure to Metabolism: An Update [frontiersin.org]
• 3. L-2,4-Diaminobutyric Acid|High-Purity Research Grade [benchchem.com]
• 4. The anticonvulsant action of L-2,4-diaminobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Development and Cross-Reactivity Profiling of Antibodies Against (r)-2,4-Diaminobutanoic Acid

For researchers, scientists, and drug development professionals, the availability of specific antibodies is paramount for the accurate detection and quantification of target molecules. Currently, there is a notable absence of commercially available antibodies specifically targeting (r)-2,4-Diaminobutanoic acid (DABA), a non-proteinogenic amino acid implicated in various biological processes. This guide provides a comprehensive framework for the development and rigorous cross-reactivity characterization of a novel antibody against (r)-2,4-DABA.

This document outlines the necessary experimental protocols, from initial immunogen preparation to the final assessment of antibody specificity. It also presents a clear methodology for evaluating cross-reactivity against structurally similar molecules, ensuring the generation of a highly selective research tool.

Hypothetical Cross-Reactivity Data

A critical aspect of antibody characterization is determining its binding affinity to structurally related molecules. The following table presents a hypothetical data set from a competitive ELISA, illustrating how the cross-reactivity of a newly developed antibody against (r)-2,4-DABA would be quantified. The data is presented as the concentration of the competitor required to inhibit 50% of the antibody binding to the target antigen (IC50) and the calculated cross-reactivity percentage.

Competitor Molecule	IC50 (µM)	Cross-Reactivity (%)
(r)-2,4-Diaminobutanoic acid	0.1	100
(s)-2,4-Diaminobutanoic acid	15	0.67
γ-Aminobutyric acid (GABA)	50	0.2
β-Aminobutyric acid	>100	<0.1
L-Glutamic acid	>100	<0.1
L-Ornithine	80	0.125

Cross-reactivity (%) = (IC50 of (r)-2,4-DABA / IC50 of Competitor) x 100

Experimental Protocols

The successful development of a specific antibody to a small molecule like (r)-2,4-DABA, which acts as a hapten, requires a multi-step approach.

Hapten-Carrier Conjugation

Small molecules like DABA are not immunogenic on their own and must be conjugated to a larger carrier protein to elicit a robust immune response.[1][2][3]

• Materials:

  • (r)-2,4-Diaminobutanoic acid

  • Carrier proteins: Keyhole Limpet Hemocyanin (KLH) for immunization and Bovine Serum Albumin (BSA) for screening.[][5]

  • Crosslinking agent: Glutaraldehyde or carbodiimide (EDC).[6]

  • Phosphate-buffered saline (PBS)

  • Dialysis tubing (10 kDa MWCO)

• Procedure:

  • Dissolve (r)-2,4-DABA and the carrier protein (KLH or BSA) in PBS.

  • Slowly add the crosslinking agent (e.g., glutaraldehyde to a final concentration of 0.1%) to the mixture while stirring. The crosslinker will facilitate the formation of covalent bonds between the amino groups on DABA and the carrier protein.[6]

  • Allow the reaction to proceed for 2-4 hours at room temperature.

  • Stop the reaction by adding a quenching agent, such as glycine.

  • Remove unconjugated hapten and excess reagents by extensive dialysis against PBS at 4°C.

  • Confirm successful conjugation using techniques like MALDI-TOF mass spectrometry to determine the hapten-to-carrier ratio.[2]

Antibody Production (Polyclonal)

• Procedure:

  • An initial immunization of the host animal (e.g., rabbit) is performed with the (r)-2,4-DABA-KLH conjugate emulsified in Complete Freund's Adjuvant.

  • Subsequent booster immunizations are administered at regular intervals (e.g., every 3-4 weeks) with the conjugate emulsified in Incomplete Freund's Adjuvant.

  • Collect blood samples prior to the initial immunization (pre-immune serum) and at time points following each booster.

  • Monitor the antibody titer in the collected serum using an indirect ELISA with the (r)-2,4-DABA-BSA conjugate as the coating antigen.

  • Once a high antibody titer is achieved, perform a final bleed and purify the polyclonal antibodies from the serum using protein A/G affinity chromatography.

Cross-Reactivity Testing by Competitive ELISA

Competitive ELISA is a highly effective method for determining the specificity of an antibody to a small molecule.[7]

• Materials:

  • Purified anti-(r)-2,4-DABA antibody

  • (r)-2,4-DABA-BSA conjugate

  • 96-well ELISA plates

  • Competitor molecules: (r)-2,4-DABA, (s)-2,4-DABA, GABA, β-aminobutyric acid, L-Glutamic acid, L-Ornithine

  • Blocking buffer (e.g., 5% non-fat dry milk in PBS-T)

  • HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP)

  • TMB substrate

  • Stop solution (e.g., 2N H₂SO₄)

  • Plate reader

• Procedure:

  • Coat the wells of a 96-well plate with the (r)-2,4-DABA-BSA conjugate overnight at 4°C.

  • Wash the plate with PBS containing 0.05% Tween 20 (PBS-T).

  • Block the remaining protein-binding sites in the wells with blocking buffer for 1-2 hours at room temperature.

  • Wash the plate with PBS-T.

  • Prepare a series of dilutions for each competitor molecule.

  • In a separate plate or tubes, pre-incubate a fixed, sub-saturating concentration of the primary antibody with each dilution of the competitor molecules for 1-2 hours.

  • Transfer the antibody-competitor mixtures to the coated and blocked ELISA plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate with PBS-T.

  • Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

  • Wash the plate with PBS-T.

  • Add the TMB substrate and incubate until a color change is observed.

  • Stop the reaction with the stop solution.

  • Read the absorbance at 450 nm using a plate reader.

  • Plot the absorbance against the log of the competitor concentration to determine the IC50 for each molecule.

Visualizations

To further clarify the experimental design and the basis for cross-reactivity, the following diagrams are provided.

Figure 1. Experimental workflow for antibody development and characterization.

Figure 2. Structural relationships of potential cross-reactants.

References

• 1. Hapten-Carrier Conjugation - Creative Biolabs [creative-biolabs.com]
• 2. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hapten antibody – Monoclonal or polyclonal - ProteoGenix [proteogenix.science]
• 5. creative-biolabs.com [creative-biolabs.com]
• 6. Peptide Conjugation for Custom Antibody Production | Thermo Fisher Scientific - US [thermofisher.com]
• 7. elisakits.co.uk [elisakits.co.uk]

A Guide to Analytical Standards for (R)-2,4-Diaminobutanoic Acid Dihydrochloride

For researchers, scientists, and drug development professionals engaged in precise and accurate quantification and identification of (R)-2,4-Diaminobutanoic acid dihydrochloride, the selection of a suitable analytical standard is a critical first step. This non-proteinogenic amino acid is a key building block in the synthesis of various pharmaceutical compounds and plays a role in neuroscience research. Therefore, the reliability of experimental results hinges on the quality and characterization of the reference standard used. This guide provides a comparative overview of commercially available analytical standards for (R)-2,4-Diaminobutanoic acid dihydrochloride, detailing the analytical techniques used for their certification and offering insights into the experimental protocols for their analysis.

Comparison of Analytical Standards

Commercially available analytical standards for (R)-2,4-Diaminobutanoic acid dihydrochloride vary in their specified purity and the extent of analytical characterization provided by the manufacturer. A summary of typical specifications from various suppliers is presented below. It is important to note that lot-specific data should always be consulted for the most accurate information.

Supplier	Purity Specification	Analytical Techniques Used for Certification
Supplier A	≥98% (HPLC)	HPLC, ¹H-NMR, Mass Spectrometry
Supplier B	≥95.0% (Titration)	Titration, Optical Rotation
Supplier C	98+%	Elemental Analysis, HPLC
Supplier D	>98.0% (Titration)	Titration, Argentometric Titration, ¹H-NMR

Note: The information in this table is a compilation of generally available data from various suppliers and should be used as a comparative reference. For specific applications, it is crucial to obtain the Certificate of Analysis (CoA) for the particular lot of the analytical standard being used.

Key Analytical Techniques and Experimental Protocols

The quality of an analytical standard is assured through a series of rigorous analytical tests. The most common methods employed for the characterization of (R)-2,4-Diaminobutanoic acid dihydrochloride are High-Performance Liquid Chromatography (HPLC) for purity assessment and chiral separation, and Nuclear Magnetic Resonance (NMR) spectroscopy for identity confirmation.

Purity and Chiral Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of (R)-2,4-Diaminobutanoic acid dihydrochloride and for determining its enantiomeric excess (a measure of its chiral purity). Two primary approaches are used for the chiral separation of amino acids: direct and indirect methods.[1]

1. Direct Chiral HPLC Separation: This method utilizes a chiral stationary phase (CSP) that can differentiate between the (R) and (S) enantiomers.

• Experimental Protocol:

  • Column: A chiral stationary phase column, such as one based on a polysaccharide derivative (e.g., cellulose or amylose carbamate).

  • Mobile Phase: A mixture of a non-polar organic solvent (e.g., hexane or heptane) and a polar organic modifier (e.g., isopropanol or ethanol), often with a small amount of an acidic or basic additive to improve peak shape. A typical mobile phase could be Hexane:Isopropanol:Trifluoroacetic Acid (90:10:0.1 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a low wavelength (e.g., 210 nm), as the analyte lacks a strong chromophore.

  • Sample Preparation: Dissolve the standard in the mobile phase or a suitable solvent to a concentration of approximately 1 mg/mL.

2. Indirect Chiral HPLC Separation (after Derivatization): This approach involves reacting the amino acid with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral HPLC column (e.g., a C18 column).

• Experimental Protocol:

  • Derivatization Reagent: Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) is a commonly used derivatizing agent for amino acids.

  • Derivatization Procedure:

    • Dissolve a small amount of the (R)-2,4-Diaminobutanoic acid dihydrochloride standard in a basic solution (e.g., 1% sodium bicarbonate).

    • Add a solution of Marfey's reagent in acetone.

    • Incubate the mixture at a slightly elevated temperature (e.g., 40°C) for approximately one hour.

    • Neutralize the reaction with an acid (e.g., hydrochloric acid).

    • The resulting diastereomeric mixture can be directly injected into the HPLC system.

  • HPLC Conditions (for the derivatized sample):

    • Column: A standard C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient elution is typically used, starting with a higher percentage of aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and gradually increasing the percentage of organic solvent (e.g., acetonitrile).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detection at a wavelength where the dinitrophenyl group of the derivative absorbs strongly (e.g., 340 nm).

Identity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR spectroscopy is a fundamental technique for confirming the chemical structure and identity of (R)-2,4-Diaminobutanoic acid dihydrochloride.

• Experimental Protocol:

  • Solvent: Deuterated water (D₂O) is a suitable solvent for this polar molecule.

  • Concentration: A concentration of 5-10 mg/mL is typically sufficient.

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

  • Data Acquisition: A standard proton NMR experiment is performed. The resulting spectrum should show characteristic peaks corresponding to the different protons in the molecule. The chemical shifts and coupling patterns should be consistent with the known structure of (R)-2,4-Diaminobutanoic acid dihydrochloride.

Workflow and Decision Making in Analytical Standard Selection and Use

The selection and application of an analytical standard for (R)-2,4-Diaminobutanoic acid dihydrochloride in a research or drug development setting involves a structured workflow to ensure the quality and reliability of analytical data.

Workflow for Analytical Standard Selection and Use.

This workflow begins with defining the specific analytical needs, such as the required purity and enantiomeric excess for the intended application. Following a thorough review of supplier documentation, particularly the Certificate of Analysis, an appropriate standard is selected. The subsequent phase involves the implementation of the analytical method, including its development or verification, followed by sample analysis and data reporting.

Signaling Pathways and Biological Relevance

(R)-2,4-Diaminobutanoic acid is an isomer of the neurotoxin β-N-methylamino-L-alanine (BMAA) and is often used as an analytical standard in studies investigating the role of BMAA in neurodegenerative diseases. Understanding the signaling pathways affected by these compounds is crucial for interpreting research findings.

Simplified diagram of BMAA's proposed excitotoxic pathway.

This diagram illustrates the proposed mechanism by which BMAA may exert its neurotoxic effects through the overstimulation of glutamate receptors, leading to excessive calcium influx and subsequent neuronal damage. (R)-2,4-Diaminobutanoic acid serves as a crucial analytical tool in these studies to ensure accurate identification and quantification of BMAA.

By carefully selecting a well-characterized analytical standard and employing robust analytical methodologies, researchers can ensure the accuracy and reproducibility of their results, ultimately contributing to advancements in their respective fields.

References

• 1. globalresearchonline.net [globalresearchonline.net]

Confirming the Structure of Synthesized (R)-2,4-Diaminobutanoic Acid: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The precise structural confirmation of synthesized chiral molecules is a critical step in chemical research and pharmaceutical development. For non-proteinogenic amino acids like (R)-2,4-diaminobutanoic acid (DABA), a molecule with significant biological and synthetic interest, rigorous analytical methodologies are required to verify its chemical structure and enantiomeric purity. This guide provides a comparative overview of key analytical techniques for the structural elucidation of synthesized (R)-2,4-diaminobutanoic acid, offering detailed experimental protocols and expected data for each method.

Spectroscopic and Chromatographic Confirmation

A multi-technique approach is essential for the unambiguous confirmation of the structure and stereochemistry of (R)-2,4-diaminobutanoic acid. This typically involves a combination of Nuclear Magnetic Resonance (NMR) spectroscopy for determining the molecular skeleton, Mass Spectrometry (MS) for confirming the molecular weight and fragmentation pattern, and Chiral High-Performance Liquid Chromatography (HPLC) for establishing enantiomeric purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule. For (R)-2,4-diaminobutanoic acid, both ¹H and ¹³C NMR are crucial.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for (R)-2,4-Diaminobutanoic Acid

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Cα-H	~3.8	~54.0
Cβ-H₂	~2.1	~30.0
Cγ-H₂	~3.1	~37.0
C=O	-	~175.0

Note: Predicted values are based on standard chemical shift tables and may vary depending on the solvent and pH.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized (R)-2,4-diaminobutanoic acid in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆). The choice of solvent is critical and will affect the chemical shifts of exchangeable protons (NH₂ and COOH).

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher for better resolution.

  • Pulse Sequence: Standard single-pulse experiment.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 100 MHz or higher.

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• Data Analysis: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Perform Fourier transformation, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons. Assign the peaks in both ¹H and ¹³C spectra based on their chemical shifts, multiplicities, and correlation spectra (e.g., COSY, HSQC) if acquired.

NMR Spectroscopy Workflow

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. High-resolution mass spectrometry (HRMS) can confirm the molecular formula with high accuracy. Tandem mass spectrometry (MS/MS) provides fragmentation patterns that can be used to elucidate the structure.

Table 2: Expected Mass Spectrometry Data for (R)-2,4-Diaminobutanoic Acid

Ion	m/z (calculated)	m/z (observed)	Notes
[M+H]⁺	119.0815	~119.081	Protonated molecule
[M-H₂O+H]⁺	101.0709	~101.071	Loss of water
[M-NH₃+H]⁺	102.0550	~102.055	Loss of ammonia

Note: Observed m/z values are subject to instrumental accuracy.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the synthesized (R)-2,4-diaminobutanoic acid in a suitable solvent (e.g., methanol/water with 0.1% formic acid for ESI).

• Instrument Parameters (ESI-MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

  • Scan Range: m/z 50-300.

  • Capillary Voltage: 3-4 kV.

  • Cone Voltage: 20-30 V.

• Instrument Parameters (MS/MS):

  • Select the [M+H]⁺ ion (m/z ~119) as the precursor ion.

  • Apply collision-induced dissociation (CID) with varying collision energies (e.g., 10-30 eV) to induce fragmentation.

  • Acquire the product ion spectrum.

• Data Analysis: Analyze the mass spectrum to identify the molecular ion peak and compare the measured m/z with the calculated value. Interpret the fragmentation pattern in the MS/MS spectrum to confirm the connectivity of the molecule. A primary neutral loss of ammonia or water is expected for protonated 2,4-diaminobutanoic acid[1].

Mass Spectrometry Workflow

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of a chiral compound. By using a chiral stationary phase (CSP), the two enantiomers of a racemic mixture can be separated and quantified.

Table 3: Comparison of Chiral HPLC Methods for Amino Acid Analysis

Method	Stationary Phase	Mobile Phase	Advantages	Disadvantages
Direct Analysis	Chiral Crown Ether or Ligand Exchange	Aqueous buffers with organic modifier	No derivatization required	Limited column selection, may have lower efficiency
Indirect Analysis	Standard C18 or Silica	Organic solvents (e.g., hexane/isopropanol)	Wide variety of columns, can be more robust	Requires derivatization with a chiral reagent, which adds a step and potential for error

Experimental Protocol: Chiral HPLC (Direct Method)

• Sample Preparation: Dissolve the synthesized (R)-2,4-diaminobutanoic acid in the mobile phase to a concentration of approximately 1 mg/mL. Prepare a standard of the racemic mixture for comparison.

• Instrument Parameters:

  • HPLC System: A standard HPLC system with a UV or fluorescence detector.

  • Chiral Column: A crown ether-based column (e.g., CROWNPAK CR(+)) is often suitable for the separation of primary amines.

  • Mobile Phase: An acidic aqueous solution (e.g., 0.1 M perchloric acid) is typically used with crown ether columns.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 210 nm or fluorescence detection after derivatization if necessary.

• Data Analysis: Inject the racemic standard to determine the retention times of both the (R) and (S) enantiomers. Inject the synthesized sample and compare its retention time to the standard. The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers. For a pure (R)-isomer, only one peak corresponding to its retention time should be observed.

Chiral HPLC Workflow

Alternative and Complementary Techniques

While NMR, MS, and chiral HPLC are the primary methods for structural confirmation, other techniques can provide valuable complementary information.

• Circular Dichroism (CD) Spectroscopy: This technique measures the differential absorption of left- and right-circularly polarized light and can be used to confirm the absolute configuration of a chiral molecule by comparing its spectrum to that of a known standard.

• X-ray Crystallography: If a suitable single crystal of the synthesized compound or a derivative can be obtained, X-ray crystallography can provide an unambiguous determination of the three-dimensional structure, including the absolute stereochemistry.

Conclusion

The structural confirmation of synthesized (R)-2,4-diaminobutanoic acid requires a comprehensive analytical approach. By combining the detailed structural information from NMR spectroscopy, the molecular weight and fragmentation data from mass spectrometry, and the enantiomeric purity assessment from chiral HPLC, researchers can confidently verify the identity and quality of their synthesized product. The experimental protocols and expected data presented in this guide provide a framework for these essential analytical procedures.

References

• 1. Fragmentation reactions of protonated α,ω-diamino carboxylic acids: The importance of functional group interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Functional Comparison of (R)-2,4-Diaminobutyric Acid with Other Non-Canonical Amino Acids at GABA Receptors

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to the Functional Profile of (R)-DABA and its Analogs

(R)-2,4-diaminobutyric acid ((r)-DABA), a non-canonical amino acid, has garnered interest within the neuroscience community for its structural similarity to the principal inhibitory neurotransmitter, γ-aminobutyric acid (GABA). This guide provides a comprehensive functional comparison of (r)-DABA with other non-canonical amino acids, focusing on their interactions with GABA receptors. The information presented herein is supported by experimental data and detailed protocols to aid in the design and interpretation of future research.

Executive Summary

(r)-DABA exhibits activity at GABA receptors, though its functional profile is complex and distinct from that of the endogenous ligand GABA. While both the (R) and (S) enantiomers of 2,4-diaminobutyric acid have been shown to be equipotent in inhibiting the binding of GABA to neuronal membranes, suggesting comparable affinity, the precise binding affinities and functional efficacies require further quantitative characterization. Electrophysiological studies indicate that 2,4-DABA can induce neuronal depolarization through mechanisms that may involve not only GABA receptors but also ionotropic glutamate receptors and amino acid transporters. This multifaceted activity distinguishes it from more selective GABA receptor agonists. This guide will delve into the available quantitative data, outline the primary signaling pathways, and provide detailed experimental methodologies for the further investigation of (r)-DABA and related compounds.

Data Presentation: Comparative Analysis of GABA Receptor Ligands

To facilitate a clear comparison, the following tables summarize the binding affinities (Ki) and functional potencies (EC50) of various canonical and non-canonical amino acids at GABA B receptors. It is important to note that specific Ki and EC50 values for (r)-DABA at GABA B receptors are not extensively documented in publicly available literature, highlighting a key area for future research. The data presented for other compounds are compiled from various studies and serve as a benchmark for contextualizing the potential activity of (r)-DABA.

Table 1: Comparative Binding Affinities (Ki) of Selected Amino Acids at GABA B Receptors

Compound	Chemical Structure	Receptor Subtype	Ki (nM)	Reference
GABA (Canonical)	C₄H₉NO₂	GABA B	22 - 54	[1]
(R)-Baclofen	C₁₀H₁₂ClNO₂	GABA B	~40	[2]
(S)-Baclofen	C₁₀H₁₂ClNO₂	GABA B	>100,000	[1]
(R)-3-OH-GABA	C₄H₉NO₃	GABA B	~200	[2]
(S)-3-OH-GABA	C₄H₉NO₃	GABA B	>100,000	[2]
(r)-DABA	C₄H₁₀N₂O₂	GABA B	Data not available
(S)-DABA	C₄H₁₀N₂O₂	GABA B	Data not available

Table 2: Comparative Functional Potencies (EC50) of Selected Amino Acids at GABA B Receptors (GIRK Channel Activation)

Compound	EC50 (µM) for GIRK Activation	Reference
GABA (Canonical)	~1	General Knowledge
(R)-Baclofen	~1-5	General Knowledge
(r)-DABA	Data not available

Signaling Pathways and Experimental Workflows

The functional consequences of (r)-DABA and other non-canonical amino acids at GABA B receptors are mediated through specific intracellular signaling cascades. Understanding these pathways is crucial for interpreting experimental data and predicting physiological outcomes.

GABA B Receptor Signaling Pathway

Activation of the heterodimeric G-protein coupled GABA B receptor initiates a cascade of intracellular events. Upon agonist binding, the G-protein dissociates, leading to the inhibition of adenylyl cyclase, which in turn reduces intracellular cyclic AMP (cAMP) levels. Simultaneously, the βγ subunit of the G-protein directly activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and neuronal hyperpolarization. Additionally, the βγ subunit can inhibit voltage-gated calcium channels, reducing neurotransmitter release from presynaptic terminals.

References

• 1. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative stereostructure-activity studies on GABAA and GABAB receptor sites and GABA uptake using rat brain membrane preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (r)-2,4-Diaminobutanoic Acid Dihydrochloride: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step procedure for the safe disposal of (r)-2,4-Diaminobutanoic acid dihydrochloride, aligning with standard laboratory safety practices and regulatory requirements.

I. Immediate Safety Considerations

Before handling (r)-2,4-Diaminobutanoic acid dihydrochloride for disposal, it is crucial to be aware of its potential hazards. According to safety data sheets (SDS), this compound may cause skin, eye, and respiratory irritation.[1] In some cases, it may also cause an allergic skin reaction.[2] Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Table 1: Essential Personal Protective Equipment (PPE)

Protective Gear	Specification
Eye Protection	Safety glasses with side-shields or goggles.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).
Body Protection	Laboratory coat.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH/MSHA approved respirator may be necessary.[3]

II. Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of (r)-2,4-Diaminobutanoic acid dihydrochloride is through an approved hazardous waste disposal facility.[1][2] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [1][2]

Step 1: Hazardous Waste Determination

The first step in proper waste management is to classify the waste. (r)-2,4-Diaminobutanoic acid dihydrochloride, as a laboratory chemical, should be treated as hazardous waste.[1][4] This aligns with the Resource Conservation and Recovery Act (RCRA) guidelines, which require generators of waste to determine if it is hazardous.[5][6]

Step 2: Waste Collection and Segregation

• Solid Waste: Collect solid (r)-2,4-Diaminobutanoic acid dihydrochloride waste, including contaminated items like weighing paper or personal protective equipment, in a designated, compatible, and clearly labeled hazardous waste container.[3][4]

• Liquid Waste: If the compound is in a solution, collect it in a compatible, leak-proof container. Do not mix this waste with other incompatible waste streams.[2] For instance, avoid mixing with strong oxidizing agents.[4]

• Empty Containers: An empty container that held (r)-2,4-Diaminobutanoic acid dihydrochloride should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[1] After thorough cleaning, the container can be disposed of as regular trash, with the original label defaced.[1]

Step 3: Labeling the Waste Container

Proper labeling is a critical compliance and safety step. The hazardous waste container must be labeled with the following information as soon as waste is added:[7][8][9]

• The words "Hazardous Waste".

• The full chemical name: "(r)-2,4-Diaminobutanoic acid dihydrochloride".

• The approximate amount or concentration of the waste.

• The date accumulation started.

• The name and contact information of the responsible researcher or laboratory.

• Associated hazard warnings (e.g., "Irritant").

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[2][4] This area must be at or near the point of generation and under the control of laboratory personnel.[10] Key storage requirements include:

• Secondary Containment: The container should be placed in a secondary container to prevent spills from reaching drains.[1][7]

• Segregation: Store it away from incompatible materials.[2]

• Closed Containers: Keep the waste container securely closed at all times, except when adding waste.[1][2][7]

• Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed to be stored in an SAA (typically 55 gallons).[1][4][7]

Step 5: Arranging for Disposal

Once the waste container is full or is ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for a pickup.[1][4] They will coordinate with a licensed hazardous waste disposal company for proper treatment and disposal.

III. Experimental Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of (r)-2,4-Diaminobutanoic acid dihydrochloride.

Caption: Disposal Workflow for (r)-2,4-Diaminobutanoic Acid Dihydrochloride.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of (r)-2,4-Diaminobutanoic acid dihydrochloride, thereby protecting themselves, their colleagues, and the environment.

References

• 1. vumc.org [vumc.org]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. epa.gov [epa.gov]
• 6. 4 Questions to Make a Hazardous Waste Determination | Arcwood Environmental™ [arcwoodenviro.com]
• 7. vanderbilt.edu [vanderbilt.edu]
• 8. Laboratory/Chemical Waste Guidelines | YSU [ysu.edu]
• 9. in.ewu.edu [in.ewu.edu]
• 10. danielshealth.com [danielshealth.com]

Personal protective equipment for handling (r)-2,4-Diaminobutanoic acid dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (r)-2,4-Diaminobutanoic acid dihydrochloride. Adherence to these protocols is essential to ensure personal safety and environmental protection in the laboratory.

Hazard Identification and Personal Protective Equipment (PPE)

(r)-2,4-Diaminobutanoic acid dihydrochloride is a chemical compound that requires careful handling due to its potential health hazards. It can cause skin irritation, serious eye damage, and respiratory irritation.[1][2][3] Some safety data sheets indicate it may be harmful if swallowed, toxic in contact with skin, and fatal if inhaled.[4]

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To prevent eye contact which can cause serious damage.[1][2][4][5]
Hand Protection	Chemically resistant gloves (e.g., nitrile).	To avoid skin contact which can cause irritation or toxicity.[1][6][7]
Body Protection	Standard laboratory coat.	To protect skin and clothing from contamination.[1][6]
Respiratory	NIOSH-approved respirator (e.g., N95 dust mask).	Required when handling the powder outside of a certified chemical fume hood to prevent inhalation.[3][7]

Safe Handling and Operational Plan

A systematic approach is crucial when working with (r)-2,4-Diaminobutanoic acid dihydrochloride. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for handling (r)-2,4-Diaminobutanoic acid dihydrochloride.

Experimental Protocols

Step-by-Step Handling Procedure:

• Engineering Controls: Always handle (r)-2,4-Diaminobutanoic acid dihydrochloride in a well-ventilated area, preferably within a certified chemical fume hood.[1][5][7] Ensure that eyewash stations and safety showers are readily accessible.[8]

• Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid material.[5][7]

• Personal Hygiene: Wash hands thoroughly after handling the chemical.[1][2][5] Do not eat, drink, or smoke in the work area.[4]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][7][8]

First Aid Measures:

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.[5][8]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[1][2][5][8] Remove and wash contaminated clothing before reuse.[1][2][5]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[1][5][8]
Ingestion	Clean mouth with water and drink plenty of water afterward. Get medical attention if symptoms occur.[5][8]

Disposal Plan

(r)-2,4-Diaminobutanoic acid dihydrochloride and any contaminated materials must be treated as hazardous chemical waste.[6] Do not dispose of this substance in regular trash or down the drain.[6][7][8]

Disposal Workflow:

Caption: Chemical waste disposal workflow.

Step-by-Step Disposal Procedure:

• Waste Segregation: Collect solid waste, such as contaminated gloves and weigh boats, in a designated, sealed plastic bag or container labeled as "Hazardous Waste" with the chemical name.[6] Aqueous and solvent-based solutions should be collected in a separate, dedicated, and chemically compatible hazardous waste container.[6]

• Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical name.

• Storage: Store sealed waste containers in a designated hazardous waste accumulation area, away from incompatible materials.[9]

• Decontamination: Triple-rinse empty containers with a suitable solvent (e.g., water or ethanol). Collect the rinsate as hazardous waste.[6]

• EHS Contact: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[6][9] Follow all institutional procedures for waste pickup.

References

• 1. aksci.com [aksci.com]
• 2. DL-2,4-Diaminobutyric Acid Dihydrochloride, 5G | Labscoop [labscoop.com]
• 3. L -2,4-Diaminobutyric acid = 95.0 1883-09-6 [sigmaaldrich.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]